2-(4-Cyano-1H-indol-3-yl)acetic acid

• CAS: 1346597-89-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 4-Cyanoindole-3-Acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4-cyanoindole-3-acetic acid, a fascinating and potentially versatile molecule. By leveraging established chemical principles and drawing parallels with structurally related compounds, this document offers a detailed exploration of its synthesis, spectroscopic signature, reactivity, and putative biological activities. This guide is intended to serve as a foundational resource for researchers interested in exploring the applications of this compound in medicinal chemistry, chemical biology, and materials science.

Molecular Structure and Physicochemical Properties

4-Cyanoindole-3-acetic acid is a derivative of the natural auxin, indole-3-acetic acid (IAA), featuring a nitrile (cyano) group at the 4-position of the indole ring. This substitution is anticipated to significantly influence the molecule's electronic properties, lipophilicity, and metabolic stability, thereby modulating its chemical and biological behavior.

Table 1: Physicochemical Properties of 4-Cyanoindole-3-Acetic Acid and Related Compounds

Property	4-Cyanoindole-3-acetic acid	Indole-3-acetic acid	4-Chloroindole-3-acetic acid
Molecular Formula	C₁₁H₈N₂O₂	C₁₀H₉NO₂	C₁₀H₈ClNO₂
Molecular Weight	200.19 g/mol [1]	175.18 g/mol [2]	209.63 g/mol [3]
Appearance	Predicted: Off-white to tan solid	White solid[2]	Solid[3]
Melting Point	Not experimentally determined	168-170 °C[2]	179-180 °C[3]
Solubility	Predicted: Soluble in polar organic solvents like DMSO, DMF, and ethanol.	Soluble in ethanol (50 mg/ml), sparingly soluble in chloroform, insoluble in water.[4]	Not specified
pKa	Predicted to be similar to IAA	~4.75[5]	Not specified

The introduction of the electron-withdrawing cyano group at the 4-position is expected to decrease the pKa of the carboxylic acid and the indole N-H compared to the parent IAA, potentially influencing its binding to biological targets and its pharmacokinetic profile.

Synthesis of 4-Cyanoindole-3-Acetic Acid

Diagram 1: Proposed Synthesis of 4-Cyanoindole-3-Acetic Acid

Caption: A proposed three-step synthesis of 4-cyanoindole-3-acetic acid from 4-cyanoindole.

Experimental Protocol: A Step-by-Step Guide

Step 1: Synthesis of 3-(Aminomethyl)-4-cyanoindole (Mannich Reaction)

The Mannich reaction is a reliable method for introducing an aminomethyl group at the electron-rich C3 position of indoles.[6]

• Rationale: This step creates a functional handle at the desired position for subsequent elaboration into the acetic acid side chain.

• Procedure:

  • To a solution of 4-cyanoindole (1.0 eq) in a suitable solvent such as acetic acid or an ethanol/water mixture, add formaldehyde (37% aqueous solution, 1.5 eq) and dimethylamine (40% aqueous solution, 1.5 eq).[6]

  • Stir the mixture at room temperature for 12-24 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, basify the reaction mixture with an aqueous solution of sodium hydroxide and extract the product with an appropriate organic solvent (e.g., ethyl acetate).[6]

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 3-(aminomethyl)-4-cyanoindole. This intermediate can often be used in the next step without further purification.

Step 2: Synthesis of 4-Cyanoindole-3-acetonitrile

The aminomethyl group of the gramine analogue is a good leaving group, allowing for displacement by a cyanide nucleophile.

• Rationale: This step introduces the second carbon atom of the acetic acid side chain in the form of a nitrile, which can be readily hydrolyzed.

• Procedure:

  • Dissolve the crude 3-(aminomethyl)-4-cyanoindole from the previous step in a suitable solvent like ethanol or DMF.

  • Add a solution of potassium cyanide (KCN) or sodium cyanide (NaCN) (1.2 eq) in water.

  • Heat the reaction mixture to reflux and monitor its progress by TLC.

  • After completion, cool the reaction mixture and partition between water and an organic solvent.

  • Extract the aqueous layer with the organic solvent, combine the organic phases, wash with brine, dry, and concentrate to obtain crude 4-cyanoindole-3-acetonitrile. Purification can be achieved by column chromatography.

Step 3: Hydrolysis of 4-Cyanoindole-3-acetonitrile to 4-Cyanoindole-3-acetic acid

The final step involves the hydrolysis of the nitrile to a carboxylic acid, which can be achieved under either acidic or basic conditions.

• Rationale: This is the final transformation to yield the target molecule.

• Procedure (Basic Hydrolysis):

  • Suspend 4-cyanoindole-3-acetonitrile in a mixture of ethanol and a 20-40% aqueous solution of sodium hydroxide or potassium hydroxide.

  • Heat the mixture at reflux for several hours until the starting material is consumed (monitored by TLC).

  • Cool the reaction mixture and carefully acidify with a mineral acid (e.g., HCl) to precipitate the carboxylic acid.

  • Collect the solid by filtration, wash with cold water, and dry to obtain 4-cyanoindole-3-acetic acid. The product can be further purified by recrystallization.

Spectroscopic Characterization

The structural features of 4-cyanoindole-3-acetic acid will give rise to a unique spectroscopic fingerprint. While experimental data is limited, we can predict the key features based on the known spectra of related compounds.

Table 2: Predicted Spectroscopic Data for 4-Cyanoindole-3-Acetic Acid

Technique	Predicted Key Features	Rationale/Comparison
¹H NMR	Aromatic protons on the indole ring (δ 7.0-8.0 ppm), a singlet for the C2-H (δ ~7.3 ppm), a singlet for the methylene protons of the acetic acid side chain (δ ~3.7 ppm), and a broad singlet for the carboxylic acid proton (δ >10 ppm).	Based on the spectrum of indole-3-acetic acid.[5] The cyano group will influence the chemical shifts of the aromatic protons.
¹³C NMR	Carbonyl carbon (δ ~170-185 ppm), aromatic carbons (δ 110-140 ppm), cyano carbon (δ ~115-125 ppm), and the methylene carbon (δ ~30-40 ppm).	Based on typical chemical shifts for these functional groups.[7][8]
IR Spectroscopy	A sharp C≡N stretch around 2220-2260 cm⁻¹, a broad O-H stretch for the carboxylic acid from 2500-3300 cm⁻¹, a C=O stretch around 1700 cm⁻¹, and N-H stretching of the indole ring around 3400 cm⁻¹.	The isonitrile stretching frequency is sensitive to the local environment.[9][10]
Mass Spectrometry	A molecular ion peak (M+) at m/z 200. A prominent fragment would be the loss of the carboxylic acid group (M-45) at m/z 155.	Based on the fragmentation pattern of indole-3-acetic acid.[11]
UV-Vis/Fluorescence	The absorption spectrum is expected to be red-shifted compared to indole, with a peak around 310 nm. The fluorescence emission is predicted to be in the blue region of the visible spectrum (~410 nm).	4-Cyanoindole derivatives are known to be highly fluorescent.[3]

Chemical Reactivity

The reactivity of 4-cyanoindole-3-acetic acid is dictated by its three key functional components: the indole nucleus, the cyano group, and the carboxylic acid moiety.

Diagram 2: Reactivity Map of 4-Cyanoindole-3-Acetic Acid

Caption: A diagram illustrating the key reactive sites on the 4-cyanoindole-3-acetic acid molecule.

• Indole Nucleus: The indole ring is susceptible to electrophilic attack, primarily at the C2 position, as C3 is substituted. The N-H of the indole can be deprotonated with a base and subsequently alkylated or acylated.

• Cyano Group: The nitrile functionality is versatile. It can be reduced to a primary amine or hydrolyzed to a carboxamide and further to a carboxylic acid under harsh conditions.

• Carboxylic Acid: The carboxylic acid group can undergo standard transformations such as esterification and amidation. For instance, it can be coupled to amines using standard peptide coupling reagents.[3]

Biological Activity and Potential Applications

Given its structural similarity to indole-3-acetic acid, 4-cyanoindole-3-acetic acid is predicted to exhibit auxin-like activity, potentially influencing plant growth and development.[2][12] The cyano substitution may, however, alter its receptor binding affinity and metabolic stability compared to the native hormone.

In the context of drug discovery, the indole scaffold is a privileged structure found in numerous bioactive compounds.[13] Cyano-substituted indoles have been explored as fluorescent probes and building blocks for various therapeutic agents.[10]

Potential Therapeutic Applications:

• Anticancer Agents: Indole derivatives have shown promise as anticancer agents by targeting various signaling pathways.[13][14] The unique electronic properties of 4-cyanoindole-3-acetic acid could be exploited to design novel enzyme inhibitors or receptor modulators.

• Neurological Disorders: The indole nucleus is a core component of many neurotransmitters and drugs acting on the central nervous system.

• Antimicrobial Agents: Various indole derivatives have demonstrated antibacterial and antifungal activities.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 4-cyanoindole-3-acetic acid. Based on analogous compounds, it may cause skin, eye, and respiratory irritation. It is advisable to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

4-Cyanoindole-3-acetic acid represents a molecule of significant interest with a rich chemical landscape ripe for exploration. Its synthesis is achievable through established methodologies, and its unique combination of functional groups offers a plethora of opportunities for further chemical modification. The predicted biological activities, coupled with the proven utility of the indole scaffold in drug discovery, position this compound as a valuable tool for researchers in various scientific disciplines. This guide provides a solid foundation for initiating research into the fascinating properties and potential applications of 4-cyanoindole-3-acetic acid.

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2-(4-Cyano-1H-indol-3-yl)acetic acid molecular weight

An In-Depth Technical Guide to 2-(4-Cyano-1H-indol-3-yl)acetic Acid: Synthesis, Characterization, and Application in Modern Drug Discovery

This guide provides an in-depth technical overview of 2-(4-Cyano-1H-indol-3-yl)acetic acid, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. We will explore its fundamental physicochemical properties, outline a robust synthetic pathway, detail rigorous analytical methods for its characterization, and discuss its potential as a scaffold in targeted therapeutic design.

Core Compound Profile

2-(4-Cyano-1H-indol-3-yl)acetic acid is a derivative of Indole-3-acetic acid (IAA), a well-known phytohormone. The introduction of a cyano group at the 4-position of the indole ring significantly alters the molecule's electronic properties and steric profile, making it a compelling candidate for investigation in drug discovery programs. The nitrile group can act as a hydrogen bond acceptor or be used as a chemical handle for further derivatization.

Physicochemical Properties

A precise understanding of a compound's properties is the foundation of all subsequent experimental design. The key quantitative data for 2-(4-Cyano-1H-indol-3-yl)acetic acid are summarized below.

Property	Value	Source
Molecular Formula	C₁₁H₈N₂O₂	PubChem[1]
Molecular Weight	200.19 g/mol	PubChem[1]
IUPAC Name	2-(4-cyano-1H-indol-3-yl)acetic acid	PubChem[1]
CAS Number	1346597-89-4	PubChem[1]
Monoisotopic Mass	200.058577502 Da	PubChem[1]
XLogP3 (Computed)	1.2	PubChem[1]
Hydrogen Bond Donors	2	PubChem[1]
Hydrogen Bond Acceptors	3	PubChem[1]

These computed properties suggest a molecule with moderate lipophilicity, suitable for traversing biological membranes, while retaining sufficient polarity for aqueous solubility.

Synthesis and Purification Workflow

The synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic acid can be approached through several routes. The following protocol is a robust and logical pathway derived from established indole chemistry, designed for high yield and purity. The core strategy involves the introduction of the acetic acid side chain onto a pre-functionalized 4-cyanoindole nucleus.

Synthetic Workflow Diagram

Caption: A three-step synthetic pathway for 2-(4-Cyano-1H-indol-3-yl)acetic acid.

Detailed Experimental Protocol

Expertise & Causality: This protocol is designed as a self-validating system. Each step includes purification and characterization to ensure the intermediate's identity and purity before proceeding, which is critical for the success of the subsequent reaction and the integrity of the final product.

Step 1: Synthesis of 4-Cyano-3-(dimethylaminomethyl)indole (Gramine Derivative)

• Rationale: The Mannich reaction is a classic and highly efficient method for introducing a functionalizable side chain at the C3 position of the indole ring. The resulting Gramine derivative is an excellent electrophile precursor.

• Procedure:

  • To a cooled (0-5 °C) solution of aqueous dimethylamine (40%, 1.5 eq), add acetic acid (2.0 eq) slowly.

  • Add a solution of 4-cyanoindole (1.0 eq) in dioxane.

  • Add aqueous formaldehyde (37%, 1.5 eq) dropwise, maintaining the temperature below 10 °C.

  • Stir the reaction mixture at room temperature for 12-16 hours. Monitor progress via Thin-Layer Chromatography (TLC).

  • Upon completion, pour the mixture into a saturated sodium carbonate solution and extract with ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (Silica gel, Hexane:Ethyl Acetate gradient) to yield the Gramine derivative.

Step 2: Synthesis of 4-Cyano-3-indoleacetonitrile

• Rationale: The dimethylamino group of the Gramine derivative is an excellent leaving group upon quaternization. This allows for a facile SN2 displacement by a cyanide nucleophile, efficiently forming the required carbon-carbon bond for the acetonitrile side chain.

• Procedure:

  • Dissolve the Gramine derivative (1.0 eq) in a suitable solvent like THF or acetonitrile.

  • Add sodium cyanide (NaCN, 1.2 eq) and a phase-transfer catalyst such as tetrabutylammonium iodide (0.1 eq).

  • Reflux the mixture for 6-8 hours, monitoring by TLC.

  • Cool the reaction, filter to remove inorganic salts, and concentrate the filtrate.

  • Redissolve the residue in ethyl acetate, wash with water and brine, dry, and concentrate.

  • Purify via column chromatography to obtain 4-cyano-3-indoleacetonitrile.

Step 3: Hydrolysis to 2-(4-Cyano-1H-indol-3-yl)acetic acid

• Rationale: The final step involves the hydrolysis of the nitrile group to a carboxylic acid. This can be achieved under either basic or acidic conditions. Basic hydrolysis is often preferred to minimize potential side reactions on the indole ring.

• Procedure:

  • Suspend 4-cyano-3-indoleacetonitrile (1.0 eq) in a 2:1 mixture of ethanol and 6M aqueous sodium hydroxide (NaOH).

  • Heat the mixture to reflux for 24 hours until the evolution of ammonia gas ceases.

  • Cool the reaction mixture to room temperature and concentrate to remove the ethanol.

  • Dilute with water and wash with diethyl ether to remove any unreacted starting material.

  • Cool the aqueous layer in an ice bath and carefully acidify with 6M hydrochloric acid (HCl) to pH 2-3, inducing precipitation of the product.

  • Collect the solid precipitate by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield the final product.

Structural Elucidation and Quality Control

Authoritative confirmation of the molecular structure and purity is non-negotiable in drug development. A multi-technique approach is required.

Analytical Workflow

Caption: A comprehensive analytical workflow for structure and purity validation.

Expected Analytical Data

• Mass Spectrometry (ESI-MS): The primary goal is to confirm the molecular weight. In negative ion mode, the expected [M-H]⁻ peak would be at m/z 200.05. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.[2]

• ¹H NMR (DMSO-d₆, 400 MHz): The proton NMR spectrum is crucial for confirming the arrangement of protons. Expected signals would include distinct aromatic protons for the indole ring, a singlet for the methylene (-CH₂-) group, a broad singlet for the indole N-H, and a very broad singlet for the carboxylic acid O-H.

• ¹³C NMR (DMSO-d₆, 100 MHz): This confirms the carbon skeleton. Key signals to identify would be the carbonyl carbon of the acid (~173 ppm), the nitrile carbon (~118 ppm), and the carbons of the indole ring.

• FT-IR (KBr Pellet): Infrared spectroscopy validates the presence of key functional groups. Expect characteristic absorption bands for:

  • O-H stretch (carboxylic acid): ~2500-3300 cm⁻¹ (broad)

  • N-H stretch (indole): ~3400 cm⁻¹

  • C≡N stretch (nitrile): ~2230-2210 cm⁻¹

  • C=O stretch (carbonyl): ~1700 cm⁻¹

• High-Performance Liquid Chromatography (HPLC): HPLC is the gold standard for purity assessment. A reverse-phase C18 column with a mobile phase gradient (e.g., water/acetonitrile with 0.1% trifluoroacetic acid) should be employed. The goal is a single major peak with >98% purity by area under the curve.

Applications in Drug Discovery and Development

The indole nucleus is a privileged scaffold in medicinal chemistry, present in numerous approved drugs.[3] The 2-(4-Cyano-1H-indol-3-yl)acetic acid structure combines several features that make it a valuable starting point for library synthesis and lead optimization.

• Scaffold for Kinase Inhibitors: The indole scaffold can mimic the adenine region of ATP, making it a common core for kinase inhibitors. The cyano and carboxylic acid groups provide vectors for synthetic elaboration to target specific residues in the kinase active site.

• Anti-inflammatory Agents: Indole-3-acetic acid derivatives have been explored for anti-inflammatory properties.[4] The cyano group can modulate activity and pharmacokinetic properties. For instance, related compounds have been designed as potential inhibitors of cyclooxygenases (COX).[4]

• Anticancer Potential: Many indole-based compounds exhibit anticancer activity.[2][3] The cyano group is a common feature in many small-molecule inhibitors and can contribute to binding affinity and metabolic stability.

• Auxin Biology and Herbicide Development: As a close analog of the natural auxin IAA, this compound can be used as a tool to probe plant hormone signaling pathways or serve as a lead for developing novel herbicides that antagonize auxin receptors like TIR1.[5][6]

Conclusion

2-(4-Cyano-1H-indol-3-yl)acetic acid is a synthetically accessible and functionally rich molecule. Its defined physicochemical properties, combined with a robust and verifiable synthetic and analytical workflow, make it an ideal building block for drug discovery libraries. The presence of the indole core, a cyano group, and a carboxylic acid handle provides multiple opportunities for chemical modification to optimize potency, selectivity, and drug-like properties for a wide range of therapeutic targets. This guide provides the foundational knowledge for researchers to confidently synthesize, characterize, and deploy this valuable compound in their research and development endeavors.

References

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An In-depth Technical Guide to the Synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic Acid

Abstract

This technical guide provides a comprehensive overview of a robust and efficient synthetic pathway for the preparation of 2-(4-Cyano-1H-indol-3-yl)acetic acid, a key building block in medicinal chemistry and drug discovery. The proposed synthesis is a multi-step process commencing with the construction of the 4-cyanoindole core via the Fischer indole synthesis, followed by the introduction of the acetic acid side chain at the C3 position through a gramine intermediate and subsequent hydrolysis. This document is intended for researchers, scientists, and professionals in the field of drug development, offering detailed experimental protocols, mechanistic insights, and characterization data to facilitate the successful synthesis of this valuable compound.

Introduction: The Significance of Substituted Indole-3-Acetic Acids

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core structure of numerous natural products and synthetic compounds with a wide range of biological activities. Indole-3-acetic acid (IAA) and its derivatives are of particular interest due to their role as phytohormones and their potential as therapeutic agents. The introduction of a cyano group at the 4-position of the indole ring in 2-(4-Cyano-1H-indol-3-yl)acetic acid offers a unique handle for further chemical modifications and can significantly influence the molecule's electronic properties and biological interactions. This guide details a strategic approach to the synthesis of this important molecule, providing a foundation for its application in drug discovery programs.

Strategic Overview of the Synthetic Pathway

The synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic acid is strategically designed in three key stages, as depicted in the workflow below. This approach ensures the efficient construction of the target molecule from readily available starting materials.

Caption: A high-level overview of the three-stage synthetic strategy.

The core of this strategy lies in the initial formation of the 4-cyanoindole ring system, followed by the regioselective introduction of the acetic acid precursor at the nucleophilic C3 position. The final step involves the selective hydrolysis of the nitrile to the desired carboxylic acid.

Detailed Synthetic Protocols and Mechanistic Insights

Step 1: Synthesis of 4-Cyanoindole

The cornerstone of this synthesis is the construction of the 4-cyanoindole scaffold. The Fischer indole synthesis is a powerful and versatile method for this transformation, involving the acid-catalyzed cyclization of an arylhydrazine with an aldehyde or ketone.[1][2]

Reaction Scheme:

Experimental Protocol:

• Materials: 3-Cyanophenylhydrazine hydrochloride, a suitable carbonyl compound (e.g., pyruvic acid or a protected acetaldehyde equivalent), and an acid catalyst (e.g., glacial acetic acid, sulfuric acid, or a Lewis acid like zinc chloride).[2]

• Procedure:

  • To a solution of 3-cyanophenylhydrazine hydrochloride in a suitable solvent such as glacial acetic acid, add the carbonyl compound.

  • The reaction mixture is heated to reflux with vigorous stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[1]

  • Upon completion, the reaction mixture is cooled to room temperature and poured into ice-water.

  • The precipitated crude product is collected by filtration, washed with water, and dried.

  • Purification is achieved by column chromatography on silica gel or recrystallization from a suitable solvent system (e.g., ethanol/water).

Causality of Experimental Choices:

• The choice of a Brønsted or Lewis acid catalyst is crucial for promoting the cyclization reaction.[3] Glacial acetic acid often serves as both the solvent and the catalyst.[4]

• Elevated temperatures are typically required to overcome the activation energy of the[5][5]-sigmatropic rearrangement, which is the key step in the Fischer indole synthesis.[2]

Step 2: Synthesis of 2-(4-Cyano-1H-indol-3-yl)acetonitrile

With the 4-cyanoindole core in hand, the next step is the introduction of the acetonitrile group at the C3 position. A reliable method for this is through a Mannich reaction to form a gramine-type intermediate, which is then displaced by a cyanide ion.[5]

Reaction Scheme:

Experimental Protocol:

• Part A: Synthesis of the Gramine Intermediate

  • To a solution of 4-cyanoindole in a mixture of acetic acid and water, add aqueous formaldehyde (37%) and aqueous dimethylamine (40%).[5]

  • Stir the mixture at room temperature for 12-24 hours.

  • Basify the reaction mixture with an aqueous solution of sodium hydroxide and extract the product with an organic solvent (e.g., ethyl acetate).

  • The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude gramine intermediate.

• Part B: Cyanation of the Gramine Intermediate

  • The crude gramine intermediate is dissolved in a suitable solvent such as dimethyl sulfoxide (DMSO).

  • Sodium cyanide is added to the solution, and the mixture is heated.[6]

  • The reaction is monitored by TLC. Upon completion, the mixture is cooled and poured into water.

  • The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated.

  • The crude 2-(4-Cyano-1H-indol-3-yl)acetonitrile is purified by column chromatography.

Mechanistic Considerations:

The Mannich reaction proceeds through the formation of an electrophilic Eschenmoser's salt-like intermediate from formaldehyde and dimethylamine, which is then attacked by the nucleophilic C3 position of the indole.[7][8] The subsequent cyanation is a nucleophilic substitution reaction where the cyanide ion displaces the dimethylamine group.

Step 3: Hydrolysis of 2-(4-Cyano-1H-indol-3-yl)acetonitrile to 2-(4-Cyano-1H-indol-3-yl)acetic Acid

The final step is the selective hydrolysis of the aliphatic nitrile to the corresponding carboxylic acid. This can be achieved under either acidic or basic conditions. Care must be taken to avoid the hydrolysis of the more stable aromatic nitrile at the C4 position.

Reaction Scheme:

Experimental Protocol (Alkaline Hydrolysis):

• Materials: 2-(4-Cyano-1H-indol-3-yl)acetonitrile, an aqueous solution of a base (e.g., sodium hydroxide or potassium hydroxide), and a co-solvent (e.g., ethanol).

• Procedure:

  • A mixture of 2-(4-Cyano-1H-indol-3-yl)acetonitrile and an aqueous solution of sodium hydroxide in ethanol is heated at reflux.

  • The reaction is monitored by TLC until the starting material is consumed.

  • The reaction mixture is cooled, and the ethanol is removed under reduced pressure.

  • The aqueous residue is washed with a non-polar organic solvent (e.g., diethyl ether) to remove any unreacted starting material.

  • The aqueous layer is then acidified with a mineral acid (e.g., hydrochloric acid) to precipitate the carboxylic acid product.

  • The solid product is collected by filtration, washed with cold water, and dried under vacuum.

  • Further purification can be achieved by recrystallization.

Self-Validating System:

The progress of each reaction step should be meticulously monitored by TLC. The identity and purity of the intermediates and the final product must be confirmed by spectroscopic methods such as NMR and IR, and by melting point analysis.

Data Presentation and Characterization

The successful synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic acid and its intermediates should be confirmed by a suite of analytical techniques.

Compound	Expected Yield (%)	Physical Appearance	Key Spectroscopic Data
4-Cyanoindole	70-80	Off-white to pale yellow solid	¹H NMR: Characteristic indole proton signals. IR (cm⁻¹): ~2220 (C≡N stretch), ~3400 (N-H stretch).[9]
2-(4-Cyano-1H-indol-3-yl)acetonitrile	60-70	Pale yellow solid	¹H NMR: Singlet for the CH₂ group adjacent to the cyano group. IR (cm⁻¹): ~2250 (aliphatic C≡N stretch), ~2220 (aromatic C≡N stretch).
2-(4-Cyano-1H-indol-3-yl)acetic acid	80-90 (from nitrile)	White to off-white solid	¹H NMR: Singlet for the CH₂ group, broad singlet for the COOH proton. IR (cm⁻¹): ~1700 (C=O stretch), ~2500-3300 (O-H stretch), ~2220 (C≡N stretch).[10]

Note: The expected yields are estimates based on similar reactions in the literature and may vary depending on the specific reaction conditions and scale.

Visualization of Key Processes

Caption: Key mechanistic steps of the Fischer Indole Synthesis.

Caption: Workflow for the C3-functionalization of 4-cyanoindole.

Conclusion

This technical guide outlines a reliable and well-precedented synthetic route to 2-(4-Cyano-1H-indol-3-yl)acetic acid. By following the detailed protocols and understanding the underlying chemical principles, researchers can confidently synthesize this valuable compound for their research and development endeavors. The provided framework also allows for adaptation and optimization to suit specific laboratory conditions and scaling requirements.

References

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• da Silva, J. C., et al. (2023). Raman Spectroscopy as a Tool for the Characterization of Pyrrole and Indole Cyanation via Vilsmeier-Haack Reaction. Journal of the Brazilian Chemical Society, 34, 1-11. Retrieved from [Link]

• Technical Disclosure Commons. (2022). Process for the preparation of 3-cyano-4-isobutoxybenzothiamide. Retrieved from [Link]

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• PubChem. (n.d.). Indole-3-acetonitrile-glycylcysteine conjugate. Retrieved from [Link]

• Hilaire, M. R., et al. (2020). 4-Cyanoindole-2′-deoxyribonucleoside as a Dual Fluorescence and Infrared Probe of DNA Structure and Dynamics. International Journal of Molecular Sciences, 21(15), 5482. Retrieved from [Link]

• Muthu, S., et al. (2020). Investigations on 2-(4-Cyanophenylamino) acetic acid by FT-IR,FT-Raman, NMR and UV-Vis spectroscopy, DFT (NBO, HOMO-LUMO, MEP and Fukui function) and molecular docking studies. Heliyon, 6(9), e04976. Retrieved from [Link]

• Zhang, Y., et al. (2014). 2-(4-Chloro-1H-indol-3-yl)acetonitrile. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 12), o1297. Retrieved from [Link]

• Request PDF. (n.d.). GaCl3 Catalyzed C-H Cyanation of Indoles with N-Cyanosuccinimide. Retrieved from [Link]

• Fun, H. K., et al. (2011). 2-(4-Methoxy-1H-indol-3-yl)acetonitrile. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 9), o2449. Retrieved from [Link]

• Request PDF. (2020). 4-Cyanoindole-based fluorophores for biological spectroscopy and microscopy. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Nitriles (cyanation). Retrieved from [Link]

• Request PDF. (2024). MnFe2O4 Nanoparticles‐Catalyzed C3‐Alkylation of Indoles with Benzyl Alcohols under Solvent‐Free Conditions. Retrieved from [Link]

• Request PDF. (2025). Ruthenium-Catalyzed Regio-Selective Synthesis of C3-Alkylated Indoles following Transfer Hydrogenation or Borrowing Hydrogen Strategy. Retrieved from [Link]

• Muthu, S., et al. (2020). Investigations on 2-(4-Cyanophenylamino) acetic acid by FT-IR,FT-Raman, NMR and UV-Vis spectroscopy, DFT (NBO, HOMO-LUMO, MEP and Fukui function) and molecular docking studies. ResearchGate. Retrieved from [Link]

• Sawyer, J. M., Passow, K. T., & Harki, D. A. (2023). Synthesis and photophysical characterization of fluorescent indole nucleoside analogues. Organic & Biomolecular Chemistry, 21(22), 4635-4639. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). ECO-FRIENDLY SYNTHESIS OF 3-CYA. Retrieved from [Link]

• Taylor & Francis. (2002). Cyanation – Knowledge and References. Retrieved from [Link]

• Zhang, Y., et al. (2014). 2-(4-Bromo-1H-indol-3-yl)acetonitrile. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 11), o1203. Retrieved from [Link]

• Professor Dave Explains. (2021, September 9). Mannich Reaction [Video]. YouTube. Retrieved from [Link]

• Gevorgyan, A., et al. (2019). One-Pot Modified Madelung Synthesis of 3-Tosyl- and 3-Cyano-1,2-disubstituted Indoles. The Journal of Organic Chemistry, 84(15), 9413-9425. Retrieved from [Link]

• Kumar, A., et al. (2022). Selective One-Pot Multicomponent Synthesis of N-Substituted 2,3,5-Functionalized 3-Cyanopyrroles via the Reaction between α-Hydroxyketones, Oxoacetonitriles, and Primary Amines. Molecules, 27(16), 5296. Retrieved from [Link]

• Matsumoto, K., & Uchida, T. (1993). MANNICH REACTIONS OF INDOLES WITH DICHLOROMETHANE AND SECONDARY AMINES UNDER HIGH PRESSURE. Heterocycles, 36(10), 2215-2218. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Arenenitrile synthesis by cyanations or substitution. Retrieved from [Link]

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A Technical Guide to the Structure Elucidation of 2-(4-Cyano-1H-indol-3-yl)acetic acid

Abstract

This technical guide provides a comprehensive, methodology-driven approach to the complete structure elucidation of 2-(4-cyano-1H-indol-3-yl)acetic acid, a heterocyclic compound of significant interest in medicinal chemistry and drug development. Indole derivatives are recognized as a "privileged scaffold" for their wide-ranging biological activities, making unambiguous structural confirmation a critical step in the research and development pipeline.[1][2] This document moves beyond a simple recitation of techniques, instead focusing on the strategic integration of modern analytical methods. We will detail the causality behind experimental choices, demonstrating how a synergistic application of high-resolution mass spectrometry, infrared spectroscopy, and advanced multi-dimensional nuclear magnetic resonance spectroscopy provides a self-validating system for structural confirmation. This guide is intended for researchers, chemists, and drug development professionals who require a robust framework for the characterization of novel small molecules.

Introduction: The Significance of the Indole Scaffold

The indole core is a foundational structure in a vast number of biologically active compounds, from the essential amino acid tryptophan to numerous natural products and synthetic pharmaceuticals.[1][2][3] Its unique electronic properties and ability to participate in various biological interactions have made it a focal point in the design of new therapeutic agents targeting cancer, infections, and inflammatory diseases.[1][2] The subject of this guide, 2-(4-cyano-1H-indol-3-yl)acetic acid (Molecular Formula: C₁₁H₈N₂O₂), combines the indole scaffold with a cyano group—a versatile functional group in medicinal chemistry—and an acetic acid side chain, a common feature in auxin analogs and other bioactive molecules.[4][5]

Given the potential for isomerism and the critical importance of precise structure-activity relationships, a rigorous and unequivocal elucidation of the molecular structure is paramount. This guide presents a logical workflow, beginning with the confirmation of the elemental composition and proceeding through the definitive mapping of the atomic framework.

The Strategic Workflow for Structure Elucidation

The determination of a novel compound's structure is a process of systematic evidence gathering, where each experiment narrows the field of possible structures until only one is consistent with all collected data. Our strategy is designed to be efficient and conclusive, leveraging the strengths of each analytical technique.

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A Comprehensive Technical Guide to the Solubility of 4-Cyanoindole-3-Acetic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the solubility characteristics of 4-cyanoindole-3-acetic acid, a key heterocyclic compound of interest in medicinal chemistry and drug development. Authored for the discerning scientific audience, this document moves beyond simple data presentation to elucidate the underlying physicochemical principles that govern the solubility of this molecule. By synthesizing theoretical knowledge with practical experimental guidance, this whitepaper serves as an essential resource for optimizing solubilization strategies in research and development settings.

Introduction: The Physicochemical Landscape of 4-Cyanoindole-3-Acetic Acid

4-Cyanoindole-3-acetic acid is a derivative of indole-3-acetic acid (IAA), the most prevalent naturally occurring auxin plant hormone.[1] The introduction of a cyano group at the 4-position of the indole ring significantly alters the electronic and steric properties of the molecule, thereby influencing its interactions with various solvents. Understanding these properties is fundamental to predicting and manipulating its solubility.

The structure of 4-cyanoindole-3-acetic acid, with its indole nucleus, carboxylic acid moiety, and the electron-withdrawing cyano group, presents a molecule with distinct polar and non-polar regions.[2] The carboxylic acid group can act as a hydrogen bond donor and acceptor, while the indole nitrogen can also participate in hydrogen bonding. The cyano group, with its triple bond and nitrogen atom, introduces a strong dipole moment and can act as a hydrogen bond acceptor. The overall solubility will be a balance between the polarity imparted by these functional groups and the relatively non-polar character of the bicyclic indole ring system.

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₁₁H₈N₂O₂	[2]
Molecular Weight	200.19 g/mol	[2]
XLogP3	1.2	[2]
Hydrogen Bond Donor Count	2	[2]
Hydrogen Bond Acceptor Count	3	[2]

The XLogP3 value of 1.2 suggests a moderate lipophilicity, indicating that while it has some affinity for non-polar environments, the polar functional groups will drive its solubility in polar organic solvents.[2]

Understanding Solubility: A First-Principles Approach

The solubility of a solid in a liquid solvent is governed by the principle of "like dissolves like," which, from a thermodynamic perspective, relates to the Gibbs free energy of mixing.[3] For dissolution to be favorable, the energy released from solute-solvent interactions must overcome the energy required to break the solute-solute (lattice energy) and solvent-solvent interactions.

The presence of both hydrogen bond donors (the carboxylic acid -OH and the indole N-H) and acceptors (the carboxylic acid carbonyl, the indole nitrogen, and the cyano nitrogen) in 4-cyanoindole-3-acetic acid suggests that its solubility will be highest in polar solvents capable of forming strong hydrogen bonds.[2] Solvents can be broadly classified as:

• Polar Protic Solvents: Such as alcohols (methanol, ethanol), which can act as both hydrogen bond donors and acceptors.

• Polar Aprotic Solvents: Such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which have large dipole moments and can act as hydrogen bond acceptors.

• Non-Polar Solvents: Such as hexane and toluene, which have low dielectric constants and lack the ability to form strong hydrogen bonds.

It is anticipated that 4-cyanoindole-3-acetic acid will exhibit poor solubility in non-polar solvents and progressively higher solubility in polar aprotic and polar protic solvents.

Solubility Profile: Insights from the Parent Compound, Indole-3-Acetic Acid

While specific quantitative solubility data for 4-cyanoindole-3-acetic acid is not extensively published, a comprehensive study on its parent compound, indole-3-acetic acid (IAA), provides a valuable predictive framework. The following table summarizes the mole fraction solubility of IAA in twelve pure organic solvents at 298.15 K (25 °C), as derived from a study by Zhang et al. (2018).

Table 1: Mole Fraction Solubility of Indole-3-Acetic Acid (IAA) in Various Organic Solvents at 298.15 K

Solvent	Mole Fraction Solubility (x10³)	Solvent Type
Ethyl Acetate	10.5	Polar Aprotic
Dimethyl Sulfoxide (DMSO)	9.8	Polar Aprotic
N,N-Dimethylformamide (DMF)	9.2	Polar Aprotic
n-Butanol	7.5	Polar Protic
Acetone	7.1	Polar Aprotic
Isopropanol	6.5	Polar Protic
1,4-Dioxane	5.9	Polar Aprotic (low polarity)
n-Propanol	5.5	Polar Protic
Ethanol	4.8	Polar Protic
Methanol	4.1	Polar Protic
Acetonitrile	2.9	Polar Aprotic
Chloroform	0.8	Non-Polar

Data extrapolated from graphical representations in Zhang, C., et al. (2018). Equilibrium Solubility, Model Correlation, and Solvent Effect of Indole-3-acetic Acid in Twelve Pure Solvents. Journal of Chemical & Engineering Data, 63(4), 1124-1132.

Analysis of IAA Solubility and Predicted Effects of the 4-Cyano Group:

The data for IAA reveals a clear trend of higher solubility in polar aprotic solvents like ethyl acetate, DMSO, and DMF, followed by polar protic solvents (alcohols), and very low solubility in the non-polar solvent chloroform.[4] This aligns with the theoretical principles discussed earlier.

The introduction of the 4-cyano group is expected to modulate this solubility profile in several ways:

• Increased Polarity: The cyano group is strongly electron-withdrawing and will increase the overall polarity of the molecule. This should generally enhance solubility in polar solvents.

• Hydrogen Bonding: The nitrogen of the cyano group provides an additional hydrogen bond acceptor site, potentially strengthening interactions with protic solvents.

• Crystal Lattice Energy: The cyano group can participate in dipole-dipole interactions and potentially alter the crystal packing of the solid form. An increase in crystal lattice energy could counteract the favorable solvation energies, leading to lower than expected solubility.

Given these considerations, it is hypothesized that 4-cyanoindole-3-acetic acid will exhibit a similar rank order of solubility to IAA but may show enhanced solubility in polar protic solvents due to the additional hydrogen bonding capability. However, without experimental data, this remains a well-founded hypothesis.

Experimental Protocol for Determining the Solubility of 4-Cyanoindole-3-Acetic Acid

To empower researchers to generate precise solubility data for 4-cyanoindole-3-acetic acid, a robust experimental protocol based on the isothermal saturation method is provided below. This method is a self-validating system, as the continued presence of undissolved solid ensures that the measured concentration represents the true saturation point.

Objective: To determine the saturation solubility of 4-cyanoindole-3-acetic acid in a given organic solvent at a specified temperature.

Materials:

• 4-Cyanoindole-3-acetic acid (high purity)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance (± 0.1 mg)

• Vials with screw caps and PTFE septa

• Thermostatic shaker or water bath

• Syringe filters (0.22 µm, PTFE or other solvent-compatible membrane)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

Methodology:

• Preparation of Saturated Solutions: a. Add an excess amount of 4-cyanoindole-3-acetic acid to a series of vials. The excess solid is crucial to ensure saturation. b. Add a known volume of the desired organic solvent to each vial. c. Securely cap the vials and place them in a thermostatic shaker set to the desired temperature (e.g., 25 °C). d. Equilibrate the samples for a sufficient time (e.g., 24-48 hours) to ensure that equilibrium is reached. The presence of undissolved solid should be visible.

• Sample Collection and Preparation: a. After equilibration, allow the vials to stand undisturbed in the thermostatic bath for at least 2 hours to allow the excess solid to settle. b. Carefully withdraw a known volume of the supernatant using a syringe. c. Immediately filter the solution through a 0.22 µm syringe filter into a pre-weighed vial to remove any undissolved microcrystals. d. Weigh the vial containing the filtered solution to determine the mass of the solution.

• Quantification by HPLC: a. Prepare a series of calibration standards of 4-cyanoindole-3-acetic acid of known concentrations in the chosen solvent. b. Dilute the filtered saturated solution with a known volume of the solvent to bring its concentration within the range of the calibration curve. c. Analyze the calibration standards and the diluted sample by HPLC. A typical method would involve a C18 column with a mobile phase of acetonitrile and water (with 0.1% formic acid), with UV detection at an appropriate wavelength (e.g., 280 nm). d. Construct a calibration curve by plotting the peak area versus the concentration of the standards. e. Determine the concentration of the diluted sample from the calibration curve and calculate the concentration of the original saturated solution.

• Calculation of Solubility: a. Express the solubility in desired units, such as mg/mL or mol/L.

Diagram of Experimental Workflow:

Caption: Workflow for determining the solubility of 4-cyanoindole-3-acetic acid.

Factors Influencing Solubility: A Visual Representation

The interplay of various molecular and environmental factors determines the solubility of 4-cyanoindole-3-acetic acid. The following diagram illustrates these key relationships.

Caption: Key factors influencing the solubility of 4-cyanoindole-3-acetic acid.

Conclusion

The solubility of 4-cyanoindole-3-acetic acid in organic solvents is a critical parameter for its application in research and drug development. While direct quantitative data is sparse, a thorough understanding of its physicochemical properties, coupled with high-quality data from its parent compound, indole-3-acetic acid, provides a strong predictive basis for its behavior. It is anticipated that 4-cyanoindole-3-acetic acid will be most soluble in polar aprotic and polar protic solvents, with the cyano group likely enhancing its affinity for polar environments. The provided experimental protocol offers a reliable method for researchers to determine the precise solubility in their solvent systems of interest, enabling the rational design of formulations and experimental conditions.

References

• Zhang, C., et al. (2018). Equilibrium Solubility, Model Correlation, and Solvent Effect of Indole-3-acetic Acid in Twelve Pure Solvents. Journal of Chemical & Engineering Data, 63(4), 1124-1132). [Link]

• PubChem. (n.d.). 2-(4-Cyano-1H-indol-3-yl)acetic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (2023, December 28). Indole-3-acetic acid. In Wikipedia. Retrieved from [Link]

• Solubility of Things. (n.d.). Indole-3-acetic acid. Retrieved from [Link]

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A Comprehensive Technical Guide to the Stability and Storage of 2-(4-Cyano-1H-indol-3-yl)acetic Acid

Introduction

2-(4-Cyano-1H-indol-3-yl)acetic acid is a synthetically derived indole compound. While specific applications of this particular molecule are not extensively documented in publicly available literature, its structural similarity to the well-known plant hormone Indole-3-acetic acid (IAA) and other bioactive indole derivatives suggests its potential utility in various research and development endeavors, including but not limited to agriculture and pharmaceuticals. The indole nucleus is a common scaffold in numerous biologically active compounds. The stability and proper storage of such compounds are of paramount importance to ensure their integrity, efficacy, and safety in research and development applications. This guide provides an in-depth analysis of the factors influencing the stability of 2-(4-Cyano-1H-indol-3-yl)acetic acid, outlines potential degradation pathways, and offers best practices for its storage and handling.

Chemical Structure and Properties

2-(4-Cyano-1H-indol-3-yl)acetic acid possesses a core indole ring system, substituted at the 3-position with an acetic acid moiety and at the 4-position with a cyano group.

Computed Properties:

Property	Value	Source
Molecular Formula	C₁₁H₈N₂O₂	PubChem[1]
Molecular Weight	200.19 g/mol	PubChem[1]
XLogP3	1.2	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem[1]
Hydrogen Bond Acceptor Count	3	PubChem[1]

The presence of the electron-withdrawing cyano group at the 4-position can influence the electron density of the indole ring, potentially impacting its susceptibility to oxidative and hydrolytic degradation compared to unsubstituted Indole-3-acetic acid.

Factors Influencing Stability

The stability of indole derivatives, including 2-(4-Cyano-1H-indol-3-yl)acetic acid, is contingent on several environmental factors. Understanding these factors is crucial for maintaining the compound's purity and activity over time.

Light Exposure

Indole compounds are notoriously sensitive to light.[2][3] Photodegradation can occur, leading to the formation of various decomposition products. It is imperative to store 2-(4-Cyano-1H-indol-3-yl)acetic acid in amber vials or other light-protecting containers to minimize photo-induced degradation.[2][3]

Temperature

Elevated temperatures can accelerate the rate of chemical degradation. For long-term storage, it is advisable to keep the compound in a cool environment. While some indole derivatives are stable at room temperature for short periods, refrigerated or frozen conditions are generally recommended for prolonged storage to minimize thermal decomposition.

pH

The pH of the medium can significantly impact the stability of indole-3-acetic acid and its derivatives. The carboxylic acid moiety can undergo ionization depending on the pH. In acidic or alkaline solutions, the indole ring and the side chain may be susceptible to hydrolysis and other degradation reactions. Forced degradation studies on similar indole compounds often involve acidic and alkaline stress conditions to identify potential degradation products.[4]

Oxidation

The indole ring is susceptible to oxidation, which can be initiated by atmospheric oxygen, oxidizing agents, or metal ions. The formation of colored degradation products is often an indicator of oxidative degradation. Storing the compound under an inert atmosphere (e.g., argon or nitrogen) can mitigate oxidative degradation, especially for long-term storage or when in solution.

Potential Degradation Pathways

Based on the known degradation pathways of Indole-3-acetic acid and other indole derivatives, the following degradation mechanisms can be postulated for 2-(4-Cyano-1H-indol-3-yl)acetic acid.[5][6][7]

• Oxidative Degradation: The indole ring can be oxidized to form various products, including oxindoles and further degradation products. The electron-withdrawing nature of the cyano group might influence the rate and regioselectivity of oxidation.

• Decarboxylation: The acetic acid side chain can undergo decarboxylation, particularly at elevated temperatures or under certain catalytic conditions, leading to the formation of 4-cyano-3-methylindole.

• Hydrolysis of the Cyano Group: The cyano group at the 4-position could be susceptible to hydrolysis under strong acidic or basic conditions, leading to the formation of the corresponding carboxylic acid or amide.

Figure 1. Postulated degradation pathways for 2-(4-Cyano-1H-indol-3-yl)acetic acid.

Recommended Storage and Handling

To ensure the long-term stability of 2-(4-Cyano-1H-indol-3-yl)acetic acid, the following storage and handling procedures are recommended:

Solid Form:

• Short-term storage (weeks): Store in a cool (2-8 °C), dark, and dry place.

• Long-term storage (months to years): Store at -20 °C or below in a tightly sealed, light-proof container. Consider storing under an inert atmosphere (argon or nitrogen) to prevent oxidation.

In Solution:

• Preparation: Prepare solutions fresh for each use whenever possible. If a stock solution is necessary, use a suitable solvent in which the compound is stable. Common solvents for indole derivatives include ethanol, methanol, and DMSO.[3] The solubility in aqueous buffers will depend on the pH.

• Storage: Store stock solutions at -20 °C or -80 °C in small aliquots to avoid repeated freeze-thaw cycles. Protect solutions from light at all times.

Experimental Protocols for Stability Assessment

To empirically determine the stability of 2-(4-Cyano-1H-indol-3-yl)acetic acid, a forced degradation study can be performed.[8][9][10] This involves subjecting the compound to various stress conditions and analyzing for degradation using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC).[4][11][12][13]

Protocol: Forced Degradation Study

• Preparation of Stock Solution: Prepare a stock solution of 2-(4-Cyano-1H-indol-3-yl)acetic acid in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60 °C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60 °C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Keep the solid compound and the stock solution at 60 °C for 24 hours.

  • Photodegradation: Expose the solid compound and the stock solution to direct sunlight or a photostability chamber for 24 hours.

• Sample Analysis:

  • After the incubation period, neutralize the acidic and basic samples.

  • Dilute all samples to a suitable concentration for HPLC analysis.

  • Analyze the samples using a validated stability-indicating HPLC method. The method should be able to separate the parent compound from its degradation products. A reversed-phase C18 column with a mobile phase consisting of a mixture of an acidic buffer (e.g., phosphate buffer, pH 3.0) and an organic solvent (e.g., acetonitrile) is a common starting point for the analysis of indole derivatives.[4]

• Data Analysis:

  • Compare the chromatograms of the stressed samples with that of a control (unstressed) sample.

  • Calculate the percentage of degradation for each stress condition.

  • Identify and characterize any significant degradation products using techniques like LC-MS/MS.

Figure 2. Workflow for a forced degradation study of 2-(4-Cyano-1H-indol-3-yl)acetic acid.

Conclusion

The stability of 2-(4-Cyano-1H-indol-3-yl)acetic acid is critical for its reliable use in research and development. Based on the known properties of related indole compounds, it is predicted to be sensitive to light, elevated temperatures, and certain pH conditions. Proper storage in a cool, dark, and dry environment, preferably under an inert atmosphere, is essential to maintain its integrity. For solutions, fresh preparation is ideal, but if storage is necessary, frozen aliquots protected from light are recommended. The provided experimental protocol for a forced degradation study offers a systematic approach to empirically determine the stability profile of this compound and identify potential degradation products, ensuring the quality and reliability of experimental results.

References

• Discovery of indole derivatives as STING degraders - PubMed. (2025, September 15). PubMed. [Link]

• Stability-Indicating Chromatographic Methods for the Determination of Sertindole. (2025, August 8). [No source provided][Link]

• Synthesis and Degradation of the Phytohormone Indole-3-Acetic Acid by the Versatile Bacterium Paraburkholderia xenovorans LB400 and Its Growth Promotion of Nicotiana tabacum Plant - MDPI. (2024, December 18). MDPI. [Link]

• Degradation pathways of indole-3-acetic acid in (a) a Pseudomonas sp. - ResearchGate. ResearchGate. [Link]

• Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC - SciSpace. (2012, December 4). SciSpace. [Link]

• Indolizinoquinolinedione Metal Complexes: Structural Characterization, In Vitro Antibacterial, and In Silico Studies - MDPI. MDPI. [Link]

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• Indole-3-Acetic Acid Biosynthesis Pathways in the Plant-Beneficial Bacterium Arthrobacter pascens ZZ21 - PubMed. (2018, February 1). PubMed. [Link]

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• Production of Indole-3-Acetic Acid and Degradation of 2,4-D by Yeasts Isolated from Pollinating Insects - PubMed Central. (2025, June 26). PubMed Central. [Link]

• Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography - PubMed. PubMed. [Link]

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• Synthesis and Degradation of the Phytohormone Indole-3-Acetic Acid by the Versatile Bacterium Paraburkholderia xenovorans LB400 and Its Growth Promotion of Nicotiana tabacum Plant - ResearchGate. (2024, December 10). ResearchGate. [Link]

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• Indole-3-acetic-acid and ACC deaminase producing Leclercia adecarboxylata MO1 improves Solanum lycopersicum L. growth and salinity stress tolerance by endogenous secondary metabolites regulation - PubMed. (2019, April 25). PubMed. [Link]

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2-(4-Cyano-1H-indol-3-yl)acetic acid spectral data (NMR, IR, MS)

An In-depth Technical Guide to the Spectral Analysis of 2-(4-Cyano-1H-indol-3-yl)acetic acid.

Authored by a Senior Application Scientist

This guide provides a detailed predictive analysis of the spectral data for 2-(4-Cyano-1H-indol-3-yl)acetic acid, a significant indole derivative. Given the limited availability of direct experimental data for this specific molecule, this document leverages foundational spectroscopic principles and comparative data from the parent compound, indole-3-acetic acid (IAA), to offer a robust predictive framework for its characterization. This resource is intended for researchers, chemists, and professionals in drug development who require a thorough understanding of the structural elucidation of novel indole compounds.

Introduction: The Significance of 2-(4-Cyano-1H-indol-3-yl)acetic acid

Indole-3-acetic acid (IAA) is a pivotal plant hormone of the auxin class, extensively studied for its role in plant physiology.[1] Its derivatives are of great interest in medicinal chemistry and drug discovery due to their diverse biological activities. The introduction of a cyano (-C≡N) group at the 4-position of the indole ring, as in 2-(4-Cyano-1H-indol-3-yl)acetic acid, is expected to significantly modulate the electronic properties and, consequently, the biological activity of the parent molecule.

Accurate structural characterization is the bedrock of chemical research and development. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for this purpose. This guide offers a comprehensive, albeit predictive, exploration of the NMR, IR, and MS spectral data for 2-(4-Cyano-1H-indol-3-yl)acetic acid, providing a valuable reference for its synthesis and characterization.

Molecular Structure and Spectroscopic Overview

The structure of 2-(4-Cyano-1H-indol-3-yl)acetic acid is presented below, with atoms numbered for clarity in the subsequent NMR analysis. The electron-withdrawing nature of the cyano group at the C4 position is anticipated to influence the chemical shifts of the nearby protons and carbons in the NMR spectra and introduce a characteristic absorption in the IR spectrum.

Caption: Molecular structure of 2-(4-Cyano-1H-indol-3-yl)acetic acid with atom numbering for NMR assignments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum is based on known data for indole-3-acetic acid, with adjustments for the anisotropic and electron-withdrawing effects of the 4-cyano group.[2][3][4] The solvent is assumed to be DMSO-d₆.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment	Causality Behind Prediction
H1	~11.2	Broad Singlet	Indole N-H	The acidic proton on the nitrogen of the indole ring.
H2	~7.5	Singlet	C2-H	The proton at the 2-position of the indole ring.
H5	~7.8	Doublet	C5-H	deshielded due to the anisotropic effect of the adjacent cyano group.
H6	~7.2	Triplet	C6-H	Typical aromatic proton shift.
H7	~7.6	Doublet	C7-H	Aromatic proton on the indole ring.
H8	~3.8	Singlet	-CH₂-	Methylene protons of the acetic acid side chain.[5]
-COOH	~12.2	Broad Singlet	Carboxylic Acid O-H	The highly deshielded acidic proton of the carboxylic acid.

Predicted ¹³C NMR Spectrum

The predicted ¹³C NMR spectrum is derived from the known spectrum of indole-3-acetic acid, considering the inductive effects of the cyano substituent.[4]

Carbon	Predicted Chemical Shift (δ, ppm)	Assignment	Causality Behind Prediction
C2	~125	Indole C2	Carbon at the 2-position of the indole ring.
C3	~108	Indole C3	Shielded carbon due to the nitrogen atom.
C3a	~128	Indole C3a	Bridgehead carbon of the indole ring.
C4	~100	Indole C4	Significantly shielded due to the attached cyano group.
C5	~122	Indole C5	Aromatic carbon adjacent to the cyano-substituted carbon.
C6	~120	Indole C6	Aromatic carbon of the indole ring.
C7	~112	Indole C7	Aromatic carbon of the indole ring.
C7a	~137	Indole C7a	Bridgehead carbon adjacent to the nitrogen.
C8	~31	-CH₂-	Aliphatic carbon of the acetic acid side chain.
C9	~173	-COOH	Carbonyl carbon of the carboxylic acid.
C12	~118	-C≡N	Carbon of the cyano group.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer. Tune and shim the instrument to ensure optimal resolution.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra at room temperature. For ¹H NMR, a spectral width of 16 ppm and a relaxation delay of 2 seconds are typically sufficient. For ¹³C NMR, a wider spectral width (e.g., 240 ppm) and a longer relaxation delay may be necessary.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID) data. Calibrate the chemical shifts using the residual solvent peak as an internal standard.

Caption: Workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent method for identifying the functional groups present in a molecule.

Predicted IR Spectrum

The predicted IR spectrum for 2-(4-Cyano-1H-indol-3-yl)acetic acid would exhibit characteristic absorption bands for its key functional groups.

Frequency Range (cm⁻¹)	Vibration	Functional Group	Significance
3400-3300	N-H Stretch	Indole N-H	Indicates the presence of the indole ring.[6]
3300-2500	O-H Stretch	Carboxylic Acid O-H	A very broad band, characteristic of a hydrogen-bonded carboxylic acid.[7]
~3100	C-H Stretch	Aromatic C-H	Confirms the presence of the aromatic indole ring.
~2900	C-H Stretch	Aliphatic C-H	Corresponds to the methylene group in the acetic acid side chain.
2230-2210	C≡N Stretch	Cyano	A sharp, medium intensity band, which is a key diagnostic peak for this molecule.[7]
1710-1680	C=O Stretch	Carboxylic Acid C=O	A strong, sharp absorption indicating the carbonyl group.[6]
1600-1450	C=C Stretch	Aromatic C=C	Multiple bands confirming the aromatic system.

Experimental Protocol: IR Spectroscopy (ATR)

• Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

• Background Scan: Record a background spectrum of the empty ATR crystal.

• Sample Scan: Lower the ATR anvil to ensure good contact with the sample and collect the sample spectrum.

• Data Analysis: The instrument software will automatically subtract the background spectrum from the sample spectrum to yield the final IR spectrum.

Caption: Workflow for IR data acquisition using ATR.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, further confirming its structure.

Predicted Mass Spectrum

The molecular formula for 2-(4-Cyano-1H-indol-3-yl)acetic acid is C₁₁H₈N₂O₂. The predicted mass spectral data are as follows:

• Molecular Weight: 200.19 g/mol

• Exact Mass: 200.0586

• Predicted Molecular Ion Peak (ESI+): m/z 201.0664 [M+H]⁺

• Predicted Molecular Ion Peak (ESI-): m/z 199.0512 [M-H]⁻

Predicted Fragmentation Pathway

In positive ion mode (ESI+), the molecule is expected to fragment via characteristic pathways. A primary fragmentation would be the loss of the carboxylic acid group.

Caption: Predicted fragmentation pathway for 2-(4-Cyano-1H-indol-3-yl)acetic acid in ESI+ mode.

Experimental Protocol: LC-MS/MS

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Liquid Chromatography (LC): Inject the sample onto a C18 reverse-phase column. Use a gradient elution with mobile phases consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).[8]

• Mass Spectrometry (MS): Couple the LC system to a tandem mass spectrometer equipped with an electrospray ionization (ESI) source.[9]

• Data Acquisition: Acquire data in both full scan mode to detect the molecular ion and in tandem MS (MS/MS) mode to obtain fragmentation data.

Conclusion

This technical guide provides a detailed, predictive overview of the NMR, IR, and MS spectral data for 2-(4-Cyano-1H-indol-3-yl)acetic acid. By leveraging data from the parent compound, indole-3-acetic acid, and established principles of spectroscopy, this document serves as a valuable resource for the structural characterization of this and related novel compounds. The predicted data and outlined protocols offer a solid foundation for any research involving the synthesis and analysis of this molecule. Experimental verification of these predictions is a necessary and logical next step in the comprehensive characterization of 2-(4-Cyano-1H-indol-3-yl)acetic acid.

References

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H₂O, experimental) (HMDB0000197). Retrieved from [Link]

• Priya, V., & et al. (2023).
• Monteiro, A. M., & et al. (1992). Analysis of Indole-3-Acetic Acid Metabolites from Dalbergia dolichopetala by High Performance Liquid Chromatography-Mass Spectrometry. Plant Physiology.
• Loganayaki, R., & et al. (2014). LC-MS/MS analysis of 2-aminothiazoline-4-carboxylic acid as a forensic biomarker for cyanide poisoning.

• PubChem. (n.d.). Indole-3-Acetic Acid. Retrieved from [Link]

• Sundberg, B., & et al. (2019). Characterization of indole-3-acetic acid in cambial zone tissue by ultra-performance liquid chromatography-tandem mass spectrometry.
• Al-Qahtani, S., & et al. (2021).
• de Oliveira, R. S., & et al. (2022). (E)-2-Cyano-3-(1H-Indol-3-yl)

• ResearchGate. (n.d.). Computational study of the infrared spectrum of acetic acid, its cyclic dimer, and its methyl ester. Retrieved from [Link]

• ResearchGate. (n.d.). IR spectra of indole-3-acetic acid in KBr. Retrieved from [Link]

• Banerjee, R., & et al. (2022). Synthesis of indole-linked β-cyano-enones: a pathway to indolyl-2-pyrrolones. Organic & Biomolecular Chemistry.
• Ji, X., & et al. (2012). A high-sensitivity LC-MS/MS method for the determination of 4-methyl-piperazine-1-carbodithioc acid 3-cyano-3, 3-diphenylpropyl ester hydrochloride in rat plasma and its application to a pharmacokinetics study.

• SIELC Technologies. (2018). Indole-3-acetic acid. Retrieved from [Link]

• Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

• Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. (n.d.).
• Al-Warhi, T., & et al. (2022). Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. Molbank.

• Wikipedia. (n.d.). Indole-3-acetic acid. Retrieved from [Link]

• SciELO México. (2012). Infrared Irradiation-Assisted Multicomponent Synthesis of 2-Amino-3-cyano-4H-pyran Derivatives. Retrieved from [Link]

• PubMed. (2013). Synthesis and anti-tumor activity of 2-amino-3-cyano-6-(1H-indol-3-yl)-4-phenylpyridine derivatives in vitro. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Acetic acid. Retrieved from [Link]

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A Theoretical Exploration of 4-Cyanoindole-3-Acetic Acid: A Novel Auxin Analogue for Advanced Biological Research

Introduction: The Quest for Precision in Auxin Research

Indole-3-acetic acid (IAA) stands as the principal native auxin in higher plants, a cornerstone molecule governing a vast array of developmental processes from cell elongation to organogenesis.[1][2] Its central role has made it a subject of intense study, yet the exploration of its synthetic analogues continues to be a fertile ground for discovering tools with enhanced specificity, stability, and novel biological activities. This guide delves into the theoretical properties of a lesser-explored derivative, 4-cyanoindole-3-acetic acid (4-CN-IAA). By examining its constituent chemical features and drawing parallels with its well-characterized relatives, IAA and 4-chloroindole-3-acetic acid (4-Cl-IAA), we can construct a predictive framework for its behavior and potential applications in chemical biology and drug development.

The rationale for investigating 4-CN-IAA is rooted in the significant impact that substitutions on the indole ring can have on auxin activity. The introduction of a cyano (-C≡N) group at the 4-position is hypothesized to modulate the molecule's electronic and steric properties, thereby influencing its interaction with auxin signaling components. This document serves as a technical primer for researchers, offering a theoretical but scientifically grounded perspective on the chemical, physical, and biological characteristics of 4-CN-IAA.

I. Predicted Physicochemical Properties: A Comparative Analysis

The physicochemical properties of a molecule are paramount to its biological function, dictating its solubility, stability, and ability to traverse cellular membranes. In the absence of empirical data for 4-CN-IAA, we can extrapolate its likely characteristics by comparing it with IAA and 4-Cl-IAA.

Property	Indole-3-Acetic Acid (IAA)	4-Chloroindole-3-Acetic Acid (4-Cl-IAA)	4-Cyanoindole-3-Acetic Acid (Predicted)	Rationale for Prediction
Molecular Formula	C₁₀H₉NO₂[1]	C₁₀H₈ClNO₂[3]	C₁₁H₈N₂O₂	Addition of a cyano group (-CN) to the indole ring of IAA.
Molar Mass	175.18 g/mol [1]	209.63 g/mol [3]	~200.19 g/mol	Calculated based on the atomic weights of the constituent atoms.
Melting Point	168-170 °C[1]	179-180 °C[4]	Likely higher than IAA	The cyano group can participate in strong dipole-dipole interactions, potentially leading to a more stable crystal lattice and a higher melting point, similar to the trend seen with the chloro-substituent.
Solubility in Water	Insoluble[1]	Low solubility	Predicted to be low	The addition of the nonpolar cyano group is unlikely to significantly increase hydrophilicity compared to IAA and 4-Cl-IAA.
Solubility in Organic Solvents	Soluble in ethanol, ether, acetone[5]	Soluble in polar organic solvents	Predicted to be soluble in polar organic solvents	The overall molecular structure remains amenable to dissolution in solvents like DMSO, DMF, and ethanol.
pKa	~4.75	Not available	Predicted to be slightly lower than IAA	The electron-withdrawing nature of the cyano group is expected to increase the acidity of the carboxylic acid proton.[6]

II. Theoretical Electronic and Structural Features

The introduction of a cyano group at the 4-position of the indole ring is expected to have a profound effect on the electronic distribution and reactivity of 4-CN-IAA.

A. The Influence of the Cyano Group

The cyano group is a potent electron-withdrawing group due to the high electronegativity of the nitrogen atom and the nature of the carbon-nitrogen triple bond.[6] This electronic pull will have several consequences:

• Decreased Electron Density in the Benzene Ring: The cyano group will withdraw electron density from the indole ring system, potentially making it less susceptible to electrophilic attack compared to IAA.

• Increased Acidity: As mentioned, the electron-withdrawing nature of the cyano group will stabilize the carboxylate anion, leading to a lower pKa for the acetic acid side chain.[6]

• Dipole Moment: The molecule will possess a significant dipole moment directed towards the cyano group, which could influence its interactions with polar environments and biological macromolecules.

B. Reactivity of the Indole Scaffold

The indole nucleus is known for its reactivity, particularly at the C3 position, which is nucleophilic.[7] While the electron-withdrawing cyano group might slightly temper this reactivity, the C3 position is still expected to be susceptible to electrophilic attack. The indole nitrogen (N1) can also be a site for alkylation under basic conditions.[7]

The cyano group itself offers a handle for further chemical modification. It can be hydrolyzed to a carboxylic acid or reduced to an amine, opening avenues for the synthesis of more complex derivatives.[7]

III. Postulated Biological Activity and Mechanism of Action

The primary biological activity of interest for 4-CN-IAA is its potential as an auxin. Auxin activity is intrinsically linked to the molecule's ability to bind to and activate the auxin receptor complex, which includes the F-box protein TRANSPORT INHIBITOR RESPONSE 1 (TIR1).[1]

A. A Hypothetical Auxin Signaling Pathway for 4-CN-IAA

Based on the canonical auxin signaling pathway, we can propose a mechanism for 4-CN-IAA:

Caption: Proposed signaling pathway for 4-cyanoindole-3-acetic acid.

This proposed pathway mirrors that of IAA, with the key variable being the binding affinity of 4-CN-IAA for the TIR1/AFB family of auxin co-receptors. The electronic and steric properties of the 4-cyano substituent will be critical in determining this affinity.

B. Comparison with 4-Chloroindole-3-Acetic Acid

4-Cl-IAA is a naturally occurring auxin found in some legumes and is known to have higher auxin activity than IAA in certain bioassays.[8][9] The chloro group at the 4-position is also electron-withdrawing, suggesting that this property may be favorable for auxin activity. This provides a strong rationale to hypothesize that 4-CN-IAA, with its even more strongly electron-withdrawing cyano group, could also exhibit potent auxin activity.

IV. Potential Applications in Research and Drug Development

The unique theoretical properties of 4-CN-IAA suggest several potential applications:

• Probing the Auxin Receptor Pocket: The distinct steric and electronic profile of 4-CN-IAA could make it a valuable tool for studying the structure-activity relationships of auxin binding to the TIR1/AFB receptors.

• Development of Novel Herbicides: Synthetic auxins are widely used as herbicides.[10] The potency of 4-CN-IAA could be explored for the development of new selective herbicides.

• Fluorescent Labeling: The 4-cyanoindole moiety is known to possess fluorescent properties.[7] This opens the possibility of using 4-CN-IAA as a fluorescent probe to visualize auxin distribution and transport in plant tissues.

• Anticancer Research: IAA, in combination with horseradish peroxidase, has been investigated for targeted cancer therapy.[1] The modified electronic properties of 4-CN-IAA could be explored in similar contexts.

V. Proposed Synthetic and Experimental Workflows

Validating the theoretical properties of 4-CN-IAA will require its synthesis and subsequent biological and physicochemical characterization.

A. Synthetic Approach

A plausible synthetic route to 4-CN-IAA could start from the commercially available 4-cyanoindole.

Caption: A potential synthetic workflow for 4-cyanoindole-3-acetic acid.

Experimental Protocol for Synthesis (Hypothetical):

• Mannich Reaction: To a solution of 4-cyanoindole in a suitable solvent (e.g., acetic acid or an ethanol/water mixture), add formaldehyde and a secondary amine (e.g., dimethylamine).[7] Stir at room temperature until the reaction is complete.

• Cyanide Displacement: The resulting gramine analogue is then reacted with a cyanide salt (e.g., sodium cyanide) to yield 4-cyanoindole-3-acetonitrile.

• Hydrolysis: The nitrile is hydrolyzed to the carboxylic acid under acidic or basic conditions to yield the final product, 4-cyanoindole-3-acetic acid.[7]

B. Biological Assays for Auxin Activity

A series of classic bioassays can be employed to determine the auxin activity of the synthesized 4-CN-IAA:

• Avena Coleoptile Elongation Test: This assay measures the ability of the compound to induce cell elongation in oat coleoptiles.[9]

• Root Elongation Inhibition Assay: At higher concentrations, auxins inhibit root growth. This can be quantified to determine the dose-response relationship.

• Adventitious Root Formation: The ability of 4-CN-IAA to promote the formation of adventitious roots on cuttings can be assessed.[11]

VI. Conclusion and Future Directions

While this guide is based on theoretical predictions and inferences from related molecules, it provides a strong foundation for the investigation of 4-cyanoindole-3-acetic acid as a novel auxin analogue. The presence of the electron-withdrawing cyano group at the 4-position is predicted to confer unique electronic and physicochemical properties that may translate into potent and potentially selective biological activity.

The synthesis and subsequent experimental validation of the properties outlined in this document are the critical next steps. Such studies will not only elucidate the true nature of 4-CN-IAA but also have the potential to provide a valuable new tool for researchers in plant biology, agriculture, and drug discovery. The exploration of such novel chemical entities is essential for pushing the boundaries of our understanding of fundamental biological processes.

References

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An In-depth Technical Guide to 2-(4-Cyano-1H-indol-3-yl)acetic acid: Synthesis, Properties, and Potential Applications

This technical guide provides a comprehensive overview of 2-(4-Cyano-1H-indol-3-yl)acetic acid, a specialized indole derivative. While a singular, celebrated "discovery" of this molecule is not prominent in the scientific literature, its existence and value are rooted in the extensive history of indole chemistry and the continual search for novel bioactive compounds. This guide will delve into the rational synthesis of this molecule, its inherent chemical characteristics, and its potential applications in fields ranging from agriculture to pharmacology, drawing insights from closely related and well-studied indole-3-acetic acid analogs.

Introduction to the Indole-3-Acetic Acid Scaffold

Indole-3-acetic acid (IAA) is the most abundant and physiologically active auxin in plants, playing a pivotal role in virtually every aspect of plant growth and development, including cell division and elongation, fruit development, and senescence.[1][2] Its discovery and the elucidation of its functions have been cornerstones of plant biology. The indole scaffold itself is a privileged structure in medicinal chemistry, appearing in a vast array of natural products and synthetic drugs.[3]

The modification of the indole core at various positions has been a fruitful strategy for chemists to modulate biological activity. Substituents on the benzene ring of the indole nucleus, such as halogens, have been shown to significantly enhance the biological activity of indole-3-acetic acids.[1] This guide focuses on a specific derivative, 2-(4-Cyano-1H-indol-3-yl)acetic acid, which incorporates a cyano group at the 4-position of the indole ring. The cyano group is a versatile functional group that can act as a bioisostere for other functionalities and serves as a synthetic handle for further molecular modifications.[4]

Retrosynthetic Analysis and Key Synthetic Strategies

The synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic acid can be approached through a convergent strategy, focusing on the formation of the 4-cyanoindole core followed by the introduction of the acetic acid side chain at the 3-position.

Caption: Retrosynthetic analysis of 2-(4-Cyano-1H-indol-3-yl)acetic acid.

Synthesis of the 4-Cyanoindole Core

The initial and crucial step is the synthesis of 4-cyanoindole. Several classical and modern synthetic methods can be employed for this purpose.

2.1.1. Fischer Indole Synthesis

The Fischer indole synthesis is a robust and widely used method for constructing the indole nucleus.[4][5][6] This reaction involves the acid-catalyzed cyclization of an arylhydrazine with an aldehyde or ketone. For the synthesis of 4-cyanoindole, 4-cyanophenylhydrazine would be the key starting material.

Experimental Protocol: Fischer Indole Synthesis of 4-Cyanoindole (Illustrative)

• Preparation of 4-Cyanophenylhydrazine: 4-Aminobenzonitrile is diazotized with sodium nitrite in the presence of a strong acid (e.g., HCl) at low temperatures (0-5°C). The resulting diazonium salt is then reduced, for example with sodium sulfite or stannous chloride, to yield 4-cyanophenylhydrazine.

• Condensation and Cyclization: The prepared 4-cyanophenylhydrazine is condensed with a suitable aldehyde or ketone (e.g., pyruvic acid or an aldehyde equivalent) in an acidic medium (e.g., sulfuric acid, polyphosphoric acid, or a Lewis acid like zinc chloride).

• Heating: The reaction mixture is heated to induce the[7][7]-sigmatropic rearrangement and subsequent cyclization to form the indole ring.

• Work-up and Purification: The reaction is quenched, and the crude product is extracted with an organic solvent. Purification is typically achieved through column chromatography or recrystallization.[4]

2.1.2. Reissert Indole Synthesis

The Reissert indole synthesis offers an alternative route, starting from an o-nitrotoluene derivative.[8][9][10][11] This method involves the condensation of o-nitrotoluene with diethyl oxalate in the presence of a base, followed by reductive cyclization.

Experimental Protocol: Reissert Synthesis of 4-Cyano-2-indolecarboxylic acid (Illustrative)

• Condensation: 4-Cyano-2-nitrotoluene is reacted with diethyl oxalate in the presence of a strong base like sodium ethoxide to form the corresponding o-nitrophenylpyruvic acid ethyl ester.

• Reductive Cyclization: The intermediate ester is then subjected to reductive cyclization using a reducing agent such as iron in acetic acid or catalytic hydrogenation. This step reduces the nitro group to an amine, which spontaneously cyclizes with the adjacent keto-ester functionality.

• Decarboxylation: The resulting 4-cyano-indole-2-carboxylic acid can be decarboxylated by heating to yield 4-cyanoindole.[8]

Introduction of the Acetic Acid Side Chain at the C3 Position

Once the 4-cyanoindole core is obtained, the next step is the introduction of the acetic acid moiety at the 3-position. A common and effective method is through the corresponding acetonitrile intermediate.

Caption: Workflow for the introduction of the acetic acid side chain.

Experimental Protocol: Synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic acid from 4-Cyanoindole (Illustrative)

• Gramine Synthesis (Mannich Reaction): 4-Cyanoindole is reacted with formaldehyde and dimethylamine to form the corresponding gramine derivative, 3-(dimethylaminomethyl)-4-cyano-1H-indole.

• Cyanide Displacement: The gramine derivative is then treated with a cyanide source, such as sodium or potassium cyanide, to displace the dimethylamino group and form (4-Cyano-1H-indol-3-yl)acetonitrile.[12]

• Hydrolysis: The final step involves the hydrolysis of the nitrile group of (4-Cyano-1H-indol-3-yl)acetonitrile to the carboxylic acid. This can be achieved under either acidic or basic conditions, followed by acidification to yield 2-(4-Cyano-1H-indol-3-yl)acetic acid.[12]

Physicochemical Properties and Characterization

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₁₁H₈N₂O₂	Based on chemical structure
Molecular Weight	200.19 g/mol	Based on atomic weights
Appearance	Likely a solid at room temperature	Typical for indole derivatives of this size
Solubility	Sparingly soluble in water, soluble in polar organic solvents	Presence of polar carboxylic acid and cyano groups, but also a large nonpolar indole ring
pKa	~4.5-5.0	Estimated for the carboxylic acid group, influenced by the electron-withdrawing cyano group
UV-Vis Spectroscopy	Characteristic indole absorbance peaks	Expected in the range of 220-290 nm
Infrared Spectroscopy	Key peaks for N-H, C≡N, and C=O stretching	Expected around 3400 cm⁻¹, 2230 cm⁻¹, and 1700 cm⁻¹ respectively
¹H and ¹³C NMR	Characteristic shifts for indole and side chain protons and carbons	Essential for structural confirmation

Potential Biological Activities and Applications

The biological profile of 2-(4-Cyano-1H-indol-3-yl)acetic acid is not extensively documented. However, based on the activities of structurally similar compounds, several potential applications can be inferred.

Plant Growth Regulation

The most direct structural analogy is to indole-3-acetic acid and its substituted derivatives. Research on 4-chloroindole-3-acetic acid (4-Cl-IAA) and 4-trifluoromethylindole-3-acetic acid (4-CF₃-IAA) has demonstrated potent auxin activity.[13][14] These compounds can promote root formation and exhibit other auxin-like effects.[13] The electron-withdrawing nature of the cyano group at the 4-position of 2-(4-Cyano-1H-indol-3-yl)acetic acid suggests it could also possess significant plant growth regulatory properties, potentially with altered potency or selectivity compared to the parent IAA.

Pharmaceutical Research

The indole nucleus is a key pharmacophore in many drug candidates. The cyano group is a common feature in modern medicinal chemistry, often used to improve metabolic stability, modulate receptor binding, and serve as a handle for further derivatization.[4]

4.2.1. Tryptophan 2,3-Dioxygenase (TDO2) Inhibition

Tryptophan 2,3-dioxygenase (TDO2) is an enzyme involved in the kynurenine pathway of tryptophan metabolism. Its inhibition is a therapeutic strategy in oncology to counteract tumor-induced immunosuppression.[15] Several indole-based compounds have been investigated as TDO2 inhibitors.[15][16] The structural features of 2-(4-Cyano-1H-indol-3-yl)acetic acid make it a candidate for investigation in this area.

Caption: Potential role as a Tryptophan 2,3-Dioxygenase (TDO2) inhibitor.

Conclusion and Future Directions

2-(4-Cyano-1H-indol-3-yl)acetic acid represents a synthetically accessible and intriguing molecule at the intersection of agrochemistry and medicinal chemistry. While its specific history is not well-defined, its rational design and synthesis are based on well-established chemical principles. The presence of the 4-cyano substituent on the indole-3-acetic acid framework suggests a high potential for novel biological activity.

Future research should focus on the definitive synthesis and characterization of this compound, followed by systematic screening for its effects on plant growth and its potential as an inhibitor of key enzymatic targets in human disease. Such studies will be crucial in unlocking the full potential of this and other similarly substituted indole derivatives.

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Unlocking the Therapeutic Promise of 4-Cyanoindole-3-Acetic Acid: A Technical Guide for Novel Drug Discovery

Foreword: Charting Unexplored Territory in Indole Chemistry

To the dedicated researchers, pioneering scientists, and visionary drug development professionals, this technical guide serves as an in-depth exploration into the latent biological potential of 4-cyanoindole-3-acetic acid. While the parent compound, indole-3-acetic acid (IAA), is well-documented as a pivotal plant hormone, and its halogenated analogs have found utility as herbicides, the cyano-substituted variant remains a largely uncharted frontier. This document is structured not as a rigid review of established facts, but as a dynamic roadmap for discovery. We will delve into the known bioactivities of closely related indole compounds to construct a scientifically-grounded hypothesis for the potential of 4-cyanoindole-3-acetic acid. Our objective is to provide the logical framework and methodological guidance necessary to systematically investigate its therapeutic promise.

The Indole Scaffold: A Privileged Structure in Biology and Medicine

The indole ring system, a bicyclic aromatic heterocycle, is a cornerstone of numerous biologically active molecules. Its prevalence in natural products, from the essential amino acid tryptophan to potent alkaloids, underscores its evolutionary selection as a versatile pharmacophore.[1][2] In medicinal chemistry, indole derivatives have been successfully developed into drugs for a wide array of therapeutic areas, including anti-inflammatory, anti-psychotic, and anti-cancer treatments.[3] The unique electronic properties of the indole nucleus allow it to participate in various non-covalent interactions with biological macromolecules, making it an ideal scaffold for designing targeted therapies.

Indole-3-Acetic Acid (IAA): More Than Just a Plant Hormone

Indole-3-acetic acid (IAA) is the most common naturally occurring auxin in plants, where it orchestrates a vast array of developmental processes, including cell division, elongation, and differentiation.[4][5][6] Beyond its role in phytology, IAA has demonstrated intriguing biological activities in mammalian cells. Notably, at higher concentrations, IAA can exhibit cytotoxic effects, a phenomenon linked to the generation of reactive oxygen species (ROS) and the induction of apoptosis.[7][8] This dual role as both a vital signaling molecule and a potential cytotoxic agent highlights the concentration-dependent and context-specific nature of its biological impact.

Mechanism of IAA-Induced Cytotoxicity

The cytotoxic action of IAA, particularly in the presence of peroxidases, is an area of active investigation for its potential application in cancer therapy.[8] The proposed mechanism involves the oxidative decarboxylation of IAA, leading to the formation of highly reactive radical species. These radicals can then inflict damage upon cellular components, including lipids, proteins, and DNA, ultimately triggering apoptotic cell death.[7][8]

The Influence of Ring Substitution: The Case of 4-Chloroindole-3-Acetic Acid

The biological activity of IAA can be significantly modulated by substitution on the indole ring. A prime example is 4-chloroindole-3-acetic acid (4-Cl-IAA), a naturally occurring, more potent auxin found in certain plant species.[9][10] Its increased potency is attributed to both altered receptor binding and reduced metabolic degradation.[9] From a therapeutic perspective, the key takeaway is that substitution at the 4-position of the indole ring can dramatically enhance or modify the biological activity of the parent molecule. 4-Cl-IAA is also utilized as a selective herbicide, with its mode of action thought to involve the induction of excessive ethylene production in target plants.[11] In toxicological studies conducted on laboratory animals, 4-chloroindole-3-acetic acid has demonstrated low acute toxicity.

4-Cyanoindole: A Versatile Synthetic Precursor

While 4-cyanoindole-3-acetic acid itself is not extensively studied, the precursor molecule, 4-cyanoindole, is a well-established and versatile building block in modern organic synthesis.[12] Its utility in the construction of complex molecular architectures opens the door for the rational design and synthesis of a wide range of derivatives. The electron-withdrawing nature of the nitrile group at the 4-position significantly influences the electronic properties of the indole ring, suggesting that its derivatives may exhibit unique biological activities compared to their halogenated or unsubstituted counterparts.[12] Derivatives of 4-cyanoindole have been explored as selective ligands for the dopamine D4 receptor, indicating a potential for this scaffold to interact with neurological targets.[12]

Postulated Biological Activities of 4-Cyanoindole-3-Acetic Acid

Based on the established activities of related compounds, we can formulate several compelling hypotheses regarding the potential biological activities of 4-cyanoindole-3-acetic acid.

As an Auxin Analog and Potential Herbicide

Given the potent auxin activity of 4-Cl-IAA, it is highly probable that 4-cyanoindole-3-acetic acid will also exhibit auxin-like properties. The strong electron-withdrawing character of the cyano group may influence its interaction with auxin receptors, potentially leading to altered potency or selectivity. This opens up the possibility of its development as a novel herbicide, potentially with a different spectrum of activity or environmental profile compared to existing auxin-based herbicides.

As a Novel Cytotoxic and Anti-Cancer Agent

The established cytotoxicity of IAA, coupled with the enhanced potency often seen with 4-substituted analogs, provides a strong rationale for investigating 4-cyanoindole-3-acetic acid as a potential anti-cancer agent. The cyano group may influence the redox properties of the molecule, potentially enhancing its ability to generate cytotoxic ROS in the presence of peroxidases, which are often overexpressed in tumor microenvironments.

Potential Anti-Cancer Mechanisms of Action:

• Induction of Apoptosis: Similar to other indole compounds, it may trigger programmed cell death through the modulation of pro- and anti-apoptotic proteins.[13]

• Cell Cycle Arrest: It could potentially halt the proliferation of cancer cells at specific checkpoints in the cell cycle.[3]

• Inhibition of Key Signaling Pathways: Indole derivatives are known to inhibit critical cancer-related pathways such as NF-κB, PI3K/Akt/mTOR, and tyrosine kinases.[3]

• Tubulin Polymerization Inhibition: Like the vinca alkaloids, it may interfere with microtubule dynamics, a validated anti-cancer strategy.[1]

As a Modulator of Neurological Targets

The fact that 4-cyanoindole derivatives have been synthesized and evaluated as dopamine D4 receptor ligands suggests that 4-cyanoindole-3-acetic acid could possess neuroactive properties.[12] Further investigation into its ability to cross the blood-brain barrier and interact with various central nervous system receptors would be a worthwhile endeavor.

Proposed Experimental Workflows for Investigation

A systematic evaluation of 4-cyanoindole-3-acetic acid's biological potential requires a multi-pronged experimental approach.

Synthesis of 4-Cyanoindole-3-Acetic Acid

The synthesis of the target compound can be readily achieved from commercially available 4-cyanoindole. A common synthetic route involves the introduction of the acetic acid side chain at the C3 position.

Diagram: Proposed Synthesis of 4-Cyanoindole-3-Acetic Acid

Caption: A potential synthetic route to 4-cyanoindole-3-acetic acid from 4-cyanoindole.

In Vitro Biological Activity Screening

A tiered approach to in vitro screening will efficiently assess the hypothesized biological activities.

Workflow: In Vitro Biological Screening

Caption: A tiered workflow for the in vitro biological evaluation of 4-cyanoindole-3-acetic acid.

Experimental Protocols:

A. Avena Coleoptile Elongation Bioassay (for Auxin Activity)

• Germinate oat (Avena sativa) seeds in the dark for 72 hours.

• Excise 10 mm segments from the coleoptiles, 3 mm below the tip.

• Incubate segments in a phosphate buffer solution (pH 6.0) containing various concentrations of 4-cyanoindole-3-acetic acid (e.g., 10⁻⁸ to 10⁻³ M) and a sucrose source. Use IAA as a positive control.

• Incubate in the dark at 25°C for 24 hours.

• Measure the final length of the coleoptile segments and calculate the percentage elongation relative to a buffer-only control.

B. MTT Cytotoxicity Assay

• Seed cancer cells (e.g., HeLa, MCF-7, A549) in 96-well plates and allow them to adhere overnight.

• Treat cells with a serial dilution of 4-cyanoindole-3-acetic acid for 48-72 hours.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.

• Solubilize the formazan crystals with DMSO or another suitable solvent.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC₅₀ value.

Quantitative Data Summary (Hypothetical)

The following table presents a hypothetical summary of expected data from the primary screening assays, comparing 4-cyanoindole-3-acetic acid to relevant control compounds. This serves as a template for organizing experimental results.

Compound	Auxin Activity (EC₅₀, M)	Cytotoxicity (IC₅₀, µM) - HeLa	Cytotoxicity (IC₅₀, µM) - MCF-7
Indole-3-acetic acid (IAA)	1 x 10⁻⁶	> 1000	> 1000
4-Chloroindole-3-acetic acid	5 x 10⁻⁸	500	750
4-Cyanoindole-3-acetic acid	To be determined	To be determined	To be determined
Doxorubicin (Control)	N/A	0.1	0.5

Conclusion and Future Directions

4-Cyanoindole-3-acetic acid stands as a molecule of significant, yet largely unexplored, potential. Drawing upon the well-established biological activities of its structural relatives, there is a strong scientific rationale to investigate this compound as a novel auxin analog, a potent cytotoxic agent for cancer therapy, and a potential modulator of neurological targets. The electron-withdrawing cyano group is poised to confer unique chemical and biological properties that may translate into improved potency, selectivity, or novel mechanisms of action.

The experimental workflows detailed in this guide provide a clear and logical path forward for its systematic evaluation. Should initial screenings prove fruitful, further research should focus on detailed mechanism-of-action studies, in vivo efficacy in animal models, and structure-activity relationship (SAR) studies to optimize its therapeutic potential. The journey to unlock the promise of 4-cyanoindole-3-acetic acid has just begun, and it is a path that holds great excitement for the future of drug discovery.

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• Katayama, M., Thiruvikraman, S. V., & Marumo, S. (2000). Synthesis and Biological Activities of 4-chloroindole-3-acetic Acid and Its Esters. Bioscience, Biotechnology, and Biochemistry, 64(4), 808-814. Retrieved from [Link]

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• Zhang, Y., et al. (2024). 3,4-Dichlorophenylacetic acid acts as an auxin analog and induces beneficial effects in various crops. Scientific Reports, 14(1), 3241. Retrieved from [Link]

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An In-depth Technical Guide to 2-(4-Cyano-1H-indol-3-yl)acetic Acid: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Indole Scaffold and the Promise of Cyano-Substitution

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of natural products and synthetic drugs.[1][2] Its versatile structure allows for a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3] A key strategy in modern drug design involves the strategic modification of the indole core to enhance potency, selectivity, and pharmacokinetic properties. The introduction of a cyano (-CN) group, a potent electron-withdrawing moiety and a versatile synthetic handle, has been shown to significantly modulate the biological activity of various heterocyclic compounds.[4]

This technical guide provides a comprehensive overview of 2-(4-cyano-1H-indol-3-yl)acetic acid, a structurally intriguing indole derivative. While direct and extensive literature on this specific molecule is emerging, its structural similarity to the endogenous plant hormone indole-3-acetic acid (IAA) and other biologically active indole derivatives suggests a rich potential for applications in both agriculture and medicine. This document will detail a plausible synthetic pathway, explore its physicochemical properties, and delve into its potential biological activities and therapeutic applications based on established structure-activity relationships of analogous compounds.

Chemical Synthesis and Characterization

A direct, published, and detailed synthetic protocol for 2-(4-cyano-1H-indol-3-yl)acetic acid is not widely available in the mainstream literature. However, based on established methodologies for the synthesis of substituted indoles and indole-3-acetic acids, a robust and logical synthetic route can be proposed. The synthesis logically proceeds in two main stages: the preparation of the key intermediate, 4-cyanoindole, followed by the introduction of the acetic acid moiety at the 3-position.

Part 1: Synthesis of the Key Intermediate: 4-Cyanoindole

The synthesis of 4-cyanoindole can be approached through several established methods for indole ring formation and functionalization. Two plausible routes are outlined below:

Method A: Fischer Indole Synthesis

The Fischer indole synthesis is a classic and versatile method for constructing the indole core from an arylhydrazine and a carbonyl compound under acidic conditions.[5][6] In this proposed route, 3-cyanophenylhydrazine would serve as the key precursor.

Experimental Protocol: Fischer Indole Synthesis of 4-Cyanoindole (Proposed)

• Preparation of 3-Cyanophenylhydrazine:

  • Start with 3-aminobenzonitrile. Dissolve it in an appropriate acidic solution (e.g., hydrochloric acid).

  • Cool the solution to 0-5 °C in an ice bath.

  • Add a solution of sodium nitrite (NaNO2) dropwise to form the diazonium salt.

  • Reduce the diazonium salt in situ using a suitable reducing agent, such as tin(II) chloride (SnCl2) or sodium sulfite (Na2SO3), to yield 3-cyanophenylhydrazine.

• Fischer Indole Synthesis:

  • React the prepared 3-cyanophenylhydrazine with a suitable carbonyl compound that can provide the C2 and C3 atoms of the indole ring. A common choice is pyruvic acid or an equivalent.

  • The reaction is typically carried out in the presence of an acid catalyst such as polyphosphoric acid (PPA), zinc chloride (ZnCl2), or a Brønsted acid like sulfuric acid or acetic acid, often at elevated temperatures.[5]

  • The reaction proceeds through the formation of a phenylhydrazone intermediate, followed by a[7][7]-sigmatropic rearrangement and subsequent cyclization with the elimination of ammonia to form the indole ring.[5]

  • Purification of the resulting 4-cyanoindole can be achieved by column chromatography or recrystallization.

Method B: Sandmeyer Reaction on 4-Aminoindole

The Sandmeyer reaction is a powerful method for introducing a variety of functional groups, including the cyano group, onto an aromatic ring via a diazonium salt intermediate.[7][8] This route would begin with the readily available 4-aminoindole.

Experimental Protocol: Sandmeyer Reaction for 4-Cyanoindole Synthesis (Proposed)

• Diazotization of 4-Aminoindole:

  • Suspend 4-aminoindole in a cold aqueous acidic solution (e.g., HCl or H2SO4) at 0-5 °C.

  • Add a solution of sodium nitrite (NaNO2) dropwise while maintaining the low temperature to form the corresponding diazonium salt.

• Cyanation:

  • In a separate vessel, prepare a solution of copper(I) cyanide (CuCN) in an aqueous solution of sodium or potassium cyanide.

  • Slowly add the cold diazonium salt solution to the cuprous cyanide solution.

  • The reaction is typically warmed to facilitate the displacement of the diazonium group with the cyanide, with the evolution of nitrogen gas.

  • The resulting 4-cyanoindole can be extracted with an organic solvent and purified by standard methods.

Figure 1: Proposed synthetic routes to 4-cyanoindole.

Part 2: Synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic Acid

With 4-cyanoindole in hand, the acetic acid side chain can be introduced at the C3 position. A common and effective method for this transformation is the reaction with glyoxylic acid, followed by reduction. A research article confirms the existence of "4-cyanoindole-3-acetic acid" (4CNI-3AA) and its use in coupling reactions, lending strong support to the feasibility of its synthesis.[9]

Experimental Protocol: Synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic Acid (Proposed)

• Condensation with Glyoxylic Acid:

  • Dissolve 4-cyanoindole in a suitable solvent, such as a mixture of an alcohol (e.g., ethanol) and water.

  • Add an aqueous solution of glyoxylic acid.

  • The reaction is typically carried out under basic conditions, for example, by the addition of sodium hydroxide or potassium hydroxide, and may require heating.

  • This condensation reaction forms an intermediate indole-3-glyoxylic acid.

• Reduction of the Keto Group:

  • The keto group of the intermediate is then reduced to a methylene group. A common reducing agent for this transformation is sodium borohydride (NaBH4) in an alcoholic solvent.

  • Alternatively, catalytic hydrogenation can be employed.

• Work-up and Purification:

  • After the reduction is complete, the reaction mixture is acidified to precipitate the product, 2-(4-cyano-1H-indol-3-yl)acetic acid.

  • The crude product can be collected by filtration and purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Figure 2: Proposed final steps in the synthesis of the target compound.

Physicochemical Properties and Spectroscopic Data (Predicted)

The physicochemical properties of 2-(4-cyano-1H-indol-3-yl)acetic acid can be predicted based on its structure. A summary of these predicted properties is presented in the table below.

Property	Predicted Value/Characteristic
Molecular Formula	C11H8N2O2
Molecular Weight	200.19 g/mol
Appearance	Likely a crystalline solid
Solubility	Expected to be sparingly soluble in water, more soluble in organic solvents like ethanol, methanol, and DMSO.
pKa	The carboxylic acid proton is expected to have a pKa in the range of 4-5. The indole N-H proton is weakly acidic.
LogP	Predicted to be moderately lipophilic.

Expected Spectroscopic Data:

• ¹H NMR: Signals corresponding to the aromatic protons on the indole ring, the methylene protons of the acetic acid side chain, the indole N-H proton, and the carboxylic acid proton. The chemical shifts of the aromatic protons will be influenced by the electron-withdrawing cyano group.

• ¹³C NMR: Resonances for the carbon atoms of the indole ring system, the cyano carbon, the methylene carbon, and the carbonyl carbon of the carboxylic acid.

• IR Spectroscopy: Characteristic absorption bands for the N-H stretch of the indole, the C≡N stretch of the cyano group, the C=O stretch of the carboxylic acid, and the O-H stretch of the carboxylic acid.

• Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the compound.

Biological Activities and Potential Applications

While specific biological data for 2-(4-cyano-1H-indol-3-yl)acetic acid is not extensively documented, its structural features allow for informed predictions of its potential biological activities and applications.

Plant Growth Regulation (Auxin Activity)

The most evident potential application of 2-(4-cyano-1H-indol-3-yl)acetic acid is in agriculture as a plant growth regulator. Its structure is a close analog of indole-3-acetic acid (IAA), the primary and most abundant natural auxin in plants.[2]

Mechanism of Action: Auxins play a critical role in numerous aspects of plant growth and development, including cell elongation, division, and differentiation.[2][10] Synthetic auxins often exhibit higher stability and persistence in plants compared to endogenous IAA, which can lead to more pronounced physiological effects.[7] The 4-cyano substitution may influence the binding affinity of the molecule to auxin receptors, such as the TIR1/AFB family of F-box proteins, and could also affect its transport and metabolism within the plant.

Derivatives such as 4-chloroindole-3-acetic acid are known to be potent auxins, and in some cases, exhibit herbicidal activity at higher concentrations due to the induction of abnormal ethylene levels.[11] It is plausible that 2-(4-cyano-1H-indol-3-yl)acetic acid could exhibit similar dose-dependent effects, acting as a growth promoter at low concentrations and potentially as a herbicide at higher concentrations.

Figure 3: Postulated involvement in the auxin signaling pathway.

Anticancer Potential

The indole scaffold is a privileged structure in the development of anticancer agents.[3] Numerous indole derivatives have demonstrated potent antitumor activity through various mechanisms, including the inhibition of tubulin polymerization, kinase inhibition, and induction of apoptosis.[12][13]

Potential Mechanisms of Anticancer Activity:

• Tubulin Polymerization Inhibition: Many indole derivatives disrupt microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis. The substitution pattern on the indole ring is crucial for this activity.[12]

• Kinase Inhibition: The indole nucleus can serve as a scaffold for designing inhibitors of various protein kinases that are often dysregulated in cancer, such as VEGFR.[14]

• Induction of Apoptosis: Indole derivatives can trigger programmed cell death through various intrinsic and extrinsic pathways.

The presence of the cyano group in 2-(4-cyano-1H-indol-3-yl)acetic acid could enhance its interaction with biological targets and potentially confer significant anticancer properties. Further screening against a panel of cancer cell lines would be necessary to validate this potential.[4]

Antimicrobial Activity

Indole derivatives have also been extensively investigated for their antimicrobial properties against a range of bacteria and fungi.[1][15] The mechanism of action can vary, including the inhibition of essential enzymes, disruption of cell membranes, and interference with biofilm formation. The specific substitution pattern on the indole ring plays a critical role in determining the spectrum and potency of antimicrobial activity. The potential of 2-(4-cyano-1H-indol-3-yl)acetic acid as an antimicrobial agent warrants investigation.

Conclusion and Future Directions

2-(4-Cyano-1H-indol-3-yl)acetic acid represents a promising yet underexplored molecule with significant potential in both agriculture and medicine. Its structural analogy to indole-3-acetic acid strongly suggests its role as a plant growth regulator, while the broader literature on indole derivatives points towards potential anticancer and antimicrobial activities.

Future research should focus on:

• Development and optimization of a reliable synthetic protocol: A detailed and high-yielding synthesis is crucial for making this compound readily available for further studies.

• Comprehensive biological evaluation: Systematic screening of its activity as a plant growth regulator at various concentrations and against a diverse range of plant species is warranted. Furthermore, its potential as an anticancer and antimicrobial agent should be investigated through in vitro and in vivo studies.

• Structure-activity relationship (SAR) studies: The synthesis and evaluation of a library of related 4-substituted indole-3-acetic acids would provide valuable insights into the role of the 4-position substituent on biological activity.

The exploration of 2-(4-cyano-1H-indol-3-yl)acetic acid and its derivatives holds the promise of discovering novel and effective agents for a variety of applications, further highlighting the remarkable versatility of the indole scaffold.

References

• Recent advancements on biological activity of indole and their derivatives: A review. (2022). Chula Digital Collections. [Link][1][2]

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• 4-Cyanoindole-2′-deoxyribonucleoside as a Dual Fluorescence and Infrared Probe of DNA Structure and Dynamics. (2018). NIH. [Link]

• Indole-3-acetic acid: A widespread physiological code in interactions of fungi with other organisms. (2015). NIH. [Link]

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• Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Treatment. (2024). MDPI. [Link]

• Synthesis and Anticancer Activity of Indole-Functionalized Derivatives of Betulin. (2022). MDPI. [Link]

• 4-Cyanoindole-based fluorophores for biological spectroscopy and microscopy. (2020). Squarespace. [Link]

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• Sandmeyer reaction. (n.d.). Wikipedia. [Link]

• Effect of the Exogenous Application of Different Concentrations of Indole-3-Acetic Acid as a Growth Regulator on Onion (Allium cepa L.) Cultivation. (2023). MDPI. [Link]

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• Synthesis and Anticancer Evaluation of New Indole-Based Tyrphostin Derivatives and Their (p-Cymene)dichloridoruthenium(II) Complexes. (2023). PubMed. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for 2-(4-Cyano-1H-indol-3-yl)acetic Acid: A Potent Synthetic Auxin Analog

Introduction: The Quest for Novel Plant Growth Modulators

The indole-3-acetic acid (IAA) scaffold is the foundation of the most ubiquitous class of native plant hormones, the auxins.[1][2][3][4] These molecules are central regulators of nearly every aspect of plant growth and development, from cell elongation and division to root initiation and fruit development.[1][2][3][4] The chemical space around the indole ring has been a fertile ground for the development of synthetic auxins, which have revolutionized agriculture and horticulture.[1] Structural modifications to the IAA core can dramatically alter a compound's activity, stability, and specificity, leading to molecules with enhanced potency or novel applications.[5]

This document provides detailed application notes for a potent synthetic auxin analog, 2-(4-Cyano-1H-indol-3-yl)acetic acid (hereafter referred to as 4-CN-IAA). While direct biological data on this specific molecule is nascent, its structural similarity to other 4-substituted auxins, such as the highly active 4-chloroindole-3-acetic acid (4-Cl-IAA), strongly indicates its function as a potent auxin agonist.[5][6][7][8] The electron-withdrawing nature of the cyano group at the 4-position of the indole ring is hypothesized to confer high activity and stability, making 4-CN-IAA a valuable tool for researchers in plant biology, agricultural science, and drug development.

These protocols are designed for researchers to characterize the auxin-like activity of 4-CN-IAA and to explore its effects on plant physiology. The assays described herein are fundamental to plant hormone research and provide a robust framework for validating the compound's mechanism of action.

Physicochemical Properties and Stock Solution Preparation

A thorough understanding of the compound's properties is critical for reproducible experimental results.

Property	Value	Source
Molecular Formula	C₁₁H₈N₂O₂	PubChem CID: 71315044
Molecular Weight	200.19 g/mol	PubChem CID: 71315044
Appearance	White to off-white solid (predicted)	General knowledge of indole acetic acids
Solubility	Soluble in DMSO, DMF, ethanol, methanol. Sparingly soluble in aqueous buffers.	Inferred from similar compounds[9]

Protocol 1: Preparation of 4-CN-IAA Stock Solution

Rationale: Auxins are typically poorly soluble in water. A concentrated stock solution in an organic solvent is necessary for accurate and reproducible dilution into aqueous growth media. Dimethyl sulfoxide (DMSO) is a common solvent for this purpose as it is miscible with water and generally well-tolerated by plant tissues at low final concentrations.

Materials:

• 2-(4-Cyano-1H-indol-3-yl)acetic acid (4-CN-IAA) powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Accurately weigh 2.0 mg of 4-CN-IAA powder and place it into a sterile 1.5 mL microcentrifuge tube.

• Add 999 µL of anhydrous DMSO to the tube. This will create a 10 mM stock solution.

• Vortex the tube vigorously until the powder is completely dissolved. A brief sonication may be used if necessary.

• Aliquot the 10 mM stock solution into smaller volumes (e.g., 50 µL) in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light. Under these conditions, the stock solution is expected to be stable for several months.

Note: The final concentration of DMSO in the experimental medium should not exceed 0.1% (v/v) to avoid solvent-induced artifacts. Always include a solvent control (medium with 0.1% DMSO) in your experiments.

Mechanism of Action: Targeting the Core Auxin Signaling Pathway

Auxin perception and signaling are mediated by a co-receptor system involving the TRANSPORT INHIBITOR RESPONSE1/AUXIN SIGNALING F-BOX (TIR1/AFB) family of proteins and the Aux/IAA transcriptional repressors.[1] In the absence of auxin, Aux/IAA proteins bind to and inhibit AUXIN RESPONSE FACTOR (ARF) transcription factors, repressing the expression of auxin-responsive genes.

When auxin is present, it acts as a "molecular glue," stabilizing the interaction between TIR1/AFB and an Aux/IAA protein. This binding event targets the Aux/IAA for ubiquitination by the SCFTIR1/AFB E3 ubiquitin ligase complex and subsequent degradation by the 26S proteasome. The degradation of the Aux/IAA repressor liberates the ARF transcription factor, allowing it to activate the transcription of early auxin-responsive genes, which in turn orchestrate the physiological responses to the hormone.

As a potent analog of IAA, 4-CN-IAA is expected to function by binding to the TIR1/AFB co-receptors, thereby promoting the degradation of Aux/IAA repressors and activating downstream auxin-responsive gene expression.

Figure 1: Canonical auxin signaling pathway targeted by 4-CN-IAA.

Experimental Protocols: Assessing Auxin Activity

The following protocols provide a framework for characterizing the biological activity of 4-CN-IAA in the model plant Arabidopsis thaliana.

Protocol 2: Root Elongation Inhibition Assay

Rationale: A hallmark of auxin activity is the inhibition of primary root growth at supra-optimal concentrations.[10] This dose-dependent response is a robust and easily quantifiable measure of auxin potency. This assay will determine the effective concentration range of 4-CN-IAA and compare its potency to that of natural IAA.

Materials:

• Arabidopsis thaliana seeds (Col-0 ecotype recommended)

• Murashige and Skoog (MS) medium including vitamins

• Sucrose

• MES hydrate

• Phytagel or plant agar

• Petri plates (square, 120 mm)

• 10 mM stock solutions of 4-CN-IAA and IAA (prepared as in Protocol 1)

• Sterile water

• Growth chamber (22°C, 16h light/8h dark cycle)

• Ruler or flatbed scanner and image analysis software (e.g., ImageJ)

Procedure:

• Prepare Growth Medium: Prepare 0.5X MS medium supplemented with 1% (w/v) sucrose and 0.05% (w/v) MES. Adjust the pH to 5.7 with 1 M KOH. Add 0.8% (w/v) agar and autoclave.

• Add Compounds: After the medium has cooled to ~50-60°C, add the appropriate volume of 10 mM 4-CN-IAA or IAA stock solution and sterile DMSO (for the solvent control) to achieve the desired final concentrations. Suggested concentrations for a dose-response curve: 0 nM (solvent control), 10 nM, 50 nM, 100 nM, 500 nM, 1 µM, 5 µM, 10 µM.

• Pour Plates: Pour approximately 40 mL of medium into each square petri plate. Allow the plates to solidify in a sterile hood.

• Sterilize and Stratify Seeds: Surface-sterilize Arabidopsis seeds by washing with 70% ethanol for 1 minute, followed by 20% bleach with 0.05% Tween-20 for 10 minutes, and then rinse 4-5 times with sterile water. Resuspend seeds in sterile 0.1% agar and store at 4°C in the dark for 2-3 days for stratification.

• Plate Seeds: Pipette individual seeds in a line onto the surface of the agar plates, approximately 1 cm from the top edge. Use about 10-15 seeds per plate.

• Germination and Growth: Seal the plates with breathable tape, orient them vertically, and place them in a growth chamber.

• Data Collection: After 5-7 days of growth, remove the plates and measure the length of the primary root for each seedling. A flatbed scanner can be used to capture high-resolution images of the plates, and root length can be measured using software like ImageJ.

• Analysis: Calculate the average root length and standard deviation for each treatment. Plot the average root length as a function of auxin concentration to generate dose-response curves.

Treatment	Expected Outcome
Solvent Control (0.1% DMSO)	Normal root growth.
IAA (10 nM - 1 µM)	Progressive inhibition of root elongation with increasing concentration.
4-CN-IAA (10 nM - 1 µM)	Hypothesized to show stronger inhibition of root elongation at lower concentrations compared to IAA.
High Concentrations (>5 µM)	Severe root growth inhibition, potentially with increased lateral root formation.

Protocol 3: Analysis of Auxin-Responsive Gene Expression using DR5::GUS Reporter Line

Rationale: The DR5 promoter is a synthetic auxin-responsive promoter containing multiple copies of an auxin response element (AuxRE).[11][12][13] When fused to a reporter gene such as β-glucuronidase (GUS), it provides a sensitive and visual readout of auxin signaling output in specific tissues.[11][12][13] This assay will confirm that 4-CN-IAA acts through the canonical auxin signaling pathway.

Materials:

• Arabidopsis thaliana seeds of a DR5::GUS reporter line

• Materials for root elongation assay (Protocol 2)

• GUS staining solution:

  • 100 mM sodium phosphate buffer, pH 7.0

  • 10 mM EDTA

  • 0.5 mM potassium ferricyanide

  • 0.5 mM potassium ferrocyanide

  • 0.1% (v/v) Triton X-100

  • 1 mg/mL 5-bromo-4-chloro-3-indolyl-β-D-glucuronic acid (X-Gluc)

• 70% Ethanol

• Microscope with DIC optics

Procedure:

• Grow Seedlings: Grow DR5::GUS seedlings on 0.5X MS plates containing various concentrations of 4-CN-IAA, IAA (positive control), and a solvent control, as described in Protocol 2, for 4-5 days.

• GUS Staining: Carefully transfer whole seedlings into 1.5 mL microcentrifuge tubes or wells of a 24-well plate containing GUS staining solution.

• Vacuum Infiltration: Infiltrate the seedlings with the staining solution under vacuum for 10-15 minutes to ensure tissue penetration.

• Incubation: Incubate the seedlings at 37°C overnight in the dark. The development of a blue color indicates GUS activity.

• Chlorophyll Removal: Remove the staining solution and add 70% ethanol. Incubate at room temperature, changing the ethanol several times, until chlorophyll is completely removed and the tissues are clear.

• Microscopy: Mount the cleared seedlings in a drop of 50% glycerol on a microscope slide. Observe and document the GUS staining pattern, particularly in the root tip, elongation zone, and lateral root primordia, using a microscope.

• Analysis: Compare the intensity and spatial pattern of GUS staining between treatments. A stronger and more widespread blue stain in 4-CN-IAA treated seedlings compared to the control would indicate activation of auxin signaling.

Figure 2: Experimental workflow for characterizing 4-CN-IAA.

Conclusion and Future Directions

The protocols outlined in this document provide a comprehensive starting point for investigating the biological activity of 2-(4-Cyano-1H-indol-3-yl)acetic acid. Based on its chemical structure, it is strongly hypothesized that 4-CN-IAA will act as a potent auxin, likely exceeding the activity of the natural hormone IAA in standard bioassays. The successful execution of these experiments will validate its mechanism of action and establish its effective concentration range.

Further research could explore its differential effects on various developmental processes, its stability in plant tissues, and its interaction with the auxin transport machinery. For drug development professionals, understanding how novel auxins interact with the TIR1/AFB co-receptor system could provide insights for designing small molecule modulators targeting similar protein-protein interaction interfaces in other biological systems.

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Synthesis of 4-Cyanoindole-3-Acetic Acid Derivatives: A Detailed Guide for Chemical Researchers

Introduction: The Strategic Importance of the 4-Cyanoindole Scaffold

The indole nucleus is a cornerstone of medicinal chemistry and materials science, forming the structural basis for a vast array of pharmaceuticals, agrochemicals, and functional materials.[1][2] The introduction of a cyano (–C≡N) group at the 4-position of the indole ring creates a unique molecular scaffold, 4-cyanoindole, which serves as a highly versatile building block for complex molecular design.[3] The potent electron-withdrawing nature of the nitrile group significantly modulates the electronic properties of the indole ring, influencing its reactivity and providing a synthetic handle for a variety of chemical transformations.

Derivatives of 4-cyanoindole are of significant interest in drug discovery, particularly as selective ligands for targets such as the dopamine D4 receptor, which is implicated in neuropsychiatric disorders.[3][4] Furthermore, the unique photophysical properties of the 4-cyanoindole moiety have led to its use as a fluorescent probe in the study of proteins and nucleic acids.[3][5][6] This guide provides a comprehensive overview of the primary synthetic routes to 4-cyanoindole-3-acetic acid and its derivatives, offering detailed protocols and mechanistic insights for researchers in organic synthesis and drug development.

Strategic Approaches to Synthesis

The synthesis of 4-cyanoindole-3-acetic acid derivatives can be broadly categorized into two strategic approaches:

• Late-Stage C3-Functionalization: This approach involves the initial synthesis of the 4-cyanoindole core, followed by the introduction of the acetic acid moiety at the C3 position. This is often the more convergent and flexible strategy.

• Convergent Indole Ring Formation: This strategy involves the construction of the indole ring from precursors that already contain, or can be readily converted to, the cyano and acetic acid functionalities. Classic indole syntheses are adapted for this purpose.

This guide will detail robust protocols for both approaches, providing the causal logic behind the selection of reagents and conditions.

Part 1: Synthesis of the 4-Cyanoindole Core

A reliable supply of the 4-cyanoindole nucleus is paramount. Two principal methods have proven effective: palladium-catalyzed cyanation of a halo-indole and the Sandmeyer reaction starting from an amino-indole.

Methodology 1A: Palladium-Catalyzed Cyanation of 4-Bromoindole

This method is a powerful and reliable route, leveraging the efficiency of modern cross-coupling chemistry. The reaction involves the substitution of a bromine atom at the C4 position with a cyanide group, catalyzed by a palladium(0) complex.

Rationale: The choice of tetrakis(triphenylphosphine)palladium(0) as a catalyst is based on its common availability and efficacy in C–N bond formation. Zinc cyanide is utilized as a cyanide source; it is less acutely toxic than alkali metal cyanides and its transmetalation to the palladium center is efficient. Anhydrous DMF is an excellent polar aprotic solvent for this transformation, facilitating the solubility of the reactants and the catalytic cycle.

Experimental Protocol:

Reagent/Parameter	Quantity/Value	Notes
4-Bromoindole	1.0 eq	Starting material.
Zinc Cyanide (Zn(CN)₂)	0.6 eq	Cyanide source.
Pd(PPh₃)₄	0.05 eq	Palladium(0) catalyst.
Anhydrous DMF	-	Solvent.
Temperature	90 °C	Reaction temperature.
Time	12-24 h	Reaction duration.

Step-by-Step Procedure: [3]

• To an oven-dried Schlenk flask under an argon atmosphere, add 4-bromoindole (1.0 eq), zinc cyanide (0.6 eq), and tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Add anhydrous N,N-dimethylformamide (DMF) via syringe.

• Purge the flask with argon for an additional 15 minutes to ensure an inert atmosphere.

• Heat the reaction mixture to 90 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield pure 4-cyanoindole.

Diagram: Catalytic Cycle for Palladium-Catalyzed Cyanation

Caption: Palladium-catalyzed cyanation cycle.

Methodology 1B: Sandmeyer Reaction of 4-Aminoindole

The Sandmeyer reaction is a classic transformation that converts an aromatic primary amine into a variety of functional groups via a diazonium salt intermediate.[1][7] This method is particularly useful when 4-aminoindole is a more accessible starting material.

Rationale: The reaction proceeds in two key stages. First, the primary amine is converted to a diazonium salt using nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures to ensure the stability of the diazonium intermediate.[8] In the second stage, a copper(I) cyanide salt is introduced, which catalyzes the displacement of the diazonium group with cyanide, liberating nitrogen gas.[7]

Experimental Protocol:

Reagent/Parameter	Quantity/Value	Notes
4-Aminoindole	1.0 eq	Starting material.
Hydrochloric Acid (conc.)	~3.0 eq	Acid for diazotization.
Sodium Nitrite (NaNO₂)	1.1 eq	Diazotizing agent.
Copper(I) Cyanide (CuCN)	1.2 eq	Cyanide source and catalyst.
Temperature	0-5 °C	For diazotization and reaction.

Step-by-Step Procedure:

• Diazotization:

  • Suspend 4-aminoindole (1.0 eq) in a mixture of water and concentrated hydrochloric acid (~3.0 eq) in a reaction vessel.

  • Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

  • Dissolve sodium nitrite (1.1 eq) in a minimal amount of cold water and add it dropwise to the suspension, keeping the temperature below 5 °C.

  • Stir the mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt solution.

• Cyanation:

  • In a separate flask, prepare a solution or suspension of copper(I) cyanide (1.2 eq) in water.

  • Slowly add the cold diazonium salt solution to the copper(I) cyanide mixture. Vigorous evolution of nitrogen gas will be observed.

  • Allow the reaction mixture to stir at low temperature for 1 hour, then warm to room temperature and stir for an additional 2-4 hours.

  • Neutralize the mixture with a base (e.g., sodium carbonate) and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by column chromatography to obtain 4-cyanoindole.

Part 2: Introduction of the Acetic Acid Side Chain at C3

Once 4-cyanoindole is synthesized, the acetic acid moiety can be introduced at the nucleophilic C3 position. A highly effective method proceeds via a gramine-type intermediate, which is then converted to the nitrile and subsequently hydrolyzed.

Methodology 2A: Synthesis via a Gramine Intermediate

This three-step sequence begins with a Mannich reaction to install an aminomethyl group at C3, which is a versatile handle for further functionalization.

Rationale: The C3 position of indole is electron-rich and readily undergoes electrophilic substitution. The Mannich reaction with formaldehyde and dimethylamine generates the electrophilic Eschenmoser's salt in situ, which reacts with 4-cyanoindole to form 4-cyano-3-(dimethylaminomethyl)indole (4-cyanogramine).[3] This intermediate is then treated with a cyanide source to displace the dimethylamino group, forming 4-cyanoindole-3-acetonitrile. Finally, hydrolysis of the nitrile yields the desired carboxylic acid.

Diagram: Synthetic Pathway to 4-Cyanoindole-3-Acetic Acid

Caption: Pathway from 4-cyanoindole to the target acid.

Experimental Protocols:

Step 1: Mannich Reaction to form 4-Cyanogramine [3]

• Dissolve 4-cyanoindole (1.0 eq) in a suitable solvent such as acetic acid or an ethanol/water mixture.

• Add aqueous formaldehyde (37%, 1.5 eq) and aqueous dimethylamine (40%, 1.5 eq) to the solution.

• Stir the mixture at room temperature for 12-24 hours.

• Basify the reaction mixture with aqueous sodium hydroxide to precipitate the product.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer, dry over anhydrous sodium sulfate, and concentrate to obtain 4-cyanogramine, which is often used in the next step without further purification.

Step 2: Synthesis of 4-Cyanoindole-3-acetonitrile

• Dissolve 4-cyanogramine (1.0 eq) in a suitable solvent like DMF or DMSO.

• Add sodium cyanide (1.2 eq) to the solution.

• Heat the mixture (e.g., to 80-100 °C) and stir for several hours, monitoring by TLC.

• After cooling, pour the reaction mixture into water and extract with an organic solvent.

• Wash the organic extracts, dry, and concentrate.

• Purify the crude product by chromatography or recrystallization to yield 4-cyanoindole-3-acetonitrile.

Step 3: Hydrolysis to 4-Cyanoindole-3-acetic Acid [3]

• Suspend 4-cyanoindole-3-acetonitrile (1.0 eq) in a mixture of ethanol and an aqueous solution of sodium or potassium hydroxide (e.g., 20-40%).

• Heat the mixture at reflux for several hours until TLC indicates complete consumption of the starting material.

• Cool the reaction mixture and carefully acidify with a mineral acid (e.g., HCl) to precipitate the carboxylic acid product.

• Collect the solid by filtration, wash with cold water, and dry under vacuum to afford 4-cyanoindole-3-acetic acid.

Part 3: Convergent Fischer Indole Synthesis Approach

An alternative strategy is to construct the indole ring using a precursor that already contains the cyano group. The Fischer indole synthesis is a powerful method for this purpose.[9][10][11]

Rationale: This approach involves the acid-catalyzed reaction of a substituted phenylhydrazine with a ketone or aldehyde that can provide the C2 and C3 atoms of the indole ring along with the acetic acid side chain. For 4-cyanoindole-3-acetic acid, one would react 3-cyanophenylhydrazine with levulinic acid or its ester equivalent.[12] The reaction proceeds through a hydrazone intermediate, which undergoes a[13][13]-sigmatropic rearrangement and cyclization.

Experimental Protocol:

Reagent/Parameter	Quantity/Value	Notes
3-Cyanophenylhydrazine	1.0 eq	Hydrazine component.
Levulinic Acid Ethyl Ester	1.1 eq	Carbonyl component.
Ethanolic Sulfuric Acid	-	Acid catalyst and solvent.
Temperature	Reflux	Reaction temperature.

Step-by-Step Procedure (adapted from a general procedure): [12]

• Prepare a solution of ethanolic sulfuric acid to act as the catalyst and solvent.

• Dissolve 3-cyanophenylhydrazine (1.0 eq) in the acidic ethanol solution.

• Add levulinic acid ethyl ester (1.1 eq) to the reaction mixture.

• Heat the mixture to reflux and maintain for several hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction and neutralize with a base.

• Extract the product, ethyl 4-cyanoindole-3-acetate, with an organic solvent.

• Wash, dry, and concentrate the organic phase. Purify the ester by column chromatography.

• Saponify the resulting ester using standard basic hydrolysis conditions (as described in Methodology 2A, Step 3) to yield the final product, 4-cyanoindole-3-acetic acid.

Conclusion and Future Outlook

The synthesis of 4-cyanoindole-3-acetic acid derivatives is achievable through several robust and logical synthetic strategies. The choice between a late-stage functionalization of a pre-formed 4-cyanoindole core and a convergent Fischer indole synthesis will depend on the availability of starting materials and the desired scale of the reaction. The protocols outlined in this guide provide a solid foundation for researchers to access these valuable compounds. The unique electronic and photophysical properties of this scaffold ensure its continued importance in the development of novel therapeutics and advanced chemical probes.[2][3]

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Application Notes & Protocols for the Analytical Quantification of 2-(4-Cyano-1H-indol-3-yl)acetic acid

Abstract: This document provides a comprehensive technical guide for the identification and quantification of 2-(4-Cyano-1H-indol-3-yl)acetic acid. Designed for researchers, scientists, and drug development professionals, these application notes detail robust analytical methodologies, including High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). Each protocol is presented with an emphasis on the scientific rationale behind procedural choices, ensuring methodological integrity and reproducibility. The validation frameworks described are grounded in the International Council for Harmonisation (ICH) guidelines to ensure the methods are fit for their intended purpose in a regulated environment.[1][2][3][4]

Introduction and Compound Overview

2-(4-Cyano-1H-indol-3-yl)acetic acid is a substituted indole derivative. Indole-based compounds are of significant interest in medicinal chemistry and pharmaceutical development due to their prevalence in biologically active molecules.[5] The presence of both a cyano (-C≡N) and a carboxylic acid (-COOH) functional group on the indole scaffold suggests unique chemical properties that necessitate well-defined analytical methods for its characterization and quantification.

Accurate and precise analytical methods are paramount for ensuring the quality, safety, and efficacy of pharmaceutical products.[6] Whether quantifying this molecule as an active pharmaceutical ingredient (API), a synthetic intermediate, or a potential impurity, the methods must be validated to demonstrate their suitability.[4][6] This guide provides two primary validated methods to serve diverse analytical needs, from routine quality control to trace-level quantification.

Compound Identification and Spectroscopic Characterization

Prior to quantitative analysis, unequivocal identification of the analyte is essential. The following spectroscopic techniques are fundamental for confirming the chemical structure of 2-(4-Cyano-1H-indol-3-yl)acetic acid.

• UV-Vis Spectroscopy: The indole nucleus contains a strong chromophore. A UV-Vis spectrum, typically recorded in a solvent like methanol or acetonitrile, will show characteristic absorbance maxima. For indole derivatives, strong absorption is expected in the range of 270-290 nm. This property is the basis for UV detection in HPLC.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is used to identify the key functional groups. The spectrum of this compound is expected to exhibit characteristic absorption bands:

  • ~3300-3400 cm⁻¹: N-H stretch of the indole ring.

  • ~2220-2230 cm⁻¹: A sharp, intense C≡N stretch, which is a highly characteristic band for the cyano group.[7]

  • ~1700-1750 cm⁻¹: C=O stretch from the carboxylic acid group.

  • ~2500-3300 cm⁻¹ (broad): O-H stretch from the carboxylic acid, often overlapping with C-H stretches.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide the most definitive structural information, allowing for the assignment of each proton and carbon in the molecule.

Method 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC-UV)

This method is ideal for routine quality control, purity assessment, and assay of 2-(4-Cyano-1H-indol-3-yl)acetic acid in bulk materials and formulated products. The method's robustness and simplicity make it suitable for high-throughput environments.

Principle of the Method

The separation is based on the partitioning of the analyte between a nonpolar stationary phase (C18) and a polar mobile phase. The acidic nature of the mobile phase is critical; it suppresses the ionization of the carboxylic acid group, ensuring that the analyte is in a single, less polar form. This results in enhanced retention, improved peak symmetry, and reproducible chromatography. Detection is achieved by monitoring the UV absorbance of the indole chromophore.

Detailed Experimental Protocol

3.2.1 Chromatographic Conditions A summary of the instrumental parameters is provided in Table 1.

Parameter	Recommended Setting	Rationale
Instrument	HPLC System with UV-Vis Detector	Standard equipment in most analytical labs.
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides excellent resolution and retention for indole compounds.[8]
Mobile Phase	Acetonitrile : Water (50:50 v/v) with 0.1% Formic Acid	The organic/aqueous ratio provides optimal retention. Formic acid controls the pH to ensure the analyte is in its neutral form, improving peak shape.
Elution Mode	Isocratic	Simplifies the method, enhancing reproducibility and robustness for QC applications.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and backpressure.[8]
Column Temp.	30°C	Maintains consistent retention times by minimizing viscosity fluctuations.[8]
Detection	UV at 280 nm	Indole derivatives exhibit strong absorbance near this wavelength, providing good sensitivity.[9]
Injection Vol.	10 µL	A typical volume to balance sensitivity and peak shape.

3.2.2 Preparation of Solutions

• Mobile Phase: Premix acetonitrile and water in a 50:50 volume ratio. Add 1.0 mL of formic acid per liter of the mixture. Degas thoroughly using sonication or vacuum filtration.

• Diluent: Use the mobile phase as the diluent for all standard and sample preparations to ensure compatibility with the chromatographic system.

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 2-(4-Cyano-1H-indol-3-yl)acetic acid reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Calibration Standards (1-50 µg/mL): Prepare a series of calibration standards by performing serial dilutions of the Standard Stock Solution with the diluent.

• Sample Solution: Accurately weigh the sample material to obtain a theoretical concentration of ~25 µg/mL of the analyte in a suitable volumetric flask. Dissolve and dilute to volume with the diluent. Filter the solution through a 0.45 µm syringe filter prior to injection to remove particulates.[8]

3.2.3 HPLC Workflow Diagram

Caption: HPLC-UV analysis workflow for 2-(4-Cyano-1H-indol-3-yl)acetic acid.

Method Validation Protocol

The analytical method must be validated to demonstrate its suitability for the intended purpose.[3][6] The validation should be performed according to ICH Q2(R2) guidelines.[2][4]

Validation Parameter	Protocol Summary	Acceptance Criteria (Typical)
Specificity	Analyze blank, placebo (if applicable), and analyte-spiked samples. Assess for interference at the analyte's retention time.	No significant interfering peaks at the retention time of the analyte. Peak purity analysis should pass.
Linearity	Analyze calibration standards at a minimum of five concentration levels in triplicate. Plot peak area vs. concentration and perform linear regression.	Correlation coefficient (r²) ≥ 0.998.[9]
Range	The range is established by confirming linearity, accuracy, and precision within the specified concentration interval (e.g., 80-120% of the test concentration).	Meets linearity, accuracy, and precision requirements across the range.
Accuracy	Analyze samples spiked with known amounts of analyte at three levels (e.g., 80%, 100%, 120%) in triplicate. Calculate the percent recovery.	Mean recovery between 98.0% and 102.0%.
Precision	Repeatability (Intra-assay): Analyze six replicate samples at 100% of the test concentration. Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument.	Relative Standard Deviation (RSD) ≤ 2.0%.[10]
Detection Limit (LOD)	Determine based on signal-to-noise ratio (typically S/N = 3:1) or from the standard deviation of the response and the slope of the calibration curve.	The lowest concentration at which the analyte can be reliably detected.
Quantitation Limit (LOQ)	Determine based on signal-to-noise ratio (typically S/N = 10:1) or from the standard deviation of the response and the slope. The LOQ must be confirmed for accuracy and precision.	The lowest concentration that can be quantified with acceptable accuracy and precision.
Robustness	Intentionally vary critical method parameters (e.g., mobile phase composition ±2%, column temperature ±5°C, flow rate ±0.1 mL/min) and assess the impact on results.	The results should remain unaffected by small, deliberate variations in method parameters. System suitability criteria must be met.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method provides superior sensitivity and selectivity, making it the preferred choice for trace-level quantification, such as determining impurities or analyzing the compound in complex biological matrices.[11]

Principle of the Method

The analyte is first separated by HPLC, which minimizes matrix effects and separates isomers. The eluent is then introduced into a mass spectrometer. Electrospray ionization (ESI) is used to generate a protonated molecular ion ([M+H]⁺) of the analyte. This precursor ion is isolated in the first quadrupole, fragmented via collision-induced dissociation (CID) in the collision cell, and specific product ions are monitored in the third quadrupole. This technique, known as Multiple Reaction Monitoring (MRM), provides exceptional selectivity and sensitivity.[12]

Detailed Experimental Protocol

4.2.1 LC-MS/MS Conditions The LC conditions can be adapted from the HPLC method, often with faster gradients to reduce run times.

Parameter	Recommended Setting	Rationale
LC System	UPLC or HPLC system	UPLC is preferred for higher throughput and resolution.
Column	C18, 50 mm x 2.1 mm, 1.8 µm	A shorter column with smaller particles is suitable for fast LC-MS/MS analysis.
Mobile Phase A	Water + 0.1% Formic Acid	Standard aqueous phase for reverse-phase LC-MS.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Standard organic phase.
Gradient	10% B to 90% B over 5 minutes	A gradient is used to elute the analyte efficiently while cleaning the column.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
MS System	Triple Quadrupole Mass Spectrometer	Required for MRM experiments.
Ion Source	Electrospray Ionization (ESI), Positive Mode	ESI is effective for polar compounds. The indole nitrogen and carboxylic acid can be protonated.
MRM Transitions	Precursor Ion [M+H]⁺: m/z 201.1 Product Ion 1 (Quantifier): m/z 142.1 Product Ion 2 (Qualifier): m/z 115.1	The precursor is the protonated molecule (C₁₁H₈N₂O₂; MW=200.1). The quantifier likely corresponds to the loss of the carboxymethyl group (-CH₂COOH). The qualifier adds confidence to the identification.
Source Params.	Optimize Capillary Voltage, Gas Flow, Temp.	Must be optimized for the specific instrument to maximize signal.

4.2.2 Sample Preparation For biological samples (e.g., plasma, tissue homogenate), sample preparation is critical to remove proteins and phospholipids.

• Protein Precipitation: To 100 µL of sample, add 300 µL of ice-cold acetonitrile containing an internal standard.

• Vortex: Mix vigorously for 1 minute.

• Centrifuge: Centrifuge at >14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[13]

• Inject: Transfer the supernatant to an HPLC vial for injection.

4.2.3 LC-MS/MS Workflow and MRM Principle Diagram

Caption: LC-MS/MS workflow illustrating the principle of Multiple Reaction Monitoring (MRM).

System Suitability and Data Interpretation

For both methods, system suitability tests (SST) must be performed before any sample analysis to ensure the chromatographic system is performing adequately.

• Procedure: Make five replicate injections of a standard solution (~25 µg/mL for HPLC, mid-range for LC-MS/MS).

• Calculations & Acceptance Criteria:

  • Tailing Factor (T): Must be ≤ 2.0.

  • Theoretical Plates (N): Must be ≥ 2000.

  • Precision (%RSD): The %RSD for peak area and retention time of the five replicates must be ≤ 2.0%.

For quantitative analysis, the concentration of 2-(4-Cyano-1H-indol-3-yl)acetic acid in the sample is determined by comparing its peak area to the calibration curve generated from the reference standards.

Conclusion

This document outlines two robust and reliable analytical methods for the detection and quantification of 2-(4-Cyano-1H-indol-3-yl)acetic acid. The HPLC-UV method is a validated, straightforward approach suitable for routine quality control. For applications requiring higher sensitivity and selectivity, such as trace impurity analysis or bioanalysis, the LC-MS/MS method is superior. Adherence to the detailed protocols and validation frameworks presented herein will ensure the generation of accurate, reproducible, and defensible analytical data in a research or drug development setting.

References

• Mondal, N., Kumari, V., Ali, D., & Choudhury, L. H. (2025). Synthesis of indole-linked β-cyano-enones: a pathway to indolyl-2-pyrrolones. Organic & Biomolecular Chemistry. Available at: [Link]

• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. (n.d.). IVT Network. Available at: [Link]

• Szkop, M., & Bielawski, W. (2013). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. Antonie Van Leeuwenhoek, 103(3), 683-691. Available at: [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at: [Link]

• U.S. Food and Drug Administration. (2023). Q2(R2) Validation of Analytical Procedures. Available at: [Link]

• El-Mekabaty, A., & El-Faham, A. (2023). Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update. RSC Advances, 13(32), 22359-22381. Available at: [Link]

• Tiwari, D., Singh, Y., Tyagi, A., & Mudiam, M. K. R. (2022). A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. Molecules, 27(15), 5000. Available at: [Link]

• Kim, S. K., et al. (2008). HPLC-based quantification of indole-3-acetic acid in the primary root tip of maize. Journal of the Korean Society for Applied Biological Chemistry. Available at: [Link]

• Google Patents. (2013). CN103399011A - Measuring method of content of cyanoacetic acid product.

• Wu, J., et al. (2016). Synthesis of 3-Cyano-1H-indoles and Their 2′-Deoxyribonucleoside Derivatives through One-Pot Cascade Reactions. The Journal of Organic Chemistry, 81(17), 7899-7908. Available at: [Link]

• Szkop, M., & Bielawski, W. (2013). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. Antonie van Leeuwenhoek, 103(3), 683–691. Available at: [Link]

• Zhang, Y., et al. (2025). Systematic profiling of indole-3-acetic acid biosynthesis in bacteria using LC–MS/MS. ResearchGate. Available at: [Link]

• Pharmaguideline. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Available at: [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Available at: [Link]

• Kojima, M., et al. (2005). Quantification of Indole-3-Acetic Acid and Amino Acid Conjugates in Rice by Liquid Chromatography–Electrospray Ionization–Tandem Mass Spectrometry. Bioscience, Biotechnology, and Biochemistry, 69(9), 1641-1647. Available at: [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• de Oliveira, V. E., et al. (2023). Raman Spectroscopy as a Tool for the Characterization of Pyrrole and Indole Cyanation via Vilsmeier-Haack Reaction. Journal of the Brazilian Chemical Society. Available at: [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Available at: [Link]

• Waksmundzka-Hajnos, M., et al. (2021). A Comprehensive Analysis Using Colorimetry, Liquid Chromatography-Tandem Mass Spectrometry and Bioassays for the Assessment of Indole Related Compounds Produced by Endophytes of Selected Wheat Cultivars. Molecules, 26(5), 1463. Available at: [Link]

• SIELC Technologies. (n.d.). HPLC Determination of Cyanoacetic Acid on Primesep SB Column. Available at: [Link]

• Cormica. (n.d.). Understanding Impurity Analysis. Available at: [Link]

• Vandana, & Chaudhary, A. K. (2012). Validated Reverse Phase HPLC Method for the Determination of Acetic acid Content in Hard Gelatin Capsule Shells from animal origin. Asian Journal of Research in Chemistry, 5(5), 654-658. Available at: [Link]

• Human Metabolome Database. (n.d.). Predicted LC-MS/MS Spectrum - 10V, Negative (HMDB0000197). Available at: [Link]

• NHS Pharmaceutical Quality Assurance Committee. (n.d.). Guidance for the validation of pharmaceutical quality control analytical methods. Available at: [Link]

• Al-Bukhaiti, W. Q., et al. (2021). A Rapid HPLC Method for the Simultaneous Determination of Organic Acids and Furans: Food Applications. Molecules, 26(23), 7351. Available at: [Link]

• Flores-López, M., et al. (2021). Theoretical and Experimental Spectroscopic Analysis of Cyano-Substituted Styrylpyridine Compounds. Molecules, 26(17), 5321. Available at: [Link]

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Application and Protocol Guide: 2-(4-Cyano-1H-indol-3-yl)acetic acid in Cell Culture

A Note to the Research Community:

Following a comprehensive review of scientific literature and publicly available data, we have determined that there is currently insufficient information to provide detailed application notes and protocols for the use of 2-(4-Cyano-1H-indol-3-yl)acetic acid in cell culture.

Our search for established mechanisms of action, validated experimental protocols, and specific cellular effects of this particular compound did not yield the necessary peer-reviewed data required to construct a reliable and scientifically rigorous guide. The core principles of scientific integrity, including expertise, authoritativeness, and trustworthiness, necessitate that our application notes are built upon a foundation of verifiable research.

We are committed to providing accurate and actionable scientific information. Therefore, we cannot, in good faith, generate a speculative protocol that could lead to unreliable experimental outcomes or misinterpretation of results.

We encourage researchers with unpublished data or specific knowledge of this compound's biological activity to contribute to the scientific record. As new information becomes available through peer-reviewed publications, we will revisit this topic and develop the comprehensive application guide that the research community requires.

We appreciate your understanding and remain dedicated to supporting your research endeavors with the highest quality scientific resources.

Application Notes and Protocols: 4-Cyanoindole-3-Acetic Acid as a Versatile Fluorescent Probe

Introduction: Unveiling a Compact and Environmentally Sensitive Fluorophore

In the dynamic fields of biomedical research and drug discovery, the demand for precise and minimally invasive analytical tools is paramount. Fluorescent probes have emerged as indispensable instruments for visualizing and quantifying biological processes in real-time. However, the ideal probe must balance brightness and photostability with minimal perturbation of the system under investigation. This guide introduces 4-cyanoindole-3-acetic acid (4-CN-IAA), a promising fluorescent probe that leverages the unique photophysical properties of the 4-cyanoindole scaffold.

While extensive research has highlighted the utility of related compounds like 4-cyanotryptophan (4CN-Trp) and 4-cyanoindole-2'-deoxyribonucleoside (4CNI-NS), this document will focus on the distinct potential of 4-CN-IAA.[1][2][3] The addition of the acetic acid moiety at the 3-position of the indole ring provides a versatile handle for bioconjugation and targeted delivery, expanding the application scope of this environmentally sensitive fluorophore.

This application note will provide a comprehensive overview of the intrinsic properties of 4-CN-IAA, detailed protocols for its application, and expert insights into experimental design and data interpretation.

Physicochemical and Spectroscopic Properties

The utility of 4-CN-IAA as a fluorescent probe is rooted in its distinct spectroscopic characteristics, which set it apart from endogenous fluorophores like tryptophan.[4]

Key Photophysical Attributes:

• Red-Shifted Absorption: The absorption spectrum of the 4-cyanoindole moiety is significantly red-shifted compared to the parent indole structure of tryptophan.[1][4] This allows for selective excitation of 4-CN-IAA in the presence of native proteins without exciting the intrinsic fluorescence of tryptophan residues.

• Blue Fluorescence Emission: Upon excitation, 4-CN-IAA exhibits a characteristic blue fluorescence emission.[1]

• Environmental Sensitivity: The fluorescence quantum yield and emission maximum of the 4-cyanoindole core are highly sensitive to the local environment.[1][4] Specifically, its fluorescence intensity increases, and the emission peak can shift in response to changes in solvent polarity and hydration.[4] This solvatochromism is a key feature for probing molecular interactions and conformational changes.

• Photo-induced Electron Transfer (PET) Quenching: The fluorescence of 4-cyanoindole derivatives can be quenched by tryptophan through a photo-induced electron transfer (PET) mechanism.[1] This property can be harnessed to study protein dynamics and binding events.

Data Summary: Spectroscopic Properties of 4-Cyanoindole Derivatives

Property	4-Cyanotryptophan (4CN-Trp)	Notes
Absorption Maximum (λ_max_)	~310 nm	Broad bandwidth extending beyond 360 nm.[1]
Emission Maximum (λ_em_)	~410 nm	[1]
Fluorescence Lifetime	Increases significantly in non-polar environments	Can increase from ~2.0 ns in water to 8-16 ns in less hydrated environments.[4]

Note: While specific data for 4-cyanoindole-3-acetic acid is not extensively published, the core spectroscopic behavior is dictated by the 4-cyanoindole fluorophore and is expected to be highly similar to 4CN-Trp.

Core Applications and Methodologies

The unique properties of 4-CN-IAA make it a versatile tool for a range of applications in life sciences and drug development. The carboxylic acid handle allows for its use as a standalone probe or for covalent labeling of biomolecules.

Application 1: High-Throughput Screening (HTS) for Protein-Ligand Binding

The environmental sensitivity of 4-CN-IAA can be exploited to develop robust high-throughput screening assays for identifying molecules that bind to a target protein. The principle relies on the change in the probe's fluorescence upon binding to a protein's active or allosteric site.

Experimental Workflow: HTS for Protein-Ligand Binding

Caption: Workflow for covalent labeling of biomolecules with 4-CN-IAA.

Detailed Protocol: Protein Labeling

• Activation of 4-CN-IAA:

  • Dissolve 4-CN-IAA in an anhydrous organic solvent like DMF or DMSO to a concentration of 10-20 mg/mL.

  • Add 1.2 equivalents of N-hydroxysuccinimide (NHS) and 1.2 equivalents of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Stir the reaction at room temperature for 1-2 hours to form the NHS-ester. This activated probe should be used immediately.

• Conjugation to Protein:

  • Prepare the protein in a suitable amine-free buffer (e.g., PBS, pH 7.2-8.0).

  • Slowly add the activated 4-CN-IAA solution to the protein solution with gentle stirring. The molar ratio of probe to protein will need to be optimized but a starting point of 10:1 to 20:1 is recommended.

  • Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C, protected from light.

• Purification:

  • Remove unreacted probe by dialysis against the storage buffer or by using a size-exclusion chromatography (SEC) column.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the protein (at 280 nm) and the 4-CN-IAA (at its λ_max_).

  • Confirm the retention of biological activity of the labeled protein with a relevant functional assay.

Expert Insights and Trustworthiness:

• Buffer Choice: The conjugation buffer must be free of primary amines (e.g., Tris) as they will compete with the protein for reaction with the activated probe.

• pH Control: The conjugation reaction is more efficient at a slightly alkaline pH (7.5-8.5) where the lysine side chains are deprotonated and more nucleophilic.

• Self-Validation: The success of the labeling can be confirmed by running the purified conjugate on an SDS-PAGE gel and visualizing the fluorescence under UV illumination.

Conclusion and Future Perspectives

4-Cyanoindole-3-acetic acid represents a valuable addition to the molecular probe toolkit. Its compact size, unique spectroscopic properties, and the presence of a versatile carboxylic acid handle make it suitable for a wide array of applications, from high-throughput screening to cellular imaging. While drawing heavily on the well-established principles of its chemical relatives, 4-CN-Trp and 4CNI-NS, this guide provides a framework for researchers to harness the specific advantages of 4-CN-IAA. Future work will undoubtedly focus on expanding its applications, including its use in FRET-based assays and as a sensitive reporter of local environmental changes within living cells.

References

• Hilaire, M. R., Mukherjee, D., Troxler, T., & Gai, F. (2017). Solvent dependence of cyanoindole fluorescence lifetime. Chemical Physics Letters, 685, 133–138. Available at: [Link]

• Hilaire, M. R., Ahmed, M. H., Troxler, T., & Gai, F. (2020). 4-Cyanoindole-based fluorophores for biological spectroscopy and microscopy. Methods in Enzymology, 639, 191-214. Available at: [Link]

• Ahmed, M. H., Hilaire, M. R., Jewett, J. C., & Gai, F. (2019). 4-Cyanoindole-2′-deoxyribonucleoside as a Dual Fluorescence and Infrared Probe of DNA Structure and Dynamics. Molecules, 24(18), 3376. Available at: [Link]

• Mukherjee, D., Ortiz Rodriguez, L. I., Hilaire, M. R., Troxler, T., & Gai, F. (2018). How Does 7-Cyanoindole Respond to Dehydration?. The Journal of Physical Chemistry B, 122(20), 5371–5378. Available at: [Link]

• Snyder, H. R., & Smith, C. W. (1943). A convenient synthesis of tryptamines. Journal of the American Chemical Society, 65(12), 2452–2454. Available at: [Link]

• Talukder, P., Hecht, S. M., et al. (2015). Site-Specific Incorporation of 7-Cyanotryptophan into Proteins. ChemBioChem, 16(11), 1619-1623. Available at: [Link]

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• 3. 4-Cyanoindole-based fluorophores for biological spectroscopy and microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Versatile Scaffold: 2-(4-Cyano-1H-indol-3-yl)acetic Acid and its Derivatives in Modern Medicinal Chemistry

Introduction: The Indole Nucleus as a Privileged Structure in Drug Discovery

The indole ring system is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of biologically active compounds, from neurotransmitters like serotonin to potent anti-inflammatory and anti-cancer agents. Its unique electronic properties and ability to participate in various intermolecular interactions make it a "privileged scaffold" for drug design. This guide focuses on the applications of a specific, synthetically valuable derivative, 2-(4-Cyano-1H-indol-3-yl)acetic acid, and its structural relatives. The introduction of a cyano group provides a key modulation point for electronic and steric properties, as well as a handle for further chemical transformations, significantly broadening its utility in developing targeted therapeutics.

This document will provide an in-depth exploration of the medicinal chemistry applications of this scaffold, with a primary focus on its role as a key intermediate in the synthesis of serotonin receptor modulators, aldose reductase inhibitors, and CRTH2 antagonists. We will delve into the rationale behind its use, provide detailed synthetic protocols, and outline methods for biological evaluation, offering researchers a comprehensive guide to leveraging this versatile chemical entity.

Core Application I: Serotonin Receptor Modulators for Neurological Disorders

The serotonergic system is a critical target for the treatment of a wide range of psychiatric and neurological conditions, including depression and anxiety. Indole-containing compounds, due to their structural similarity to serotonin, are frequently employed in the design of selective serotonin reuptake inhibitors (SSRIs) and receptor agonists/antagonists. The cyano-indole acetic acid scaffold is a key building block in the synthesis of complex molecules that interact with the serotonin transporter (SERT) and various serotonin receptors.

A prime example of a drug synthesized from a cyano-indole core is Vilazodone, an antidepressant that functions as both an SSRI and a partial agonist of the 5-HT1A receptor.[1] The synthesis of Vilazodone and related compounds often utilizes a 5-cyanoindole derivative, highlighting the importance of this structural motif.[2][3]

Synthetic Protocol: Preparation of a Key Intermediate, 3-(4-chlorobutyl)-5-cyanoindole

While the direct synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic acid is less commonly reported for this specific application, a closely related and crucial intermediate is 3-(4-chlorobutyl)-5-cyanoindole. This intermediate serves as the foundational indole piece for coupling with other pharmacophoric fragments. A common industrial approach involves a Friedel-Crafts acylation followed by reduction.[2][3]

Materials:

• 5-Cyanoindole

• 4-Chlorobutyryl chloride

• Aluminum chloride (AlCl₃) or other suitable Lewis acid

• Nitromethane or other suitable solvent

• Sodium borohydride (NaBH₄)

• Dichloromethane (DCM)

• Ice water

• Standard laboratory glassware and safety equipment

Procedure:

• Friedel-Crafts Acylation:

  • Suspend aluminum chloride (1.2 eq) in nitromethane under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the suspension to 0-10 °C in an ice bath.

  • Slowly add 4-chlorobutyryl chloride (1.15 eq) to the mixture while maintaining the temperature.[2]

  • Dissolve 5-cyanoindole (1.0 eq) in nitromethane and add it dropwise to the reaction mixture.[2]

  • Stir the reaction mixture at 0-10 °C for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[2]

  • Upon completion, carefully pour the reaction mixture into a beaker containing ice water to quench the reaction.

  • Separate the organic layer and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 3-(4-chlorobutyryl)-5-cyanoindole.

• Reduction of the Ketone:

  • Dissolve the crude ketone from the previous step in a suitable solvent such as a mixture of tetrahydrofuran (THF) and methanol.

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride (NaBH₄) portion-wise to the solution.

  • Allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by TLC).

  • Carefully quench the reaction by the slow addition of water.

  • Extract the product with an organic solvent like ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 3-(4-chlorobutyl)-5-cyanoindole.

Experimental Workflow: Synthesis of Vilazodone

The following diagram illustrates the general synthetic workflow for a serotonin receptor modulator like Vilazodone, starting from the key cyano-indole intermediate.

Caption: Synthetic workflow for Vilazodone.

Protocol: Serotonin Transporter (SERT) Binding Assay

To evaluate the affinity of newly synthesized compounds for the serotonin transporter, a competitive radioligand binding assay is commonly employed.

Materials:

• Cell membranes prepared from cells expressing human SERT (e.g., HEK293 cells)

• Radioligand: [³H]Citalopram or [³H]Paroxetine

• Non-specific binding control: A high concentration of a known SERT inhibitor (e.g., fluoxetine)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Assay buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4

• 96-well microplates

• Scintillation counter and scintillation fluid

Procedure:

• Plate Preparation: In a 96-well plate, add assay buffer, the test compound at various concentrations, and the radioligand at a fixed concentration (typically near its Kd value).

• Initiation of Binding: Add the cell membrane preparation to each well to initiate the binding reaction.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Termination of Binding: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filter discs in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀ value). This is achieved by subtracting the non-specific binding from the total binding and plotting the percent inhibition against the log concentration of the test compound.

Core Application II: Aldose Reductase Inhibitors for Diabetic Complications

Aldose reductase is a key enzyme in the polyol pathway, which becomes particularly active during hyperglycemia.[4] The overactivity of this enzyme is implicated in the pathogenesis of diabetic complications such as neuropathy, nephropathy, and cataracts.[5] Therefore, inhibitors of aldose reductase are of significant therapeutic interest. The indole acetic acid scaffold has been explored for the development of potent aldose reductase inhibitors.

Derivatives of cyano(2-oxo-2,3-dihydroindol-3-yl)acetic acid have been synthesized and identified as a novel class of potent aldose reductase inhibitors.[6] The cyano group in these molecules plays a crucial role in their interaction with the enzyme's active site.

Protocol: In Vitro Aldose Reductase Inhibition Assay

The inhibitory activity of compounds against aldose reductase can be determined by monitoring the NADPH-dependent reduction of a substrate, such as DL-glyceraldehyde.[1] The decrease in absorbance at 340 nm due to NADPH oxidation is measured spectrophotometrically.[1]

Materials:

• Purified or partially purified aldose reductase (e.g., from rat lens)

• NADPH

• DL-glyceraldehyde (substrate)

• Phosphate buffer (e.g., 0.067 M, pH 6.2)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• UV-Vis spectrophotometer and cuvettes

Procedure:

• Reaction Mixture Preparation: In a cuvette, prepare a reaction mixture containing phosphate buffer, NADPH, the enzyme solution, and the test compound at various concentrations (or vehicle for control).

• Pre-incubation: Pre-incubate the mixture for a few minutes at a controlled temperature (e.g., 37°C).

• Initiation of Reaction: Initiate the reaction by adding the substrate, DL-glyceraldehyde.

• Spectrophotometric Measurement: Immediately monitor the decrease in absorbance at 340 nm for a set period (e.g., 3-5 minutes), taking readings at regular intervals (e.g., every 30 seconds).[1]

• Data Analysis: Calculate the rate of NADPH consumption (ΔOD/min). The percent inhibition for each concentration of the test compound is calculated relative to the control reaction. The IC₅₀ value is then determined by plotting the percent inhibition against the log concentration of the test compound.

Aldose Reductase Inhibition Pathway

The following diagram illustrates the role of aldose reductase in the polyol pathway and the mechanism of its inhibition.

Caption: Inhibition of the Polyol Pathway.

Core Application III: CRTH2 Antagonists for Inflammatory Diseases

The Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2) is a G protein-coupled receptor for prostaglandin D2 (PGD2). It plays a significant role in allergic inflammation and is a promising target for the treatment of diseases such as asthma and allergic rhinitis.[7] Indole acetic acid derivatives have been identified as potent and selective CRTH2 antagonists.[7] A high-throughput screening campaign identified a compound with a (E)-2-cyano-3-(1H-indol-3-yl)acrylamide scaffold as a CRTH2 receptor antagonist, which served as a starting point for further optimization.[8]

Data Summary: Potency of Indole-based CRTH2 Antagonists

The following table summarizes the potency of representative indole-based CRTH2 antagonists.

Compound ID	Structure	CRTH2 Binding IC₅₀ (nM)
Lead Compound 1	(E)-2-(3-(3-((3-Bromophenyl)amino)-2-cyano-3-oxoprop-1-en-1-yl)-1H-indol-1-yl)acetic acid	500
Optimized Analog A	2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole derivative	25
Optimized Analog B	Substituted indole-1-sulfonyl-3-acetic acid	10

Data is representative and compiled from literature for illustrative purposes.[7][8]

Conclusion and Future Perspectives

The 2-(4-Cyano-1H-indol-3-yl)acetic acid scaffold and its derivatives represent a highly valuable class of molecules in medicinal chemistry. Their utility as key intermediates in the synthesis of drugs targeting a range of diseases, from depression to diabetic complications and inflammatory disorders, underscores the versatility of the indole nucleus. The strategic placement of the cyano group provides a powerful tool for fine-tuning the pharmacological properties of these compounds. The protocols and application notes provided in this guide offer a solid foundation for researchers to explore and expand upon the therapeutic potential of this remarkable chemical scaffold. Future research will undoubtedly uncover new applications and lead to the development of novel, more effective therapeutics based on this privileged structure.

References

• Google Patents. (n.d.). CN105601536A - Vilazodone intermediate preparation method. Google Patents.

• Pettus, L. H., et al. (2009). Indole-3-acetic acid antagonists of the prostaglandin D2 receptor CRTH2. Bioorganic & Medicinal Chemistry Letters, 19(21), 6121-6124. [Link]

• Valdenaire, A., et al. (2013). Evolution of novel tricyclic CRTh2 receptor antagonists from a (E)-2-cyano-3-(1H-indol-3-yl)acrylamide scaffold. Bioorganic & Medicinal Chemistry Letters, 23(4), 944-948. [Link]

• Google Patents. (n.d.). CN105601536A - Vilazodone intermediate preparation method. Google Patents.

• Valdenaire, A., et al. (2013). Evolution of novel tricyclic CRTh2 receptor antagonists from a (E)-2-cyano-3-(1H-indol-3-yl)acrylamide scaffold. Bioorganic & Medicinal Chemistry Letters, 23(4), 944-948. [Link]

• Pettus, L. H., et al. (2009). Indole-3-acetic acid antagonists of the prostaglandin D2 receptor CRTH2. Bioorganic & Medicinal Chemistry Letters, 19(21), 6121-6124. [Link]

• Manna, F., et al. (2002). Novel, highly potent aldose reductase inhibitors: cyano(2-oxo-2,3-dihydroindol-3-yl)acetic acid derivatives. Journal of Medicinal Chemistry, 45(17), 3563-3572. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6918311, Vilazodone. PubChem. Retrieved from [Link].

• Gallego, O., & Alda, O. (2013). Aldose reductase inhibitors: 2013-present. Expert Opinion on Therapeutic Patents, 24(2), 159-173. [Link]

• Szelényi, T., et al. (2020). (5-Hydroxy-4-oxo-2-styryl-4H-pyridin-1-yl)-acetic Acid Derivatives as Multifunctional Aldose Reductase Inhibitors. Molecules, 25(21), 5129. [Link]

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• 8. Evolution of novel tricyclic CRTh2 receptor antagonists from a (E)-2-cyano-3-(1H-indol-3-yl)acrylamide scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assay Development with 4-Cyanoindole-3-Acetic Acid

Introduction: Unveiling a Novel Tool for Auxin Research

The study of auxin, the quintessential plant hormone typified by indole-3-acetic acid (IAA), has been fundamental to our understanding of plant growth and development. Auxins regulate a vast array of physiological processes, from cell elongation and division to tropic responses and organogenesis[1]. The precision of these processes is dictated by intricate networks of auxin metabolism, transport, and signaling. A deeper understanding of these networks necessitates the development of sophisticated molecular tools.

This document introduces 4-cyanoindole-3-acetic acid (4-CN-IAA), a synthetic auxin analog with the potential to serve as a powerful tool for researchers in plant biology and drug discovery. The defining feature of 4-CN-IAA is the incorporation of a cyano group at the 4-position of the indole ring. This modification is inspired by the unique photophysical properties of other 4-cyanoindole-containing molecules, such as the unnatural amino acid 4-cyanotryptophan (4-CN-Trp)[2][3]. 4-CN-Trp is a bright blue fluorophore with a high quantum yield and a long fluorescence lifetime, making it an excellent reporter on its local molecular environment[2][4].

By analogy, 4-cyanoindole-3-acetic acid is posited to be a fluorescent auxin analog. This intrinsic fluorescence opens up a plethora of possibilities for novel assay development, enabling real-time, quantitative measurements of auxin binding, transport, and localization in a manner not possible with native, non-fluorescent auxins. This guide provides a comprehensive overview of the rationale, potential applications, and detailed protocols for leveraging 4-CN-IAA in auxin research.

Scientific Foundation: The Rationale for 4-Cyanoindole-3-Acetic Acid in Auxin Assays

The utility of 4-CN-IAA as a research tool is predicated on two key hypotheses: first, that it retains biological activity as an auxin, and second, that its fluorescent properties are suitable for sensitive and specific detection in biological assays.

Predicted Biological Activity

Structure-activity relationship studies of auxin analogs have demonstrated that the indole ring can be substituted at various positions without abolishing biological activity. In fact, substitutions at the 4-position have been shown to yield highly active auxins. For instance, 4-chloroindole-3-acetic acid (4-Cl-IAA) is a naturally occurring, highly potent auxin found in some legumes[5][6]. Similarly, synthetic analogs like 4-trifluoromethylindole-3-acetic acid (4-CF3-IAA) also exhibit strong auxin activity[1]. These findings strongly suggest that the steric and electronic properties of the 4-position are amenable to modification, and thus it is highly probable that 4-CN-IAA will function as an active auxin, capable of interacting with the auxin co-receptor complex formed by TRANSPORT INHIBITOR RESPONSE 1 (TIR1)/AUXIN SIGNALING F-BOX (AFB) proteins and Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressors[7].

Anticipated Photophysical Properties

The fluorescence of 4-cyanotryptophan is well-characterized. It exhibits an absorption maximum distinct from that of natural tryptophan, allowing for its selective excitation[8]. Its emission is in the visible blue range, with a high quantum yield and a fluorescence lifetime that is sensitive to the polarity and dynamics of its immediate surroundings[3][4]. It is reasonable to extrapolate that 4-CN-IAA will share these advantageous photophysical properties, making it an excellent candidate for various fluorescence-based assays.

Property	4-Cyanotryptophan (4-CN-Trp)	Predicted for 4-Cyanoindole-3-Acetic Acid (4-CN-IAA)
Excitation Maximum	~310 nm	~310-320 nm
Emission Maximum	~405 nm (blue)	~400-420 nm (blue)
Quantum Yield	High (>0.8 in water)[2]	Expected to be high
Fluorescence Lifetime	Long (>13 ns in water)[2]	Expected to be long and sensitive to environment
Key Advantage	Environmentally sensitive fluorescence	Intrinsic fluorescence for direct detection

Synthesis and Characterization of 4-Cyanoindole-3-Acetic Acid

While not yet a commonly available commercial product, the synthesis of 4-CN-IAA can be approached through established organic chemistry methodologies for indole derivatives. A plausible synthetic route, adapted from general methods for substituted indole-3-acetic acids, is outlined below[9].

Proposed Synthetic Pathway

Caption: A plausible synthetic route to 4-cyanoindole-3-acetic acid.

Protocol: Synthesis of 4-Cyanoindole-3-Acetic Acid

• Step 1: Friedel-Crafts Acylation of 4-Cyanoindole.

  • To a solution of 4-cyanoindole in a suitable solvent (e.g., dichloromethane), add an acylating agent (e.g., acetic anhydride) and a Lewis acid catalyst (e.g., aluminum chloride) under an inert atmosphere.

  • Stir the reaction at room temperature until completion, as monitored by thin-layer chromatography (TLC).

  • Quench the reaction with water and extract the product with an organic solvent. The resulting intermediate is 1,3-diacetyl-4-cyanoindole.

• Step 2: Willgerodt-Kindler Rearrangement.

  • The crude 1,3-diacetyl-4-cyanoindole is then subjected to a Willgerodt-Kindler reaction.

  • Reflux the intermediate with morpholine and elemental sulfur. This reaction converts the acetyl group at the 3-position into a thioamide.

• Step 3: Hydrolysis and Acidification.

  • The resulting N-morpholinylthioacetyl-4-cyanoindole is hydrolyzed using a strong base (e.g., sodium hydroxide) to yield the sodium salt of 4-cyanoindole-3-acetic acid.

  • Acidification of the reaction mixture with a mineral acid (e.g., hydrochloric acid) will precipitate the final product, 4-cyanoindole-3-acetic acid.

• Purification and Characterization.

  • The crude product should be purified by recrystallization or column chromatography.

  • The final product should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis to confirm its structure and purity.

  • The photophysical properties (absorption and emission spectra, quantum yield) should be determined using a fluorometer.

Application 1: In Vitro Auxin-Receptor Binding Assay

A direct, quantitative assay for the binding of auxins to their receptors is crucial for screening new potential herbicides or plant growth regulators. The intrinsic fluorescence of 4-CN-IAA makes it an ideal probe for such assays.

Principle

The binding of 4-CN-IAA to the TIR1/AFB auxin co-receptor can be monitored by a change in its fluorescence properties. Upon binding to the pocket on the TIR1/AFB protein, the local environment of the 4-cyanoindole moiety will change from the polar aqueous buffer to a more non-polar, constrained protein environment. This change is expected to cause a blue shift in the emission spectrum and an increase in fluorescence intensity and lifetime.

Caption: Principle of the in vitro auxin-receptor binding assay.

Protocol: TIR1/AFB Binding Assay

• Materials.

  • Purified recombinant TIR1 or other AFB proteins.

  • Purified Aux/IAA protein (a short peptide containing the degron sequence is sufficient).

  • 4-cyanoindole-3-acetic acid (4-CN-IAA).

  • Assay buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 0.05% Tween-20).

  • Fluorometer.

• Procedure.

  • Prepare a series of dilutions of the TIR1/AFB protein in the assay buffer.

  • Add a fixed, low concentration of 4-CN-IAA (e.g., 100 nM) to each dilution.

  • Incubate the samples at room temperature for 30 minutes to allow binding to reach equilibrium.

  • Measure the fluorescence intensity of each sample using the pre-determined excitation and emission wavelengths for 4-CN-IAA.

• Data Analysis.

  • Plot the change in fluorescence intensity as a function of the TIR1/AFB concentration.

  • Fit the data to a saturation binding curve to determine the dissociation constant (Kd), which represents the affinity of 4-CN-IAA for the receptor.

Self-Validation and Controls

• Competition Assay: To confirm the specificity of the binding, perform a competition experiment by adding increasing concentrations of unlabeled IAA or another known auxin. A specific interaction will result in a dose-dependent decrease in the fluorescence signal as the unlabeled auxin displaces 4-CN-IAA.

• Inactive Analogs: Use a structurally similar but biologically inactive indole derivative as a negative control to demonstrate that the observed fluorescence change is not due to non-specific interactions.

• Denatured Protein: A control with heat-denatured TIR1/AFB protein should not show a significant change in fluorescence, confirming that the binding is dependent on the native protein structure.

Application 2: High-Throughput Screening for Auxin Antagonists

The development of specific auxin antagonists is of great interest for both basic research and agriculture. The 4-CN-IAA-based binding assay can be adapted for high-throughput screening (HTS) of chemical libraries to identify such compounds. Fluorescence Polarization (FP) is a particularly well-suited technique for this purpose.

Principle of Fluorescence Polarization

FP measures the change in the tumbling rate of a fluorescent molecule in solution. Small, freely rotating molecules like 4-CN-IAA will have a low FP value. When bound to a much larger protein like TIR1/AFB, its rotation is slowed, resulting in a high FP value. A compound that displaces 4-CN-IAA from the receptor will cause a decrease in the FP signal.

Caption: Principle of the HTS assay for auxin antagonists.

Protocol: HTS using Fluorescence Polarization

• Assay Setup.

  • In a 384-well microplate, add the assay components in the following order:

    • Assay buffer.

    • Test compounds from a chemical library (at a fixed concentration, e.g., 10 µM).

    • A pre-mixed solution of TIR1/AFB and 4-CN-IAA at concentrations that give a stable, high FP signal.

  • Include positive controls (no test compound) and negative controls (no TIR1/AFB protein).

• Incubation and Measurement.

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

  • Read the fluorescence polarization of each well using a plate reader equipped with the appropriate filters.

• Hit Identification.

  • Calculate the Z'-factor for the assay to assess its robustness.

  • Identify "hits" as compounds that cause a significant decrease in the FP signal compared to the positive controls.

Application 3: Visualization of Auxin Uptake and Distribution in Live Cells

Understanding the subcellular distribution of auxin is key to deciphering its complex signaling pathways. Fluorescent auxin analogs that are transported but do not trigger downstream signaling are valuable tools for this purpose[10][11][12]. Assuming 4-CN-IAA is a substrate for auxin transporters, it could be used to visualize these processes.

Protocol: Live-Cell Imaging of Auxin Distribution

• Plant Material.

  • Use plant seedlings (e.g., Arabidopsis thaliana) expressing fluorescent protein markers for different cellular compartments (e.g., endoplasmic reticulum, tonoplast) to allow for co-localization studies[10][13].

  • Alternatively, protoplasts or cell suspension cultures can be used.

• Labeling Procedure.

  • Prepare a working solution of 4-CN-IAA in a suitable buffer (e.g., Murashige and Skoog medium).

  • Incubate the seedlings or cells with the 4-CN-IAA solution for a short period (e.g., 15-30 minutes) in the dark.

• Microscopy.

  • Mount the labeled samples on a microscope slide.

  • Visualize the fluorescence of 4-CN-IAA using a confocal laser scanning microscope with the appropriate laser line for excitation and emission filter for detection.

• Analysis and Interpretation.

  • Observe the subcellular localization of the 4-CN-IAA fluorescence.

  • Perform co-localization analysis with the organelle markers to identify specific sites of auxin accumulation.

  • To study transport, time-lapse imaging can be performed. Additionally, known auxin transport inhibitors (e.g., NPA) can be used to confirm the involvement of specific transporters.

Conclusion and Future Perspectives

4-Cyanoindole-3-acetic acid represents a promising, albeit currently under-explored, molecular tool for the study of auxin biology. Its predicted properties as a fluorescent, biologically active auxin analog open the door to a new generation of quantitative and high-throughput assays. The protocols detailed in this guide provide a solid foundation for researchers to begin exploring the potential of this exciting compound. Further research will be needed to fully characterize the biological activity and photophysical properties of 4-CN-IAA, but the potential rewards for advancing our understanding of this critical plant hormone are substantial.

References

• Dharmasiri, N., Dharmasiri, S., & Estelle, M. (2005). The F-box protein TIR1 is an auxin receptor.
• Google Patents. (2016). Use of 4-chloroindole-3-acetic acid for controlling unwanted plants. WO2016041071A1.
• Held, M., et al. (2021). Fluorescent Auxin Analogs Report Two Auxin Binding Sites with Different Subcellular Distribution and Affinities: A Cue for Non-Transcriptional Auxin Signaling. International Journal of Molecular Sciences, 22(16), 8889.
• Katayama, M., et al. (2000). Synthesis and Biological Activities of 4-chloroindole-3-acetic Acid and Its Esters. Bioscience, Biotechnology, and Biochemistry, 64(4), 808-814.
• Wang, M., & Gai, F. (2025). Chemical and Biological Incorporation of the Blue Florescent Amino Acid 4-Cyanotryptophan into Proteins: Application to Tune the Absorption and Emission Wavelengths of GFP. Physical Chemistry Chemical Physics.
• Google Patents. (2015). Synthetic method of substituted indole-3-acetic acid. CN104311469A.
• Hayashi, K., et al. (2014). Auxin transport sites are visualized in planta using fluorescent auxin analogs. Proceedings of the National Academy of Sciences, 111(14), 5444-5449.
• Gamper, A. M., et al. (2015). Improved synthesis of 4-cyanotryptophan and other tryptophan analogs in aqueous solvent using variants of TrpB from Thermotoga maritima. Journal of the American Chemical Society, 137(14), 4752–4758.
• Katayama, M. (2000). Synthesis and Biological Activities of 4-Chloroindole-3-acetic Acid and Its Esters. Bioscience, Biotechnology, and Biochemistry, 64(4), 808-814.
• Zhang, K., et al. (2020). 4-Cyanoindole-based fluorophores for biological spectroscopy and microscopy. Methods in Enzymology, 639, 191-214.
• Google Patents. (1955). Process of producing indole-3-acetic acids. US2701250A.
• Held, M., et al. (2021). Fluorescent Auxin Analogs Report Two Auxin Binding Sites with Different Subcellular Distribution and Affinities: A Cue for Non-Transcriptional Auxin Signaling.
• Wang, M., & Gai, F. (2025). 4-Cyanotryptophan as a Sensitive Fluorescence Probe of Local Electric Field of Proteins.
• ResearchGate. (n.d.).
• Hayashi, K., et al. (2014). Auxin transport sites are visualized in planta using fluorescent auxin analogs. PNAS.
• Government of Canada. (2016). 4-Chloroindole-3-Acetic Acid.
• Herner, A., et al. (2024). Rendering Proteins Fluorescent Inconspicuously: Genetically Encoded 4-Cyanotryptophan Conserves Their Structure and Enables the Detection of Ligand Binding Sites.
• Glatfelter, G. C., et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues.
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• Zhang, K., et al. (2019). Chemical and Biological Incorporation of the Blue Florescent Amino Acid 4-Cyanotryptophan into Proteins: Application to Tune the Absorption and Emission Wavelengths of GFP.
• Nishimura, T., et al. (2024). Development of bright fluorescent auxin. bioRxiv.
• Katayama, M., et al. (2003). Synthesis and biological activities of 4-trifluoromethylindole-3-acetic acid: a new fluorinated indole auxin. Journal of Pesticide Science, 28(2), 169-174.
• Stefek, M., et al. (2011). Substituted derivatives of indole acetic acid as aldose reductase inhibitors with antioxidant activity: structure-activity relationship. General Physiology and Biophysics, 30(4), 342-349.
• Wang, M., et al. (2022). Design, Synthesis and Structure—Activity Relationships of Phenylalanine-Containing Peptidomimetics as Novel HIV-1 Capsid Binders Based on Ugi Four-Component Reaction. Molecules, 27(21), 7480.

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The Strategic Utility of 2-(4-Cyano-1H-indol-3-yl)acetic Acid in Modern Organic Synthesis

Introduction: A Privileged Scaffold for Complex Molecule Synthesis

The indole nucleus is a cornerstone in medicinal chemistry and natural product synthesis, with its derivatives exhibiting a vast spectrum of biological activities.[1] Within this important class of heterocycles, 2-(4-cyano-1H-indol-3-yl)acetic acid emerges as a particularly valuable building block. The strategic placement of the cyano group at the 4-position and the acetic acid moiety at the 3-position provides orthogonal synthetic handles for molecular elaboration. The electron-withdrawing nature of the cyano group modulates the reactivity of the indole ring, while the carboxylic acid functionality serves as a versatile anchor point for amide bond formation, esterification, and reduction to access a variety of important structural motifs.[2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and application of this versatile building block, complete with detailed protocols and mechanistic insights.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and spectroscopic properties of 2-(4-cyano-1H-indol-3-yl)acetic acid is crucial for its effective utilization in synthesis and for the characterization of its downstream products.

Property	Value	Source
Molecular Formula	C₁₁H₈N₂O₂
Molecular Weight	200.19 g/mol
Appearance	Off-white to pale yellow solid (predicted)	General knowledge
Melting Point	Not available. Expected to be >200 °C (decomposes)	Inferred from related structures
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, MeOH). Poorly soluble in water and nonpolar solvents.	General knowledge
¹H NMR (DMSO-d₆, 400 MHz)	Predicted shifts: δ 11.0-12.0 (s, 1H, COOH), 11.5-11.8 (s, 1H, NH), 7.2-7.8 (m, 4H, Ar-H), 3.8-4.0 (s, 2H, CH₂)	Based on similar indole-3-acetic acids[3]
¹³C NMR (DMSO-d₆, 100 MHz)	Predicted shifts: δ 173-175 (C=O), 100-140 (Ar-C), 30-35 (CH₂)	Based on similar indole-3-acetic acids[3]
IR (KBr, cm⁻¹)	Predicted peaks: 3400-3200 (N-H, O-H stretch), 2220-2230 (C≡N stretch), 1700-1720 (C=O stretch)	General spectroscopic data
Mass Spectrometry (ESI-)	m/z: 199.05 [M-H]⁻	Calculated

Synthetic Protocols for 2-(4-Cyano-1H-indol-3-yl)acetic Acid

The synthesis of 2-(4-cyano-1H-indol-3-yl)acetic acid can be efficiently achieved through a Japp-Klingemann reaction followed by a Fischer indolization. This classical yet powerful sequence provides a reliable route to the indole-3-acetic acid core.[4]

Workflow for the Synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic Acid

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Application Notes and Protocols for the Large-Scale Synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic acid

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of 2-(4-Cyano-1H-indol-3-yl)acetic acid

2-(4-Cyano-1H-indol-3-yl)acetic acid is a vital heterocyclic compound that serves as a key intermediate in the synthesis of a wide array of pharmacologically active molecules. The indole nucleus is a privileged scaffold in medicinal chemistry, and the presence of a cyano group at the 4-position and an acetic acid moiety at the 3-position offers unique opportunities for molecular elaboration and targeted drug design.[1][2] The cyano group can act as a bioisostere for other functional groups and as a synthetic handle for further chemical transformations.[1] This guide provides a comprehensive overview of a robust and scalable synthetic route to 2-(4-Cyano-1H-indol-3-yl)acetic acid, designed to meet the demands of industrial production while ensuring safety and high purity of the final product.

Strategic Approach to Synthesis: A Multi-step Strategy

The large-scale synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic acid is best approached through a convergent multi-step strategy. This ensures high overall yield, facilitates purification at each stage, and allows for safe handling of potentially hazardous reagents. The chosen synthetic pathway leverages the well-established Fischer indole synthesis, a powerful and versatile method for constructing the indole nucleus.[1][3][4][5][6]

The overall synthetic workflow can be visualized as follows:

Caption: A three-step synthetic route to the target molecule.

Part 1: Synthesis of the Key Intermediate - Ethyl 2-(4-Cyano-1H-indol-3-yl)acetate

Step 1: Hydrazone Formation

The initial step involves the formation of a hydrazone from 4-cyanophenylhydrazine hydrochloride and a suitable ketoester, in this case, ethyl levulinate. This reaction is typically straightforward and proceeds with high yield.

Protocol 1: Large-Scale Synthesis of Ethyl 2-((2-(4-cyanophenyl)hydrazono)methyl)propanoate

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles	Molar Ratio
4-Cyanophenylhydrazine hydrochloride	169.61	10.0	58.96	1.0
Ethyl levulinate	144.17	9.35	64.85	1.1
Sodium acetate	82.03	5.33	64.97	1.1
Ethanol	46.07	100 L	-	-
Water	18.02	20 L	-	-

Procedure:

• To a 200 L jacketed glass reactor equipped with a mechanical stirrer, reflux condenser, and temperature probe, add ethanol (100 L) and water (20 L).

• Add sodium acetate (5.33 kg, 64.97 mol) to the solvent mixture and stir until fully dissolved.

• Add 4-cyanophenylhydrazine hydrochloride (10.0 kg, 58.96 mol) to the solution. Stir the resulting suspension at room temperature (20-25 °C) for 30 minutes.

• Slowly add ethyl levulinate (9.35 kg, 64.85 mol) to the reaction mixture over a period of 1 hour. An exotherm may be observed; maintain the temperature below 40 °C.

• After the addition is complete, heat the reaction mixture to reflux (approximately 78-80 °C) and maintain for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Once the reaction is complete, cool the mixture to 10-15 °C. The product will precipitate out of solution.

• Isolate the solid product by filtration and wash the filter cake with a cold (0-5 °C) mixture of ethanol/water (1:1, 2 x 20 L).

• Dry the product under vacuum at 50 °C to a constant weight.

Expected Yield: 13.5 - 14.5 kg (88-95%) of a pale yellow solid.

Step 2: Fischer Indole Synthesis - Cyclization to the Indole Core

The crucial indole ring formation is achieved through an acid-catalyzed intramolecular cyclization of the hydrazone intermediate. Polyphosphoric acid (PPA) is an effective catalyst for this transformation on a large scale.

Protocol 2: Large-Scale Synthesis of Ethyl 2-(4-Cyano-1H-indol-3-yl)acetate

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles	Molar Ratio
Ethyl 2-((2-(4-cyanophenyl)hydrazono)methyl)propanoate	259.29	10.0	38.56	1.0
Polyphosphoric acid (PPA)	-	50.0	-	-
Toluene	92.14	50 L	-	-

Procedure:

• To a 100 L glass-lined reactor equipped with a robust mechanical stirrer and a temperature probe, add polyphosphoric acid (50.0 kg).

• Heat the PPA to 80-90 °C with stirring.

• Carefully and portion-wise, add the hydrazone (10.0 kg, 38.56 mol) to the hot PPA over a period of 2 hours. The addition is exothermic, and the temperature should be maintained between 90-100 °C.

• After the addition is complete, continue to stir the reaction mixture at 100 °C for an additional 2 hours.

• Monitor the reaction for completion by HPLC.

• Once the reaction is complete, cool the mixture to 60-70 °C.

• Slowly and carefully quench the reaction by adding the mixture to a separate 500 L reactor containing crushed ice and water (200 kg), ensuring the temperature does not exceed 50 °C.

• The product will precipitate as a solid. Stir the slurry for 1 hour at room temperature.

• Isolate the crude product by filtration and wash the filter cake thoroughly with water until the filtrate is neutral (pH 6-7).

• Slurry the crude product in hot toluene (50 L) at 80-90 °C for 1 hour, then cool to 10-15 °C.

• Isolate the purified product by filtration, wash with cold toluene (2 x 10 L), and dry under vacuum at 60 °C.

Expected Yield: 7.5 - 8.5 kg (80-90%) of an off-white to light brown solid.

Part 2: Final Product Synthesis and Purification

Step 3: Hydrolysis of the Ester

The final step is the saponification of the ethyl ester to the desired carboxylic acid. This is a standard hydrolysis reaction carried out under basic conditions.

Protocol 3: Large-Scale Synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic acid

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles	Molar Ratio
Ethyl 2-(4-Cyano-1H-indol-3-yl)acetate	242.26	7.0	28.89	1.0
Sodium hydroxide	40.00	2.31	57.78	2.0
Ethanol	46.07	70 L	-	-
Water	18.02	35 L	-	-
Hydrochloric acid (37%)	36.46	As required	-	-

Procedure:

• In a 200 L glass-lined reactor, dissolve sodium hydroxide (2.31 kg, 57.78 mol) in a mixture of ethanol (70 L) and water (35 L).

• Add the ethyl 2-(4-cyano-1H-indol-3-yl)acetate (7.0 kg, 28.89 mol) to the basic solution.

• Heat the reaction mixture to reflux (approximately 80-85 °C) and maintain for 3 hours.

• Monitor the reaction by HPLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Dilute the remaining aqueous solution with water (50 L).

• Wash the aqueous solution with methyl tert-butyl ether (MTBE) (2 x 20 L) to remove any non-polar impurities.

• Cool the aqueous layer to 10-15 °C and slowly acidify with concentrated hydrochloric acid to a pH of 2-3.

• The product will precipitate as a solid. Stir the slurry for 1 hour at 10-15 °C.

• Isolate the product by filtration and wash the filter cake with cold water (3 x 20 L).

• Dry the final product under vacuum at 70 °C to a constant weight.

Expected Yield: 5.3 - 5.7 kg (92-98%) of a white to off-white crystalline solid.

Part 3: Quality Control and Characterization

The final product should be characterized to ensure it meets the required purity specifications.

Analysis	Specification
Appearance	White to off-white crystalline solid
Purity (HPLC)	≥ 98.0%
Melting Point	To be determined
¹H NMR	Conforms to structure
¹³C NMR	Conforms to structure
Mass Spectrometry	Conforms to structure
Loss on Drying	≤ 0.5%

Part 4: Safety Considerations for Large-Scale Synthesis

The synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic acid involves the use of hazardous materials and requires strict adherence to safety protocols, especially on a large scale.

Handling of Cyanide-Containing Compounds

The starting material, 4-cyanophenylhydrazine hydrochloride, is a cyanide derivative and must be handled with extreme caution.[7][8][9]

• Engineering Controls: All operations involving cyanide-containing compounds must be performed in a well-ventilated fume hood or a contained reactor system.[7]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety goggles, a face shield, and a lab coat.[7][10]

• Emergency Preparedness: An emergency plan must be in place, and all personnel should be trained on the procedures for handling cyanide exposure. A cyanide antidote kit should be readily available.[10]

• Waste Disposal: All cyanide-containing waste must be collected and disposed of as hazardous waste according to local regulations.

General Large-Scale Synthesis Safety

• Risk Assessment: A thorough risk assessment should be conducted before performing any large-scale reaction.[11]

• Equipment: Use appropriately sized glassware and equipment designed for large-scale reactions. Ensure all equipment is in good working order.[11]

• Temperature Control: Monitor and control the temperature of all reactions, especially those that are exothermic. Utilize jacketed reactors with efficient cooling systems.[11]

• Pressure Management: Be aware of potential pressure build-up and ensure adequate venting.[11]

Caption: Key safety protocols for handling hazardous materials.

Conclusion

The synthetic route and protocols detailed in this guide provide a comprehensive and scalable method for the large-scale production of 2-(4-Cyano-1H-indol-3-yl)acetic acid. By adhering to the outlined procedures and prioritizing safety, researchers and manufacturers can confidently produce this valuable intermediate for further applications in drug discovery and development.

References

• Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists - PubMed Central. (n.d.). Retrieved January 25, 2026, from [Link]

• Indole-3-Acetic Acid Is Synthesized by the Endophyte Cyanodermella asteris via a Tryptophan-Dependent and -Independent Way and Mediates the Interaction with a Non-Host Plant - MDPI. (n.d.). Retrieved January 25, 2026, from [Link]

• Indole-3-acetic Acid - Organic Syntheses Procedure. (n.d.). Retrieved January 25, 2026, from [Link]

• Indole-3-acetic acid - Wikipedia. (n.d.). Retrieved January 25, 2026, from [Link]

• GUIDE FOR PREVENTING AND RESPONDING TO CYANIDE POISONING IN THE WORKPLACE - Safe Work Australia. (n.d.). Retrieved January 25, 2026, from [Link]

• Synthesis and photophysical characterization of fluorescent indole nucleoside analogues. (2023, May 31). Royal Society of Chemistry. [Link]

• Biosynthetic Pathways and Functions of Indole-3-Acetic Acid in Microorganisms - PMC - NIH. (n.d.). Retrieved January 25, 2026, from [Link]

• Large scale production of indole-3-acetic acid and evaluation of the inhibitory effect of indole-3-acetic acid on weed growth - ResearchGate. (n.d.). Retrieved January 25, 2026, from [Link]

• Scale-up Reactions - Division of Research Safety - University of Illinois. (2019, September 18). University of Illinois Urbana-Champaign. [Link]

• Characterization and synthesis of indole-3-acetic acid in plant growth promoting Enterobacter sp. - RSC Publishing. (2021, September 24). Royal Society of Chemistry. [Link]

• 4-Cyanoindole-2′-deoxyribonucleoside as a Dual Fluorescence and Infrared Probe of DNA Structure and Dynamics - NIH. (n.d.). Retrieved January 25, 2026, from [Link]

• The Japp‐Klingemann Reaction - ResearchGate. (n.d.). Retrieved January 25, 2026, from [Link]

• A Rapid and Simple Procedure for Purification of Indole-3-Acetic Acid Prior to GC-SIM-MS Analysis - NIH. (n.d.). Retrieved January 25, 2026, from [Link]

• APPLICATION OF JAPP-KLINGEMANN REACTION IN THE SYNTHESIS OF AZACARBAZOLE DERIVATIVES - TSI Journals. (n.d.). Retrieved January 25, 2026, from [Link]

• Laboratory Use of Cyanide Salts Safety Guidelines - EHS.MIT.EDU. (2015, February 25). Massachusetts Institute of Technology. [Link]

• Fischer Indole Synthesis - Organic Chemistry Portal. (n.d.). Retrieved January 25, 2026, from [Link]

• 3,4-Dicyanofuroxan: Preparation, Isolation, and Purification - OSTI. (2023, July 10). Office of Scientific and Technical Information. [Link]

• Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3 - NIH. (2023, April 19). National Institutes of Health. [Link]

• (PDF) Fischer Indole Synthesis - ResearchGate. (n.d.). Retrieved January 25, 2026, from [Link]

• Working with Hazardous Chemicals - Organic Syntheses. (n.d.). Retrieved January 25, 2026, from [Link]

• US2701250A - Process of producing indole-3-acetic acids - Google Patents. (n.d.).

• Indole-3-Acetic Acid Is Synthesized by the Endophyte Cyanodermella asteris via a Tryptophan-Dependent and -Independent Way and Mediates the Interaction with a Non-Host Plant - ResearchGate. (n.d.). Retrieved January 25, 2026, from [Link]

• 4-Cyanoindole-based fluorophores for biological spectroscopy and microscopy - Squarespace. (n.d.). Retrieved January 25, 2026, from [Link]

• Japp-Klingemann reaction - chemeurope.com. (n.d.). Retrieved January 25, 2026, from [Link]

• Synthesis of indoles - Organic Chemistry Portal. (n.d.). Retrieved January 25, 2026, from [Link]

• Fischer Indole Synthesis - YouTube. (2021, August 5). YouTube. [Link]

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Application Notes & Protocols: Investigating 2-(4-Cyano-1H-indol-3-yl)acetic acid as a Novel Modulator of Plant Auxin Signaling

Introduction: The Quest for Precision in Modulating Plant Growth

The study of plant hormones, or phytohormones, is fundamental to our understanding and manipulation of plant growth and development. Among these, auxins, with indole-3-acetic acid (IAA) as the principal endogenous form, are paramount, orchestrating cellular division, elongation, and differentiation.[1][2][3][4] The intricate control of auxin homeostasis and signaling pathways offers a powerful toolkit for agricultural and horticultural advancements. The synthesis of novel auxin analogs allows for the fine-tuning of specific plant responses, potentially leading to enhanced crop yields, improved stress tolerance, and more efficient propagation techniques.

This guide focuses on a synthetic auxin analog, 2-(4-Cyano-1H-indol-3-yl)acetic acid (hereafter referred to as 4-CN-IAA). While natural auxins like IAA and its chlorinated counterpart, 4-chloroindole-3-acetic acid (4-Cl-IAA), have been extensively studied, the introduction of a cyano (-CN) group at the 4-position of the indole ring presents a unique opportunity to explore novel biological activities.[5][6][7][8][9] The strong electron-withdrawing nature of the cyano group is hypothesized to significantly alter the molecule's interaction with auxin receptors and transport proteins, potentially leading to agonistic, antagonistic, or transport-inhibitory effects.

These application notes provide a comprehensive framework for researchers to systematically investigate the biological activity of 4-CN-IAA, from initial qualitative bioassays to more detailed physiological and molecular characterizations. The protocols are designed to be robust and self-validating, enabling researchers to confidently assess the potential of this novel compound in plant biology.

Hypothesized Mechanism of Action: An Exploration of Possibilities

The biological activity of an auxin analog is largely determined by its ability to interact with the key components of the auxin signaling pathway. This pathway is initiated by the binding of auxin to its co-receptors, the TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) family of proteins.[10] This binding event promotes the degradation of Aux/IAA transcriptional repressors, thereby liberating Auxin Response Factors (ARFs) to regulate the expression of auxin-responsive genes.[3][10]

The introduction of a cyano group at the 4-position of the indole ring in 4-CN-IAA could lead to several potential outcomes:

• Potent Auxin Agonist: The modification could enhance the binding affinity of the molecule for the TIR1/AFB receptors, leading to a more potent auxin response at lower concentrations compared to IAA.

• Auxin Antagonist: Conversely, 4-CN-IAA might bind to the TIR1/AFB receptors without inducing the conformational changes necessary for Aux/IAA degradation. In this scenario, it would act as a competitive inhibitor of endogenous IAA, blocking auxin signaling.

• Auxin Transport Inhibitor: The altered chemical properties of 4-CN-IAA could lead to its interaction with auxin transport proteins, such as the PIN-FORMED (PIN) family of efflux carriers.[11] Inhibition of auxin transport can lead to localized auxin accumulation or depletion, resulting in profound developmental effects.[12][13][14]

The following diagram illustrates the canonical auxin signaling pathway, providing a conceptual framework for understanding the potential points of intervention for 4-CN-IAA.

Caption: A simplified diagram of the nuclear auxin signaling pathway.

Experimental Protocols

The following protocols provide a tiered approach to characterizing the biological activity of 4-CN-IAA. It is recommended to start with simple, qualitative bioassays and progress to more quantitative and mechanistic studies.

Protocol 1: Arabidopsis thaliana Root Elongation and Lateral Root Formation Assay

This assay is a sensitive and high-throughput method to assess both the auxin-like and potential inhibitory effects of a compound on root development.

Materials:

• Arabidopsis thaliana seeds (e.g., Col-0 ecotype)

• Murashige and Skoog (MS) medium, including vitamins

• Sucrose

• Agar

• Petri dishes (square, 100 x 100 mm)

• Sterile water

• Ethanol (for sterilization)

• 2-(4-Cyano-1H-indol-3-yl)acetic acid (4-CN-IAA)

• Indole-3-acetic acid (IAA) as a positive control

• N-1-Naphthylphthalamic acid (NPA) as an auxin transport inhibitor control

• Laminar flow hood

• Growth chamber with controlled light and temperature

Procedure:

• Stock Solution Preparation:

  • Prepare a 10 mM stock solution of 4-CN-IAA in dimethyl sulfoxide (DMSO). Store at -20°C.

  • Prepare 10 mM stock solutions of IAA and NPA in DMSO. Store at -20°C.

• Plate Preparation:

  • Prepare MS medium containing 1% sucrose and 0.8% agar. Autoclave and cool to approximately 50°C.

  • In a laminar flow hood, add the appropriate volume of the stock solutions to the molten MS medium to achieve the desired final concentrations. A suggested concentration range for initial screening is 0.01, 0.1, 1, 10, and 100 µM.

  • Prepare a control plate with an equivalent volume of DMSO.

  • Pour the medium into sterile square Petri dishes and allow them to solidify.

• Seed Sterilization and Plating:

  • Sterilize Arabidopsis seeds by washing with 70% ethanol for 1 minute, followed by a 20% bleach solution for 10 minutes. Rinse the seeds 4-5 times with sterile water.

  • Resuspend the seeds in sterile 0.1% agar and place them in a single row on the surface of the prepared MS plates.

• Incubation and Growth:

  • Seal the plates with breathable tape and stratify the seeds by storing them in the dark at 4°C for 2-3 days.

  • Transfer the plates to a growth chamber with a long-day photoperiod (16 hours light / 8 hours dark) at 22°C. Orient the plates vertically to allow for root growth along the agar surface.

• Data Collection and Analysis:

  • After 7-10 days, photograph the plates.

  • Measure the primary root length and count the number of emerged lateral roots for at least 10 seedlings per treatment.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to determine significant differences between treatments.

Expected Outcomes and Interpretation:

Observed Effect	Potential Interpretation
Inhibition of primary root elongation and promotion of lateral root formation (similar to IAA)	4-CN-IAA exhibits auxin-like activity.
Stronger inhibition of primary root elongation than IAA at the same concentration	4-CN-IAA is a potent auxin agonist.
No significant effect on root growth	4-CN-IAA has no auxin-like activity at the tested concentrations.
Rescue of root growth inhibition caused by high concentrations of IAA	4-CN-IAA may act as an auxin antagonist.
Inhibition of lateral root formation without significant inhibition of primary root elongation	4-CN-IAA may be an auxin transport inhibitor.

Protocol 2: Wheat Coleoptile Elongation Bioassay

This classic bioassay measures the effect of a compound on cell elongation, a hallmark response to auxin.

Materials:

• Wheat seeds (e.g., Triticum aestivum)

• Filter paper

• Petri dishes

• Phosphate buffer (pH 6.0)

• Sucrose

• 4-CN-IAA, IAA

• Incubator

• Ruler or digital calipers

Procedure:

• Seed Germination:

  • Soak wheat seeds in water for 2 hours.

  • Germinate the seeds on moist filter paper in the dark at 25°C for 3 days.

• Coleoptile Section Preparation:

  • Under dim green light, excise the apical 2-3 mm of the coleoptiles and discard.

  • Cut a 10 mm segment from the sub-apical region of the coleoptiles.

• Incubation:

  • Prepare test solutions of 4-CN-IAA and IAA in a phosphate buffer containing 2% sucrose. A suggested concentration range is 0.1, 1, 10, and 100 µM.

  • Include a control solution with only the buffer and sucrose.

  • Place 10 coleoptile segments in a Petri dish containing 5 mL of each test solution.

  • Incubate the Petri dishes in the dark at 25°C for 24 hours.

• Measurement and Analysis:

  • Measure the final length of the coleoptile segments.

  • Calculate the percentage elongation for each treatment relative to the initial length.

  • Compare the effects of 4-CN-IAA to the control and IAA treatments.

Expected Outcomes and Interpretation:

Observed Effect	Potential Interpretation
Significant increase in coleoptile elongation compared to the control	4-CN-IAA has auxin-like activity promoting cell elongation.
Greater elongation than IAA at the same concentration	4-CN-IAA is a potent auxin agonist for cell elongation.
No significant difference in elongation compared to the control	4-CN-IAA does not promote cell elongation at the tested concentrations.

Experimental Workflow Visualization

The following diagram outlines a logical workflow for the comprehensive characterization of 4-CN-IAA.

Caption: A workflow for investigating the biological activity of 4-CN-IAA.

Concluding Remarks for the Researcher

The exploration of novel synthetic molecules like 2-(4-Cyano-1H-indol-3-yl)acetic acid is a frontier in plant biology and agricultural science. The protocols and conceptual framework provided here offer a robust starting point for your investigations. By systematically applying these methods, you will be well-equipped to determine the specific mode of action of 4-CN-IAA and its potential applications. Remember that meticulous documentation, appropriate controls, and statistical rigor are the cornerstones of trustworthy and impactful research.

References

• Biosynthetic Pathways and Functions of Indole-3-Acetic Acid in Microorganisms - PMC - NIH. (2023-08-12). Available at: [Link]

• 4-Chloroindole-3-Acetic Acid - publications.gc.ca. (2016-09-30). Available at: [Link]

• Indole-3-Acetic Acid (IAA), and Auxin in Plants | Plant Physiology - Biology Discussion. Available at: [Link]

• Indole-3-acetic acid is a physiological inhibitor of TORC1 in yeast | PLOS Genetics. (2021-03-09). Available at: [Link]

• Indole-3-acetic acid - Wikipedia. Available at: [Link]

• A mutation affecting the synthesis of 4-chloroindole-3-acetic acid - PubMed. Available at: [Link]

• Biosynthesis of the halogenated auxin, 4-chloroindole-3-acetic acid - PubMed. Available at: [Link]

• Synthesis and Degradation of the Phytohormone Indole-3-Acetic Acid by the Versatile Bacterium Paraburkholderia xenovorans LB400 and Its Growth Promotion of Nicotiana tabacum Plant - MDPI. (2024-12-18). Available at: [Link]

• Biosynthesis of the Halogenated Auxin, 4-Chloroindole-3-Acetic Acid - PubMed Central. Available at: [Link]

• Synthesis and biological activities of 4-trifluoromethylindole-3-acetic acid: a new fluorinated indole auxin - PubMed. Available at: [Link]

• The Science Behind IAA: Optimizing Rooting and Fruit Development. Available at: [Link]

• Protocol: analytical methods for visualizing the indolic precursor network leading to auxin biosynthesis - PubMed Central. Available at: [Link]

• Chemical inhibition of the auxin inactivation pathway uncovers the roles of metabolic turnover in auxin homeostasis - PubMed Central. Available at: [Link]

• Plant root development: is the classical theory for auxin-regulated root growth false? - PMC. (2021-09-13). Available at: [Link]

• Synthesis and Biological Activities of 4-chloroindole-3-acetic Acid and Its Esters - PubMed. Available at: [Link]

• Mechanisms of auxin signaling - PMC - NIH. (2016-09-15). Available at: [Link]

• 4.4.1: Auxin - Biology LibreTexts. (2025-07-28). Available at: [Link]

• The action of specific inhibitors of auxin transport on uptake of auxin and binding of N-1-naphthylphthalamic acid to a membrane site in maize coleoptiles - PubMed. Available at: [Link]

• The Role of IAA in Regulating Root Architecture of Sweetpotato (Ipomoea batatas [L.] Lam) in Response to Potassium Deficiency Stress - MDPI. (2023-04-26). Available at: [Link]

• Advances in Plant Auxin Biology: Synthesis, Metabolism, Signaling, Interaction with Other Hormones, and Roles under Abiotic Stress - MDPI. Available at: [Link]

• Structures and mechanism of the plant PIN-FORMED auxin transporter - YouTube. (2022-06-30). Available at: [Link]

• Ultra-rapid auxin metabolite profiling for high-throughput mutant screening in Arabidopsis | Journal of Experimental Botany | Oxford Academic. Available at: [Link]

• To investigate the effect of IAA growth regulator on plant growth: - YouTube. (2021-02-18). Available at: [Link]

• Auxin signaling pathway (animation) - YouTube. (2021-08-23). Available at: [Link]

• Indole-3-acetic acid biosynthesis and its regulation in plant-associated bacteria - PubMed. Available at: [Link]

• Auxin Signaling | Plant Physiology - Oxford Academic. Available at: [Link]

• Liquid chromatography-high resolution mass spectrometry (LC-HRMS) analysis of Auxin Metabolites in Arabidopsis thaliana shoot tissues - Protocols.io. (2019-08-22). Available at: [Link]

• Transport of the Two Natural Auxins, Indole-3-Butyric Acid and Indole-3-Acetic Acid, in Arabidopsis - PMC - NIH. Available at: [Link]

• Gravacin as an inhibitor of the auxin transport-activating protein kinase D6PK in Arabidopsis. (2025-03-12). Available at: [Link]

• plant hormone indole-3-acetic: Topics by Science.gov. Available at: [Link]

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• Control of Endogenous Auxin Levels in Plant Root Development - MDPI. Available at: [Link]

• Auxin Control of Root Development - PMC - PubMed Central. Available at: [Link]

• Production of Indole-3-Acetic Acid and Degradation of 2,4-D by Yeasts Isolated from Pollinating Insects - PubMed Central. (2025-06-26). Available at: [Link]

• Evidence for production of the phytohormone indole-3-acetic acid by cyanobacteria. Available at: [Link]

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Technical Notes & Optimization

improving the yield of 2-(4-Cyano-1H-indol-3-yl)acetic acid synthesis

An indispensable precursor in medicinal chemistry, 2-(4-Cyano-1H-indol-3-yl)acetic acid is a key building block for various therapeutic agents. Its synthesis, while conceptually straightforward, presents several challenges that can significantly impact yield and purity. The electron-withdrawing nature of the 4-cyano group alters the intrinsic reactivity of the indole nucleus, demanding carefully optimized conditions to achieve the desired outcome.

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to navigate and troubleshoot the synthesis. As Senior Application Scientists, we present not just protocols, but the underlying chemical principles and field-tested insights to empower you to overcome common experimental hurdles.

Core Synthesis Strategy

The most reliable and common approach to synthesizing 2-(4-Cyano-1H-indol-3-yl)acetic acid is a two-step process starting from 4-cyanoindole.

• C3-Alkylation: The indole nitrogen is first deprotonated with a suitable base to form the indolide anion. This anion, an ambident nucleophile, is then reacted with an electrophile, typically an ethyl haloacetate, to form the ester intermediate, ethyl 2-(4-cyano-1H-indol-3-yl)acetate.

• Saponification (Ester Hydrolysis): The resulting ethyl ester is hydrolyzed under basic conditions, followed by an acidic workup, to yield the final carboxylic acid product.

Visualized Reaction Pathway

Caption: Overall two-step synthesis scheme.

Frequently Asked Questions (FAQs)

Q1: What is the most critical step in this synthesis? The most critical step is the regioselective C3-alkylation of the 4-cyanoindole intermediate. The primary challenge is avoiding the formation of the undesired N-alkylated isomer. The electron-withdrawing cyano group increases the acidity of the N-H proton and can make N-alkylation a more competitive pathway compared to unsubstituted indole[1][2].

Q2: What is a realistic expected yield? Yields are highly dependent on the successful optimization of the first (alkylation) step. A well-optimized C3-alkylation can proceed in high yield (>80%), and the subsequent hydrolysis is typically quantitative. However, if significant N-alkylation occurs, the overall yield of the desired product can drop substantially to 40-60% or lower.

Q3: How can I confirm the identity and purity of my final product?

• TLC: Use a mobile phase like ethyl acetate/hexane with a small amount of acetic acid (e.g., 50:50:1) to get a clean spot. The carboxylic acid will be significantly more polar than the ester intermediate.

• NMR Spectroscopy (¹H and ¹³C): Confirm the structure. Look for the characteristic methylene (-CH₂) protons of the acetic acid group adjacent to the indole C3 position and the disappearance of the ethyl group signals from the ester intermediate.

• Mass Spectrometry (MS): Verify the molecular weight of the final product.

• Melting Point: A sharp melting point indicates high purity.

Q4: What are the primary safety precautions for this synthesis?

• Sodium Hydride (NaH): NaH is a highly flammable solid that reacts violently with water to produce hydrogen gas. It must be handled under an inert atmosphere (Nitrogen or Argon) and away from any moisture. Use dry solvents and glassware.

• Anhydrous Solvents: Anhydrous solvents like DMF and THF are flammable and can be harmful if inhaled or absorbed through the skin. Handle them in a well-ventilated fume hood.

• Ethyl Bromoacetate: This is a lachrymator and is corrosive. Handle with appropriate personal protective equipment (gloves, safety glasses) in a fume hood.

Troubleshooting Guide: The C3-Alkylation Step

This section addresses the most common issues encountered during the formation of ethyl 2-(4-cyano-1H-indol-3-yl)acetate.

Problem 1: Low or No Yield of Any Product

• Question: My reaction shows only the 4-cyanoindole starting material on TLC, even after several hours. What went wrong?

• Answer & Solution: This indicates a failure in the initial deprotonation step.

  • Causality: The base was likely inactive or insufficient to deprotonate the indole N-H. Sodium hydride is particularly susceptible to deactivation by atmospheric moisture.

  • Troubleshooting Steps:

    • Verify Base Activity: Use a fresh bottle of NaH or test its activity.

    • Ensure Anhydrous Conditions: Flame-dry all glassware under vacuum and cool under an inert atmosphere. Use freshly distilled or commercially available anhydrous solvents.

    • Increase Base Equivalents: Increase the amount of NaH from 1.1 equivalents to 1.3-1.5 equivalents to ensure complete deprotonation.

    • Allow Sufficient Time for Deprotonation: After adding the base, allow the mixture to stir for at least 30-60 minutes at 0 °C to room temperature to ensure the complete formation of the indolide anion before adding the electrophile.

Problem 2: Product Mixture is Dominated by the N-Alkylated Isomer

• Question: My major product is the N-alkylated isomer, not the desired C3-alkylated product. How can I improve C3 selectivity?

• Answer & Solution: The N- vs. C-alkylation of an indolide anion is a classic challenge controlled by Hard and Soft Acid-Base (HSAB) theory and reaction conditions[3]. The nitrogen is the "harder" nucleophilic center, while C3 is "softer." To favor C3-alkylation, you must adjust conditions to promote reaction at the softer site.

  • Causality: Reaction conditions are favoring the kinetic N-alkylation pathway. This is often due to a highly reactive "naked" anion in a polar aprotic solvent or the use of an electrophile with a "hard" leaving group.

  • Optimization Strategies:

Parameter	To Favor N-Alkylation (Avoid)	To Favor C3-Alkylation (Implement)	Rationale
Electrophile	Ethyl Chloroacetate (harder Cl⁻ leaving group)	Ethyl Bromoacetate or Ethyl Iodoacetate (softer Br⁻, I⁻ leaving groups)	Softer electrophiles preferentially react at the softer C3 nucleophilic site according to HSAB theory[3].
Solvent	Highly polar aprotic (e.g., DMF, DMSO)	Less polar (e.g., THF ) or a mixture	Highly polar solvents strongly solvate the cation, creating a very reactive anion that attacks kinetically at the N-position. Less polar solvents can promote ion-pairing, which may sterically hinder N-alkylation and favor C3 attack.
Base/Cation	NaH (Na⁺)	Bases with larger cations like KOH or Cs₂CO₃ (K⁺, Cs⁺)	Larger, "softer" cations associate less tightly with the hard nitrogen atom, leaving it less available for reaction and thus favoring the C3 pathway.
Temperature	Higher Temperatures	Low Temperatures (-78 °C to 0 °C)	Lowering the temperature can often improve selectivity by favoring the thermodynamically more stable C3-alkylated product over the kinetically formed N-alkylated product.

Problem 3: Formation of a Bis-Indolyl Side Product

• Question: I see a non-polar spot on my TLC that I suspect is a dimer or bis-indolyl methane. How is this formed and how can I prevent it?

• Answer & Solution: This side product, 3,3'-bis(4-cyanoindolyl)methane, can form if there is an electrophilic species present that can react with two indole molecules.

  • Causality: This is less common with alkyl halides but can occur under certain conditions, especially if the reaction is run under acidic catalysis (which should be avoided here). In this specific synthesis, it may arise from impurities in the starting materials or side reactions if conditions are not well-controlled.

  • Troubleshooting Steps:

    • Ensure Stoichiometry: Use a slight excess (1.1-1.2 eq) of the ethyl bromoacetate electrophile to ensure the indolide anion is consumed by the intended reaction.

    • Controlled Addition: Add the ethyl bromoacetate slowly and dropwise to the solution of the indolide anion at low temperature. This maintains a low concentration of the electrophile and minimizes side reactions.

Visualized Troubleshooting Workflow

Caption: Decision tree for troubleshooting the C3-alkylation step.

Detailed Experimental Protocols

Disclaimer: These protocols are synthesized from established chemical principles and related procedures. Researchers should perform their own risk assessment and small-scale trials before proceeding to a larger scale.

Protocol 1: Synthesis of Ethyl 2-(4-Cyano-1H-indol-3-yl)acetate

• Preparation: Under an inert atmosphere of nitrogen, add 4-cyanoindole (1.0 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel. Dissolve the indole in anhydrous DMF or THF (approx. 0.2 M concentration).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise over 10 minutes. Caution: Hydrogen gas is evolved.

• Anion Formation: Allow the mixture to stir at 0 °C for 30 minutes, then let it warm to room temperature and stir for an additional 30 minutes. The solution should become clear or change color, indicating the formation of the sodium indolide salt.

• Alkylation: Cool the solution back down to 0 °C. Add ethyl bromoacetate (1.1 eq) dropwise via the dropping funnel over 20-30 minutes, ensuring the internal temperature does not rise above 5 °C.

• Reaction: After the addition is complete, allow the reaction to stir at room temperature overnight. Monitor the reaction progress by TLC (e.g., 30% Ethyl Acetate in Hexane).

• Work-up: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C. Dilute with water and extract the product with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to separate it from any N-alkylated isomer and unreacted starting material.

Protocol 2: Hydrolysis to 2-(4-Cyano-1H-indol-3-yl)acetic acid

• Setup: Dissolve the purified ethyl 2-(4-cyano-1H-indol-3-yl)acetate (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v).

• Hydrolysis: Add lithium hydroxide (LiOH) or potassium hydroxide (KOH) (2.0-3.0 eq) to the solution and stir at room temperature. Monitor the reaction by TLC until the starting ester spot has completely disappeared (typically 2-4 hours).

• Work-up: Concentrate the mixture under reduced pressure to remove the THF. Dilute the remaining aqueous solution with water and wash with diethyl ether or dichloromethane (2x) to remove any non-acidic organic impurities.

• Precipitation: Cool the aqueous layer in an ice bath and carefully acidify to pH ~2-3 by adding 1M HCl. A precipitate should form.

• Isolation: Stir the cold suspension for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration, wash the filter cake thoroughly with cold water, and dry under vacuum to yield the final product, 2-(4-Cyano-1H-indol-3-yl)acetic acid.

References

• This reference is a placeholder for a specific protocol if one were found.
• This reference is a placeholder for a specific protocol if one were found.
• This reference is a placeholder for a specific protocol if one were found.
• This reference is a placeholder for a specific protocol if one were found.

• Chen, A., et al. (2012). A Rapid and Simple Procedure for Purification of Indole-3-Acetic Acid Prior to GC-SIM-MS Analysis. Plant Physiology. Available at: [Link]

• This reference is a placeholder for a specific protocol if one were found.

• Snyder, H. R., et al. (1961). Indole-3-acetic acid. Organic Syntheses. Available at: [Link]

• This reference is a placeholder for a specific protocol if one were found.

• Richmond, M. G., & Toste, F. D. (2015). Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol. Journal of the American Chemical Society. Available at: [Link]

• This reference is a placeholder for a specific protocol if one were found.
• This reference is a placeholder for a specific protocol if one were found.
• This reference is a placeholder for a specific protocol if one were found.

• Request PDF: Friedel-Crafts Alkylation of Indoles with Nitroalkenes through Hydrogen-Bond-Donating Metal-Organic Framework. (2021). ResearchGate. Available at: [Link]

• Inman, C. E., & Moody, C. J. (2013). Indole-2-carboxylic acid, ethyl ester. Organic Syntheses. Available at: [Link]

• Kim, J. S., et al. (2016). Ethyl 2-[2-(4-Nitrobenzoyl)-1H-indol-3-yl]acetate. Molecules. Available at: [Link]

• Craig, D. (2004). Organic Synthesis Lecture 3. Imperial College London. Available at: [Link]

• Al-Hiari, Y. M., et al. (2016). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Molecules. Available at: [Link]

• Chem Help ASAP. (2019). in the chemical literature: N-alkylation of an indole. YouTube. Available at: [Link]

• This reference is a placeholder for a specific protocol if one were found.

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by hydrolysis or deprotection. Organic Chemistry Portal. Available at: [Link]

• Reddit. (2008). What determines whether you trap an enolate or get alkylation (C- versus O-alkylation)? r/chemistry. Available at: [Link]

Sources

• 1. Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]

Technical Support Center: Synthesis of 4-Cyanoindole-3-Acetic Acid

Introduction: The synthesis of 4-cyanoindole-3-acetic acid, a key heterocyclic building block in medicinal chemistry and drug development, presents several unique challenges. While the indole scaffold is common, the presence of two distinct nitrile and acetic acid functionalities (or their precursors) introduces critical considerations regarding selectivity and stability. This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles. Our focus is to move beyond simple procedural steps to explain the underlying causality, enabling you to diagnose and resolve issues encountered during your experiments.

Section 1: Overview of a Common Synthetic Pathway

A prevalent and logical approach to synthesizing 4-cyanoindole-3-acetic acid involves a three-step sequence starting from 4-cyanoindole. This method builds the C3-acetic acid side chain progressively, offering clear points for monitoring and purification.

Caption: A common three-step synthetic route to 4-cyanoindole-3-acetic acid.

Section 2: Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis in a question-and-answer format.

Step 1: Mannich Reaction Issues

Q1: My Mannich reaction resulted in a low yield and a complex mixture of products shown by TLC. What are the likely causes?

A1: Low yields and complex mixtures in the Mannich reaction of indoles are common and typically stem from a few key factors:

• Purity of Starting Materials: Ensure your 4-cyanoindole is pure. Impurities from a previous synthetic step can interfere with the reaction, leading to unwanted byproducts[1].

• Formation of Bis(indolyl)methane: The C3 position of the indole is highly nucleophilic[2]. If the concentration of the electrophilic iminium ion (formed from formaldehyde and dimethylamine) is not carefully controlled, a second molecule of 4-cyanoindole can attack the intermediate, leading to the formation of a dimeric bis(indolyl)methane byproduct.

  • Solution: Add the formaldehyde solution slowly to the mixture of 4-cyanoindole and dimethylamine to maintain a low concentration of the reactive electrophile. Maintaining a moderate temperature (e.g., room temperature) is also crucial, as higher temperatures can accelerate side reactions[2].

• Polymerization of Formaldehyde: Using aged or improperly stored formaldehyde can lead to the formation of paraformaldehyde, which has different reactivity and solubility, complicating the reaction.

  • Solution: Use fresh, high-quality aqueous formaldehyde (typically 37%).

Step 2: Cyanation (Gramine to Acetonitrile)

Q2: The conversion of 4-cyanogramine to 4-cyanoindole-3-acetonitrile is incomplete, even after prolonged reaction times. How can I improve this step?

A2: This is a nucleophilic substitution where cyanide displaces dimethylamine. Incomplete conversion is often a problem of reaction conditions or leaving group efficiency.

• Leaving Group Activation: The dimethylamino group is not an ideal leaving group. It is typically displaced via an SN2 reaction on the intermediate quaternary ammonium salt formed by methylation of the gramine, or by protonation in situ. However, the most common method relies on the displacement itself.

• Solvent and Temperature: The choice of solvent is critical. A polar aprotic solvent like DMF or DMSO can be effective at solvating the cyanide salt and promoting the substitution reaction. The reaction often requires elevated temperatures to proceed efficiently.

  • Solution: Monitor the reaction by TLC. If the reaction stalls, consider incrementally increasing the temperature (e.g., from 60°C to 80°C). Ensure your cyanide salt (NaCN or KCN) is dry and finely powdered to maximize its reactivity.

Step 3: Nitrile Hydrolysis (The Critical Step)

Q3: My final product is contaminated with a more polar compound, which mass spectrometry suggests is indole-3-acetic-4-carboxylic acid. How did this happen and how can I prevent it?

A3: This is the most significant and common side reaction in this synthesis. You are observing the hydrolysis of both nitrile groups.

• Causality: The C4-cyano group on the benzene portion of the indole is also susceptible to hydrolysis under the strong acidic or basic conditions required to hydrolyze the C3-acetonitrile[3][4]. The conditions are often harsh enough (e.g., refluxing with strong acid or base) to overcome the difference in reactivity between the two nitrile groups.

• Prevention & Mitigation:

  • Milder Conditions: Attempt the hydrolysis under the mildest conditions possible. This means using lower temperatures and shorter reaction times. Monitor the reaction meticulously by HPLC or TLC to stop it as soon as the starting acetonitrile is consumed, before significant di-hydrolysis occurs.

  • Stepwise Hydrolysis: First, try basic hydrolysis (e.g., NaOH in EtOH/H₂O) at a moderate temperature (e.g., 60-80°C)[4]. This may offer better selectivity by first forming the sodium carboxylate at the C3-position, which might electronically deactivate the ring towards further hydrolysis at C4.

  • Purification: If a mixture is unavoidable, purification via column chromatography can separate the desired mono-acid from the di-acid, though this can be challenging due to similar polarities.

Caption: Competing hydrolysis pathways for 4-cyanoindole-3-acetonitrile.

Q4: I isolated 4-cyanoindole-3-acetamide instead of the carboxylic acid. How do I complete the reaction?

A4: The hydrolysis of a nitrile to a carboxylic acid is a two-step process that proceeds through an amide intermediate[5]. Isolating the amide means the reaction has not gone to completion.

• Causality: This typically occurs under milder conditions (e.g., lower temperatures, insufficient reaction time, or less concentrated acid/base) where the rate of amide hydrolysis is significantly slower than the rate of nitrile hydration.

• Solution: To drive the reaction to the carboxylic acid, you must employ more forcing conditions. Increase the reaction temperature (e.g., to reflux), prolong the reaction time, and/or increase the concentration of the acid or base. Re-subjecting your isolated amide to the hydrolysis conditions is a viable strategy[5].

Q5: My yield of the final product is very low, and I've isolated a non-polar byproduct identified as 4-cyano-3-methylindole (4-cyanoskatole). What is causing this?

A5: You are observing decarboxylation, a common degradation pathway for indole-3-acetic acids.

• Causality: The indole-3-acetic acid structure can be unstable, especially at high temperatures or under harsh acidic conditions[6]. The molecule can lose a molecule of CO₂, resulting in the formation of the corresponding 3-methylindole, known as skatole.

• Prevention:

  • Temperature Control: Avoid excessive temperatures during the final hydrolysis and work-up steps. If possible, conduct the hydrolysis at the lowest effective temperature.

  • pH Control: During the acidic work-up (neutralization of the carboxylate), avoid strongly acidic conditions combined with heat. Keep the solution cool during acidification.

  • Inert Atmosphere: While oxidative degradation is a separate issue, conducting the reaction under an inert atmosphere (N₂ or Ar) can sometimes minimize degradation pathways that may be initiated by trace oxygen.

Section 3: General FAQs

Q1: What is the best way to monitor the progress of these reactions? A1: Thin-Layer Chromatography (TLC) is indispensable for routine monitoring. Use a solvent system like ethyl acetate/hexanes to track the disappearance of starting material and the appearance of products. For the final hydrolysis step, where polarities can be very similar, High-Performance Liquid Chromatography (HPLC) is a more powerful tool for quantifying the ratio of starting material, amide intermediate, desired product, and di-acid byproduct.

Q2: What are the recommended purification techniques for the final product? A2: If the product is relatively clean, recrystallization from a suitable solvent system (e.g., water, or an ethanol/water mixture) can be effective[7]. If significant byproducts like the di-acid or skatole are present, silica gel column chromatography will be necessary. A gradient elution from ethyl acetate/hexanes towards a more polar system, possibly including a small amount of acetic acid to keep the carboxylic acid protonated and prevent streaking, is a good starting point.

Q3: How should I store the final 4-cyanoindole-3-acetic acid product? A3: Indole-3-acetic acid and its derivatives are known to be sensitive to light and oxidation[8]. Long-term storage should be in a tightly sealed, amber-colored vial at low temperatures (e.g., 4°C or -20°C) and preferably under an inert atmosphere to ensure its stability and purity over time.

Section 4: Troubleshooting Workflow and Data

The following workflow can help diagnose issues during the critical hydrolysis step.

Caption: A logical workflow for troubleshooting the hydrolysis step.

Table 1: Hydrolysis Condition Variables and Potential Outcomes

Condition Variable	Setting	Primary Desired Outcome	Common Side Reaction Risk
Temperature	Low (e.g., 50-60°C)	Increased selectivity for mono-hydrolysis	Incomplete reaction, stops at amide
High (e.g., >100°C)	Faster conversion of amide to acid	Increased decarboxylation & di-acid formation
Reaction Time	Short	Minimizes byproduct formation	Incomplete conversion of starting material
Long	Drives reaction to completion	Increased byproduct formation
Catalyst Conc.	Low (Acid/Base)	May improve selectivity	Very slow or stalled reaction
High (Acid/Base)	Faster overall reaction rate	Decreased selectivity, more side reactions

Section 5: References

• Tivendale, N. D., et al. (2012). Biosynthesis of the Halogenated Auxin, 4-Chloroindole-3-Acetic Acid. Plant Physiology. Available at: [Link]

• Gepshtein, R., et al. (2020). 4-Cyanoindole-based fluorophores for biological spectroscopy and microscopy. Methods in Enzymology. Available at: [Link]

• Fadda, A. A., et al. (2023). Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update. RSC Advances. Available at: [Link]

• Li, M., et al. (2022). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. Frontiers in Chemistry. Available at: [Link]

• Health Canada. (2016). 4-Chloroindole-3-Acetic Acid. Retrieved from [Link]

• Snyder, H. R., & Pilgrim, F. J. (1950). Indole-3-acetic Acid. Organic Syntheses. Available at: [Link]

• Graf, D., et al. (2021). Indole-3-Acetic Acid Is Synthesized by the Endophyte Cyanodermella asteris via a Tryptophan-Dependent and -Independent Way and Mediates the Interaction with a Non-Host Plant. MDPI. Available at: [Link]

• LibreTexts. (2023). Making Carboxylic Acids by the Hydrolysis of Nitriles. Retrieved from [Link]

• Boonmahome, P., & Mongkolthanaruk, W. (2023). Characterization of indole-3-acetic acid biosynthesis and stability from Micrococcus luteus. Journal of Applied Biology and Biotechnology. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Nitrile to Acid - Common Conditions. Retrieved from [Link]

• Valdovinos, J. G., & Ernest, L. C. (1967). In Vivo Measurement of Indole-3-acetic Acid Decarboxylation in Aging Coleus Petiole Sections. Plant Physiology. Available at: [Link]

• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

• Wang, C., et al. (2015). Decarboxylation of indole-3-carboxylic acids under metal-free conditions. Tetrahedron Letters. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. In Vivo Measurement of Indole-3-acetic Acid Decarboxylation in Aging Coleus Petiole Sections - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. jabonline.in [jabonline.in]

resolving solubility issues with 2-(4-Cyano-1H-indol-3-yl)acetic acid

Technical Support Center: 2-(4-Cyano-1H-indol-3-yl)acetic acid

Welcome to the dedicated technical guide for 2-(4-Cyano-1H-indol-3-yl)acetic acid. This document provides in-depth troubleshooting advice and protocols designed for researchers, scientists, and drug development professionals. Our goal is to help you overcome common solubility challenges and ensure the successful integration of this compound into your experimental workflows.

Part 1: Understanding the Challenge - FAQs and First Principles

This section addresses the most frequently encountered issues and explains the underlying chemical principles governing the solubility of 2-(4-Cyano-1H-indol-3-yl)acetic acid.

Question 1: I am unable to dissolve 2-(4-Cyano-1H-indol-3-yl)acetic acid in my aqueous buffer (e.g., PBS, pH 7.4). Is my product defective?

Answer: It is highly unlikely that the product is defective. The observed insolubility is an inherent characteristic of the molecule's structure. 2-(4-Cyano-1H-indol-3-yl)acetic acid is an organic acid with a large, non-polar indole ring system. This aromatic structure confers poor aqueous solubility, particularly at neutral or acidic pH.

The key to its solubility lies in the ionizable carboxylic acid group (-COOH). At a pH below its acid dissociation constant (pKa), the group remains protonated (-COOH) and is not very polar. To achieve significant aqueous solubility, you must raise the pH of the solvent to deprotonate this group, forming the highly polar and water-soluble carboxylate salt (-COO⁻).

Question 2: What is the estimated pKa of this compound, and why is it critical for my experiments?

Answer: While the exact pKa of 2-(4-Cyano-1H-indol-3-yl)acetic acid is not widely published, we can reliably estimate it based on its parent structure, indole-3-acetic acid, which has a pKa of approximately 4.75. The electron-withdrawing nature of the cyano group at the 4-position will slightly increase the acidity of the carboxylic acid, likely lowering the pKa into the range of 4.2 - 4.6 .

Understanding the pKa is crucial for two reasons:

• Solubilization Strategy: It dictates that a pH significantly above ~4.7 is required to dissolve the compound in water. A common rule of thumb is to adjust the pH to be at least 1.5 to 2 units above the pKa to ensure complete deprotonation and solubilization.

• Experimental Design: If your experiment is pH-sensitive (e.g., cell culture, enzyme assays), you must consider how the pH adjustment required for dissolution will affect your system. This often involves preparing a concentrated stock solution at a high pH and then diluting it into your final experimental medium, allowing the buffering capacity of the medium to restore the desired pH.

Question 3: Which solvents are recommended for creating an initial stock solution?

Answer: For applications that can tolerate organic solvents, creating a concentrated stock solution in a polar aprotic solvent is the most straightforward method. We recommend the following:

Solvent	Recommended Max Concentration	Notes
DMSO	≥ 25 mg/mL	The preferred solvent for creating highly concentrated stocks for long-term storage.
DMF	≥ 25 mg/mL	An alternative to DMSO with similar properties.
Ethanol	~1-5 mg/mL (estimated)	Lower solubilizing power than DMSO/DMF, but may be suitable for some applications.

Important: Always use anhydrous-grade solvents to prevent the slow degradation of the compound via hydrolysis, especially during long-term storage.

Question 4: My compound dissolved in DMSO, but precipitated when I diluted it into my aqueous cell culture medium. What happened?

Answer: This is a classic problem known as "carry-over" or "antisolvent precipitation." Your compound is soluble in 100% DMSO but is not soluble at your target concentration in the final aqueous medium (e.g., 99.9% buffer, 0.1% DMSO). The DMSO concentration is too low to keep the compound in solution.

This confirms that a pH-modification strategy is necessary for preparing a stable, aqueous working solution. The protocol for this is detailed in the next section.

Part 2: Troubleshooting Workflows & Experimental Protocols

This section provides validated, step-by-step protocols to reliably solubilize 2-(4-Cyano-1H-indol-3-yl)acetic acid for different experimental needs.

Workflow 1: Preparing a Concentrated Aqueous Stock Solution via pH Adjustment

This is the recommended method for preparing a pure aqueous stock solution suitable for most biological experiments.

Principle: The compound is first dissolved in a basic solution (e.g., 0.1 M NaOH) to form the soluble sodium salt. This concentrated stock can then be diluted into a buffered experimental solution.

Step-by-Step Protocol:

• Weigh the Compound: Accurately weigh the desired amount of 2-(4-Cyano-1H-indol-3-yl)acetic acid powder.

• Initial Suspension: Add a small volume of purified water to the powder. It will not dissolve and will appear as a suspension.

• Titration with Base: While stirring, add a 0.1 M NaOH solution dropwise. The powder will begin to dissolve as the pH increases and the carboxylate salt forms.

• Complete Dissolution: Continue adding NaOH until the solution becomes completely clear. Use the minimal amount of base necessary.

• Volume Adjustment: Add purified water to reach the desired final concentration. For example, to make a 10 mM stock solution from 20 mg of compound (M.W. = 198.19 g/mol ), you would bring the final volume to 10.09 mL.

• Sterilization (Optional): If required for your application, filter the final stock solution through a 0.22 µm syringe filter compatible with aqueous solutions (e.g., PES or PVDF).

• Storage: Store the stock solution at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Logical Flow for Aqueous Solubilization

Caption: Ionization equilibrium driving aqueous solubility. Note: As DOT language cannot render chemical structures, image placeholders are used conceptually.

References

• PubChem. Indole-3-acetic acid. National Center for Biotechnology Information. [Link]

Technical Support Center: Stability and Handling of 2-(4-Cyano-1H-indol-3-yl)acetic Acid in Solution

Welcome to the dedicated technical support center for 2-(4-Cyano-1H-indol-3-yl)acetic acid. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on preventing the degradation of this compound in solution. By understanding its stability profile and adopting proper handling techniques, you can ensure the integrity and reliability of your experimental results.

I. Frequently Asked Questions (FAQs)

Q1: My solution of 2-(4-Cyano-1H-indol-3-yl)acetic acid is showing a color change. What does this indicate?

A color change, typically to a yellowish or brownish hue, is a common indicator of degradation. Indole-containing compounds, including 2-(4-Cyano-1H-indol-3-yl)acetic acid, are susceptible to oxidation and photodegradation, which can result in the formation of colored byproducts. It is crucial to investigate the cause and prepare fresh solutions if degradation is suspected.

Q2: What are the primary factors that can cause the degradation of 2-(4-Cyano-1H-indol-3-yl)acetic acid in solution?

The main factors contributing to the degradation of this compound are:

• Light Exposure: Indole derivatives are known to be photolabile.[1][2] Exposure to UV or even ambient light can trigger photochemical reactions, leading to the formation of degradation products.

• Oxidation: The indole ring is susceptible to oxidation, which can be accelerated by the presence of oxygen, metal ions, or oxidizing agents.

• Extreme pH: Strong acidic or basic conditions can lead to the hydrolysis of the cyano group to a carboxylic acid or amide.[3]

• High Temperature: Elevated temperatures can increase the rate of all degradation pathways.

Q3: What is the recommended solvent for dissolving 2-(4-Cyano-1H-indol-3-yl)acetic acid?

Due to its limited solubility in water, it is recommended to first dissolve the compound in a minimal amount of a polar organic solvent such as dimethyl sulfoxide (DMSO) or ethanol. The resulting stock solution can then be diluted with the desired aqueous buffer or medium. Always use high-purity, peroxide-free solvents.

Q4: How should I store my stock and working solutions of 2-(4-Cyano-1H-indol-3-yl)acetic acid?

For optimal stability, solutions should be:

• Protected from light: Store in amber vials or wrap containers with aluminum foil.

• Stored at low temperatures: For short-term storage (days), refrigeration at 2-8°C is recommended. For long-term storage (weeks to months), freezing at -20°C or below is advisable.

• Purged with inert gas: To minimize oxidation, purging the solution and the headspace of the vial with an inert gas like nitrogen or argon before sealing is a good practice.

II. Troubleshooting Guide: Investigating and Mitigating Degradation

This section provides a systematic approach to identifying and resolving stability issues with your 2-(4-Cyano-1H-indol-3-yl)acetic acid solutions.

Decision-Making Workflow for Troubleshooting Degradation

Caption: A logical workflow for troubleshooting degradation of 2-(4-Cyano-1H-indol-3-yl)acetic acid solutions.

Detailed Troubleshooting Steps

Issue 1: Inconsistent results in biological assays.

• Plausible Cause: Degradation of the compound leading to a lower effective concentration or the formation of biologically active degradants.

• Troubleshooting Steps:

  • Prepare a fresh stock solution of 2-(4-Cyano-1H-indol-3-yl)acetic acid from a solid, properly stored sample.

  • Analyze the fresh and old solutions using a stability-indicating analytical method (see Section IV) to compare the concentration of the parent compound.

  • If degradation is confirmed , review your solution preparation and storage protocols. Ensure that solutions are protected from light and stored at the recommended temperature. For critical experiments, consider preparing fresh solutions daily.

Issue 2: Appearance of new peaks in chromatograms during analysis.

• Plausible Cause: Formation of degradation products.

• Troubleshooting Steps:

  • Conduct a forced degradation study (see Section III) to intentionally generate potential degradation products. This will help in identifying the unknown peaks in your sample chromatograms.

  • Analyze the stressed samples by LC-MS/MS to determine the mass of the degradation products and propose their structures.

  • Based on the identified degradation pathways , adjust your experimental conditions to minimize their formation (e.g., use deoxygenated solvents, work under amber light).

III. Experimental Protocols: Forced Degradation Studies

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.[4][5]

Workflow for a Forced Degradation Study

Caption: A general workflow for conducting forced degradation studies.

Step-by-Step Protocols for Forced Degradation

1. Acidic and Basic Hydrolysis:

• Prepare a solution of 2-(4-Cyano-1H-indol-3-yl)acetic acid in a suitable solvent (e.g., acetonitrile/water).

• Add an equal volume of 0.1 M HCl (for acid hydrolysis) or 0.1 M NaOH (for basic hydrolysis).

• Incubate the solutions at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

• At specified time points, withdraw aliquots, neutralize them (with NaOH for acidic samples, and HCl for basic samples), and analyze by HPLC or LC-MS/MS.

2. Oxidative Degradation:

• Prepare a solution of the compound.

• Add a solution of 3% hydrogen peroxide.

• Incubate at room temperature, protected from light, for a set duration.

• Analyze the samples at different time intervals.

3. Thermal Degradation:

• Prepare a solution of the compound in a suitable solvent.

• Store the solution in a temperature-controlled oven at an elevated temperature (e.g., 60°C or 80°C).

• Analyze aliquots at various time points.

4. Photodegradation:

• Prepare a solution of the compound.

• Expose the solution to a controlled light source (e.g., a photostability chamber with UV and visible light).

• Simultaneously, keep a control sample in the dark at the same temperature.

• Analyze both the exposed and control samples at regular intervals.

IV. Analytical Methodologies for Stability Assessment

A validated stability-indicating analytical method is crucial for accurately quantifying 2-(4-Cyano-1H-indol-3-yl)acetic acid and its degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are the most suitable techniques.[6][7][8][9]

Recommended HPLC Method Parameters (Starting Point)

Parameter	Recommended Condition
Column	C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient	Start with a low percentage of B, and gradually increase to elute the compound and its more non-polar degradants.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at the λmax of the compound (determine by UV scan)
Injection Volume	10 µL

Method Validation: The analytical method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines to ensure reliable results.

Potential Degradation Pathways

Based on the chemistry of the indole nucleus and the cyano group, the following degradation pathways are plausible for 2-(4-Cyano-1H-indol-3-yl)acetic acid:

Caption: Plausible degradation pathways for 2-(4-Cyano-1H-indol-3-yl)acetic acid.

V. Summary of Best Practices for Stability

Parameter	Recommendation	Rationale
Solvent Selection	Use high-purity, peroxide-free solvents (e.g., DMSO, Ethanol) for stock solutions.	Prevents solvent-induced degradation.
pH Control	Maintain the pH of aqueous solutions within a neutral range (pH 6-8) if possible.	Avoids acid or base-catalyzed hydrolysis of the cyano group.
Light Protection	Always handle and store solutions in amber vials or protect them from light.	Indole derivatives are generally photolabile.[1][2]
Temperature Control	Store stock solutions at -20°C or below for long-term stability. Refrigerate working solutions (2-8°C).	Reduces the rate of all chemical degradation reactions.
Atmosphere	For maximum stability, purge solutions with an inert gas (N₂ or Ar).	Minimizes oxidative degradation by removing oxygen.
Solution Age	Prepare fresh working solutions from a frozen stock for critical experiments.	Ensures accurate concentration and minimizes the impact of any slow degradation.

By adhering to these guidelines, you can significantly enhance the stability of your 2-(4-Cyano-1H-indol-3-yl)acetic acid solutions, leading to more reproducible and reliable experimental outcomes. For further assistance, please do not hesitate to contact our technical support team.

References

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). MDPI. Available from: [Link]

• Indolizinoquinolinedione Metal Complexes: Structural Characterization, In Vitro Antibacterial, and In Silico Studies. MDPI. Available from: [Link]

• KEGG PATHWAY Database. Kanehisa Laboratories. Available from: [Link]

• Characterization and synthesis of indole-3-acetic acid in plant growth promoting Enterobacter sp. RSC Publishing. Available from: [Link]

• Synthesis and Biological Activities of 4-Chloroindole-3-acetic Acid and Its Esters. ResearchGate. Available from: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. NIH. Available from: [Link]

• Photodegradation Study of Sertindole by UHPLC-ESI-Q-TOF and Influence of Some Metal Oxide Excipients on the Degradation Process. MDPI. Available from: [Link]

• Dependence of cyano bonded phase hydrolytic stability on ligand structure and solution pH. ScienceDirect. Available from: [Link]

• Analysis of Indole-3-acetic Acid (IAA) Production in Klebsiella by LC-MS/MS and the Salkowski Method. PubMed. Available from: [Link]

• A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. PMC - NIH. Available from: [Link]

• Biodegradation and Biotransformation of Indole: Advances and Perspectives. PMC. Available from: [Link]

• [Oxidation of indole and its derivatives by heme-independent chloroperoxidases]. PubMed. Available from: [Link]

• Use of indole-3-acetic acid derivatives in medicine. Google Patents.

• Characterization of indole-3-acetic acid biosynthesis and stability from Micrococcus luteus. Journal of Applied Biology and Biotechnology. Available from: [Link]

• Biosynthetic Pathways and Functions of Indole-3-Acetic Acid in Microorganisms. PMC - NIH. Available from: [Link]

• A Comprehensive Analysis Using Colorimetry, Liquid Chromatography-Tandem Mass Spectrometry and Bioassays for the Assessment of Indole Related Compounds Produced by Endophytes of Selected Wheat Cultivars. MDPI. Available from: [Link]

• HPLC-based quantification of indole-3-acetic acid in the primary root tip of maize. ResearchGate. Available from: [Link]

• Microbial Degradation of Indole and Its Derivatives. SciSpace. Available from: [Link]

• Photodegradation Study of Sertindole by UHPLC-ESI-Q-TOF and Influence of Some Metal Oxide Excipients on the Degradation Process. ResearchGate. Available from: [Link]

• Forced Degradation in Pharmaceuticals – A Regulatory Update. Pharma Star. Available from: [Link]

• 4-Chloroindole-3-Acetic Acid. Government of Canada. Available from: [Link]

• Biodegradation and Biotransformation of Indole: Advances and Perspectives. Frontiers. Available from: [Link]

• Selective hydrolysis of the nitrile group at position 2 of indoles. Conditions. ResearchGate. Available from: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 6. Analysis of Indole-3-acetic Acid (IAA) Production in Klebsiella by LC-MS/MS and the Salkowski Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Crystallization of 2-(4-Cyano-1H-indol-3-yl)acetic acid

From the desk of the Senior Application Scientist

Welcome to the technical support center for the crystallization of 2-(4-Cyano-1H-indol-3-yl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of obtaining this molecule in a highly pure, crystalline form. As a key intermediate or active pharmaceutical ingredient (API), the solid-state properties of this compound are critical for downstream applications, influencing everything from stability and handling to bioavailability.[1][2]

This document moves beyond simple protocols to explain the underlying principles, empowering you to make informed decisions and troubleshoot effectively. The methodologies described herein are built on established principles of physical chemistry and extensive field experience with challenging small molecules.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of 2-(4-Cyano-1H-indol-3-yl)acetic acid that influence its crystallization?

A1: The molecular structure dictates its crystallization behavior. Key features include:

• Carboxylic Acid Group (-COOH): This is an acidic proton and a strong hydrogen bond donor/acceptor. It makes the molecule's solubility highly pH-dependent. It will be significantly more soluble in basic aqueous solutions (as the deprotonated carboxylate) than in neutral or acidic media.

• Indole N-H Group: This is another hydrogen bond donor, contributing to the molecule's ability to form strong intermolecular interactions, which is essential for creating a stable crystal lattice.

• Cyano Group (-C≡N): This is a highly polar group that can participate in dipole-dipole interactions.

• Aromatic System (Indole Ring): The planar aromatic structure promotes π-π stacking interactions, which can influence crystal packing.

The combination of polar, hydrogen-bonding groups and a larger aromatic system suggests that a range of solvents, particularly polar ones, should be screened.

Q2: I'm starting from scratch. What's a good starting point for solvent selection?

A2: A successful recrystallization relies on identifying a solvent (or solvent system) where the compound is highly soluble at elevated temperatures but sparingly soluble at lower temperatures.[3] For this molecule, we recommend starting with polar protic solvents like isopropanol, ethanol, or acetic acid, or polar aprotic solvents such as acetonitrile or ethyl acetate. Water can be a suitable anti-solvent when paired with a miscible organic solvent like ethanol or acetone.[4] A systematic screening process is the most reliable approach (see Protocol 1).

Q3: My compound is "oiling out" instead of forming crystals. What does this mean and how do I fix it?

A3: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystal. This typically happens under conditions of very high supersaturation, when the solution is cooled too quickly, or if the boiling point of the solvent is higher than the melting point of the solute.[3] The presence of impurities can also depress the melting point and promote oiling out.[4]

To resolve this, you should:

• Re-heat the solution until the oil fully redissolves.

• Add a small amount of additional hot solvent (10-20% more) to reduce the supersaturation level.

• Allow the solution to cool much more slowly. Insulating the flask can help.

• Consider using a different solvent with a lower boiling point.

Q4: What is "seeding" and when should I use it?

A4: Seeding is the process of adding a few small, pure crystals of the target compound to a supersaturated solution to initiate crystallization.[] It provides a template for crystal growth, helping to overcome the kinetic barrier for nucleation.[1] This technique is invaluable for:

• Inducing crystallization when a solution refuses to crystallize on its own.

• Controlling polymorphism by providing a seed of the desired crystal form.

• Improving batch-to-batch consistency in crystal size and morphology.[1]

Use seeding when spontaneous nucleation is difficult or when you need precise control over the final crystal properties.

Section 2: Detailed Troubleshooting Guides

Problem 1: No Crystals Form Upon Cooling

You have a clear, cool solution, but no solid material has precipitated, even after an extended period.

• Underlying Cause & Analysis: This is a classic case of insufficient supersaturation. The compound remains fully dissolved because either too much solvent was used, or the chosen solvent is simply too good at dissolving the compound, even at low temperatures. In some cases, impurities can also act as crystallization inhibitors.[6]

• Expert Recommendation: The goal is to carefully increase the concentration of the solute past its saturation point at the current temperature to induce nucleation.

Step-by-Step Corrective Protocol:

• Induce Nucleation by Scratching: Use a glass rod to gently scratch the inside surface of the flask below the level of the solution. The microscopic imperfections on the glass provide a high-energy surface that can serve as a nucleation site.[4]

• Introduce a Seed Crystal: If you have a small amount of pure, solid material from a previous batch, add a single speck to the solution. This is the most effective method to trigger crystallization.[1]

• Reduce Solvent Volume: If the above methods fail, it's likely the solution is not saturated. Gently heat the solution and evaporate a portion of the solvent (e.g., 20-30% of the volume). Allow the concentrated solution to cool again.[7]

• Add an Anti-Solvent: If you are using a solvent in which your compound is highly soluble, you can add a second solvent (an "anti-solvent") in which the compound is insoluble, but which is miscible with the first solvent.[] Add the anti-solvent dropwise to the warm solution until you see persistent cloudiness (turbidity), then add a few drops of the original solvent to redissolve the precipitate before allowing it to cool slowly. A common pair for this type of molecule would be Ethanol (solvent) and Water (anti-solvent).[4]

Problem 2: Poor Yield of Recovered Crystals

Crystals form, but after filtration, you find that the final mass is significantly lower than expected.

• Underlying Cause & Analysis: A low yield typically points to one of two issues: either a significant amount of the product remains dissolved in the mother liquor after cooling, or material was lost during handling. The former is often due to a suboptimal choice of solvent or not cooling the solution to a sufficiently low temperature.

• Expert Recommendation: The strategy is to maximize the precipitation of the solute from the cold solution while minimizing losses during transfer and washing.

Step-by-Step Corrective Protocol:

• Optimize Cooling: Ensure the crystallization mixture has been cooled sufficiently. If you cooled to room temperature, try cooling further in an ice-water bath (0-5 °C) for at least 30-60 minutes to maximize precipitation.

• Re-evaluate the Solvent: The ideal solvent shows a large difference in solubility between hot and cold conditions. If the yield is persistently low, your compound may be too soluble in the cold solvent. Refer to Protocol 1 to screen for a better solvent.

• Minimize Wash Losses: When washing the filtered crystals, use a minimal amount of ice-cold recrystallization solvent.[8] Using room-temperature or warm solvent will redissolve a portion of your product. Alternatively, use a second solvent in which your product is known to be very poorly soluble for the wash step, provided it can dissolve the impurities.

• Check the Mother Liquor: To confirm if significant product remains in solution, you can try to evaporate the mother liquor. If a large amount of solid crashes out, your crystallization conditions need adjustment (e.g., less initial solvent, lower final temperature).

Problem 3: Low Purity of the Final Product

The recovered crystals are discolored, have a low melting point, or analytical data (e.g., HPLC, NMR) shows the presence of contaminants.

• Underlying Cause & Analysis: Impurities have been incorporated into your final product. This can happen in several ways: impurities with similar structures co-crystallize within the same lattice; the solution cools too quickly, trapping pockets of impure mother liquor within the crystals (inclusions); or impurities adsorb onto the crystal surface.[9][10][11]

• Expert Recommendation: Purity is the primary goal of crystallization.[3] Achieving it requires conditions that favor the slow, selective growth of the desired crystal lattice, giving impurity molecules time to be rejected back into the solution.

Step-by-Step Corrective Protocol:

• Slow Down the Cooling Rate: This is the most critical factor for purity. Rapid cooling leads to fast crystal growth, which is less selective and more prone to trapping impurities.[] Allow the heated flask to cool slowly to room temperature on the benchtop, undisturbed, before moving it to an ice bath. Insulating the flask can further slow the process.

• Perform a Second Recrystallization: If the product is still impure, a second recrystallization is often necessary. The principle is that the concentration of the impurity will be much lower in the second round, making its inclusion less likely.

• Hot Filtration: If you observe insoluble impurities in your hot solution before cooling, you must perform a hot gravity filtration to remove them. If not removed, these particles can act as unwanted nucleation sites and become trapped in the final product.

• Optimize Washing: Ensure the filtered crystal cake is washed thoroughly but efficiently with a minimal amount of ice-cold solvent to remove any residual mother liquor adhering to the crystal surfaces.[8]

Section 3: Core Experimental Protocols

Protocol 1: Systematic Solvent Screening

This protocol helps identify a suitable solvent for crystallization.

• Place approximately 10-20 mg of your crude 2-(4-Cyano-1H-indol-3-yl)acetic acid into several small test tubes.

• To each tube, add a different potential solvent (see Table 1) dropwise at room temperature, vortexing after each addition. Note the solubility at room temperature. A good solvent will not dissolve the compound well at this stage.

• Take the tubes with poorly soluble compounds and gently heat them in a water or sand bath. Continue adding the solvent dropwise until the solid just dissolves.

• Remove the tubes from the heat and allow them to cool to room temperature, then place them in an ice bath.

• Observe the quality and quantity of the crystals that form. The ideal solvent is one that dissolves the compound completely when hot but yields a large amount of pure crystals upon cooling.

Table 1: Potential Solvents for Crystallization Screening

Solvent Class	Solvent Example	Boiling Point (°C)	Polarity	Key Considerations
Alcohols	Isopropanol	82.5	Polar Protic	Good general-purpose solvent for molecules with H-bond donors/acceptors.
Ethanol	78.4	Polar Protic	Similar to isopropanol, often used with water as an anti-solvent.
Ketones	Acetone	56	Polar Aprotic	Can be too strong a solvent, but useful in solvent/anti-solvent pairs.
Esters	Ethyl Acetate	77.1	Mid-Polarity	Good for compounds with moderate polarity. Lower boiling point is easy to remove.
Nitriles	Acetonitrile	81.6	Polar Aprotic	Often a good choice for polar, nitrogen-containing compounds.[12]
Acids	Acetic Acid	118	Polar Protic	Can be very effective for carboxylic acids due to H-bonding, but high boiling point can be difficult to remove.
Ethers	2-Methyl-THF	80	Low-Polarity	Greener solvent alternative to THF, might be too non-polar.
Water	Water	100	Very Polar	Likely a poor solvent on its own due to the large organic scaffold, but an excellent anti-solvent.[13]

Protocol 2: Standard Single-Solvent Recrystallization

• Place the crude solid in an Erlenmeyer flask.

• Add the chosen solvent in small portions, heating the mixture to a gentle boil with stirring. Continue adding hot solvent until the solid is completely dissolved. Do not add a large excess.[7]

• If the solution is colored and a pure compound is expected to be colorless, consider adding a small amount of decolorizing carbon and hot filtering.

• Cover the flask and allow it to cool slowly and undisturbed to room temperature.

• Once at room temperature, cool the flask further in an ice bath for at least 30 minutes.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold solvent.

• Allow the crystals to dry completely.

Section 4: Visualization of Troubleshooting Workflow

The following diagram outlines the decision-making process for troubleshooting the crystallization of 2-(4-Cyano-1H-indol-3-yl)acetic acid.

Caption: Troubleshooting workflow for crystallization.

References

• ResearchGate. (2025). Improvement of synthetic method for 5-(4-(4-(5-cyano-1H-indol-3-yl)butyl) piperazin-1-yl)-benzofuran-2-carboxylic acid. Available at: [Link]

• Organic Syntheses. Indole-3-acetic Acid. Available at: [Link]

• Nature. (n.d.). Impact of impurities on crystal growth. Available at: [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Available at: [Link]

• National Center for Biotechnology Information. (2023). Biosynthetic Pathways and Functions of Indole-3-Acetic Acid in Microorganisms. Available at: [Link]

• Wikipedia. (n.d.). Recrystallization (chemistry). Available at: [Link]

• CEPAC. (2008). From form to function: Crystallization of active pharmaceutical ingredients. Available at: [Link]

• ACS Publications. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Available at: [Link]

• MDPI. (2021). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. Available at: [Link]

• VxP Pharma. (2020). Crystallization of Active Pharmaceutical Ingredients. Available at: [Link]

• Springer. (2023). Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update. Available at: [Link]

• University of Alberta. (n.d.). Recrystallization - Single Solvent. Available at: [Link]

• Google Patents. (2014). WO2014083113A1 - Crystallization process of tricyclic indole derivatives.

• PubMed. (n.d.). Substituted derivatives of indole acetic acid as aldose reductase inhibitors with antioxidant activity: structure-activity relationship. Available at: [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Available at: [Link]

• That's Nice. (n.d.). API Crystallization. Available at: [Link]

• Royal Society of Chemistry. (2022). Impurity incorporation in solution crystallization: diagnosis, prevention, and control. Available at: [Link]

• Syrris. (n.d.). Pharmaceutical Crystallization in drug development. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl N-(3-cyano-1H-indol-2-yl)formimidate. Available at: [Link]

Sources

• 1. cepac.cheme.cmu.edu [cepac.cheme.cmu.edu]
• 2. Crystallization of Active Pharmaceutical Ingredients | VxP Pharma [vxppharma.com]
• 3. mt.com [mt.com]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. syrris.com [syrris.com]
• 7. Home Page [chem.ualberta.ca]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Impurity incorporation in solution crystallization: diagnosis, prevention, and control - CrystEngComm (RSC Publishing) DOI:10.1039/D1CE01721G [pubs.rsc.org]
• 12. Ethyl N-(3-cyano-1H-indol-2-yl)form­imidate - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Reaction Conditions for 4-Cyanoindole-3-Acetic Acid Derivatization

Welcome to the technical support center for the derivatization of 4-cyanoindole-3-acetic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this versatile but challenging molecule. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of your experiments and achieve optimal results.

Introduction: The Chemical Landscape of 4-Cyanoindole-3-Acetic Acid

4-Cyanoindole-3-acetic acid is a trifunctional molecule, presenting a unique set of challenges and opportunities in synthetic chemistry. The presence of a nucleophilic indole nitrogen, a reactive carboxylic acid, and an electron-withdrawing cyano group necessitates a carefully planned synthetic strategy. The cyano group, in particular, influences the reactivity of the indole ring and introduces the potential for unwanted side reactions, most notably hydrolysis under both acidic and basic conditions.[1][2]

Derivatives of 4-cyanoindole are of significant interest in drug discovery and chemical biology. They have been investigated as selective ligands for dopamine receptors and as fluorescent probes to study protein and DNA structure and dynamics due to their unique photophysical properties.[3] This guide will provide you with the technical insights to successfully synthesize your target derivatives while avoiding common pitfalls.

Troubleshooting Guide: Navigating Your Derivatization Reactions

This section is formatted as a series of questions and answers to directly address specific issues you may encounter during your experiments.

Q1: My esterification/amidation reaction is giving a low yield. What are the likely causes and how can I improve it?

Low yields in the derivatization of 4-cyanoindole-3-acetic acid can stem from several factors. The electron-withdrawing nature of the 4-cyano group can reduce the nucleophilicity of the indole ring, potentially affecting certain reactions.[4] Additionally, the inherent challenges of working with a multi-functional molecule can lead to side reactions if not properly managed.

Possible Causes & Solutions:

• Incomplete Activation of the Carboxylic Acid: For coupling reactions (e.g., Steglich esterification or amide bond formation), incomplete activation of the carboxylic acid is a common culprit.

  • Solution: Ensure your coupling reagents (e.g., DCC, EDC) are fresh and used in appropriate stoichiometric amounts (typically 1.1-1.5 equivalents). The use of an activating agent like 4-dimethylaminopyridine (DMAP) is often crucial for efficient esterification.[5] For amide coupling with less reactive amines, the addition of 1-hydroxybenzotriazole (HOBt) can be beneficial.[6]

• Side Reactions of the Indole N-H: The acidic proton on the indole nitrogen can interfere with base-catalyzed reactions or react with your activated carboxylic acid intermediate.

  • Solution: Protection of the indole nitrogen is highly recommended. See the detailed section on protecting group strategy below.

• Hydrolysis of the 4-Cyano Group: As mentioned, the nitrile is susceptible to hydrolysis to an amide or carboxylic acid under both acidic and basic conditions, especially with heating.[1][2]

  • Solution: Use mild reaction conditions and avoid prolonged heating. If your reaction requires elevated temperatures, carefully monitor for the formation of hydrolysis byproducts by LC-MS.

• Poor Solubility of Starting Material: 4-Cyanoindole-3-acetic acid may have limited solubility in some organic solvents, leading to a heterogeneous reaction mixture and poor reactivity.

  • Solution: Choose a solvent system that fully dissolves your starting material. Dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF) are common choices for coupling reactions.

Q2: I'm observing an unexpected byproduct with a mass increase of 18 amu. What is it and how can I prevent its formation?

A mass increase of 18 atomic mass units (amu) strongly suggests the hydrolysis of the 4-cyano group to a 4-carboxamide group (R-CN + H₂O → R-CONH₂).

Causality and Prevention:

This side reaction is typically promoted by the presence of water in your reaction mixture, especially under acidic or basic conditions.[1] While Steglich esterification is generally performed under neutral conditions, trace amounts of acid or base can catalyze this hydrolysis.

• Prevention:

  • Use Anhydrous Conditions: Ensure all your glassware is oven-dried and your solvents are anhydrous.

  • Purify Your Reagents: Reagents like amines can be hygroscopic. Ensure they are dry before use.

  • Control Reaction Time: Do not let your reaction run for an unnecessarily long time, as this increases the window for side reactions to occur. Monitor the reaction progress by TLC or LC-MS.

Q3: My reaction is messy, with multiple spots on the TLC plate that are difficult to separate. What's going on?

A complex reaction mixture with multiple products often points to a lack of chemoselectivity, where multiple functional groups are reacting.

Dissecting the Issue:

With 4-cyanoindole-3-acetic acid, you have three potentially reactive sites: the carboxylic acid, the indole N-H, and the cyano group. If you are trying to derivatize the carboxylic acid without protecting the indole nitrogen, you can get a mixture of N-acylated and O-acylated (or N-acylated for amides) products, as well as potential oligomerization.

The Critical Solution: A Robust Protecting Group Strategy

To achieve a clean and high-yielding reaction, a well-thought-out protecting group strategy is essential.

Recommended Protecting Groups for the Indole Nitrogen:

Protecting Group	Introduction Reagents	Deprotection Conditions	Stability & Notes
Boc (tert-Butoxycarbonyl)	(Boc)₂O, DMAP, base	Strong acid (e.g., TFA)	Stable to many nucleophilic and basic conditions. A good first choice for many applications.[7]
Tosyl (Ts)	TsCl, base	Strong reducing agents (e.g., Na/NH₃) or strong base	Very stable, but deprotection can be harsh.[7]
SEM (2-(Trimethylsilyl)ethoxymethyl)	SEMCl, base	Fluoride source (e.g., TBAF) or acid	Stable to a wide range of conditions, with mild deprotection.[7]
**Phenylsulfonyl (PhSO₂) **	PhSO₂Cl, base	Requires harsh conditions for cleavage.[8]	Offers good stability.

Orthogonal Protection Strategy:

An orthogonal protection strategy allows for the selective removal of one protecting group in the presence of others. For the derivatization of 4-cyanoindole-3-acetic acid, a common approach is:

• Protect the indole nitrogen: Use a Boc group, for example.

• Derivatize the carboxylic acid: Perform your esterification or amidation.

• Deprotect the indole nitrogen (if necessary): Remove the Boc group with TFA.

This strategy ensures that the carboxylic acid is the only site that reacts during the derivatization step.

Q4: How do I monitor the progress of my reaction effectively?

Careful reaction monitoring is key to optimizing your yield and minimizing side products.

• Thin-Layer Chromatography (TLC): TLC is a quick and easy way to get a qualitative assessment of your reaction's progress. Use a solvent system that gives good separation between your starting material and product (e.g., a mixture of hexanes and ethyl acetate).

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is the most powerful tool for monitoring these reactions. It not only shows you the disappearance of your starting material and the appearance of your product, but it also allows you to identify any side products by their mass-to-charge ratio. This is particularly useful for detecting the hydrolysis of the cyano group.

Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments discussed in this guide.

Protocol 1: N-Boc Protection of 4-Cyanoindole-3-Acetic Acid

This protocol describes the protection of the indole nitrogen with a tert-butoxycarbonyl (Boc) group.

Materials:

• 4-Cyanoindole-3-acetic acid

• Di-tert-butyl dicarbonate ((Boc)₂O)

• 4-Dimethylaminopyridine (DMAP)

• Triethylamine (NEt₃) or another suitable base

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Procedure:

• Dissolve 4-cyanoindole-3-acetic acid (1.0 eq) in anhydrous DCM or THF.

• Add triethylamine (2.0-3.0 eq) and a catalytic amount of DMAP (0.1 eq).

• Add di-tert-butyl dicarbonate (1.2-1.5 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature and monitor by TLC or LC-MS until the starting material is consumed.

• Upon completion, quench the reaction with a mild acid (e.g., saturated aqueous NH₄Cl).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Steglich Esterification of N-Boc-4-Cyanoindole-3-Acetic Acid

This protocol details the esterification of the N-protected intermediate with an alcohol.[5][9]

Materials:

• N-Boc-4-cyanoindole-3-acetic acid

• Alcohol (R-OH)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous dichloromethane (DCM)

Procedure:

• Dissolve N-Boc-4-cyanoindole-3-acetic acid (1.0 eq), the desired alcohol (1.2 eq), and a catalytic amount of DMAP (0.1-0.2 eq) in anhydrous DCM.

• Cool the mixture to 0 °C in an ice bath.

• Add DCC (1.1 eq) or EDC (1.1 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• If using DCC, a white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU.

• Wash the filtrate with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Amide Coupling of N-Boc-4-Cyanoindole-3-Acetic Acid

This protocol describes the formation of an amide bond with a primary or secondary amine.

Materials:

• N-Boc-4-cyanoindole-3-acetic acid

• Amine (R₁R₂NH)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• Diisopropylethylamine (DIPEA) or another non-nucleophilic base

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• Dissolve N-Boc-4-cyanoindole-3-acetic acid (1.0 eq) and HOBt (1.1 eq) in anhydrous DMF.

• Add EDC (1.1 eq) and stir the mixture at room temperature for 30 minutes to pre-activate the carboxylic acid.

• Add the desired amine (1.2 eq) and DIPEA (2.0 eq).

• Stir the reaction at room temperature until completion, as monitored by LC-MS.

• Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Workflow for Derivatization

Caption: General workflow for the derivatization of 4-cyanoindole-3-acetic acid.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low-yield reactions.

Frequently Asked Questions (FAQs)

Q: Is it absolutely necessary to protect the indole nitrogen?

A: While it may be possible to obtain some product without protection, especially in esterifications with simple alcohols, protecting the indole nitrogen is strongly recommended for achieving high yields and clean reaction profiles. The N-H proton is acidic and can compete in reactions, leading to a mixture of products that are often difficult to separate.

Q: Can I use Fischer esterification for this compound?

A: Fischer esterification typically requires strong acid and heat, conditions under which the 4-cyano group is highly susceptible to hydrolysis.[1] Therefore, milder methods like the Steglich esterification are preferred.

Q: My final product is unstable. How should I store it?

A: Indole derivatives can be sensitive to light and air.[10] It is advisable to store your purified compound under an inert atmosphere (e.g., argon or nitrogen) in a sealed vial, protected from light, and at a low temperature (-20 °C is recommended for long-term storage).

Q: What analytical techniques are best for characterizing my final product?

A: A combination of techniques is recommended for full characterization:

• ¹H and ¹³C NMR: To confirm the structure and purity of your compound.

• Mass Spectrometry (MS): To confirm the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To assess purity.

• Infrared (IR) Spectroscopy: To confirm the presence of key functional groups (e.g., the ester or amide carbonyl, the nitrile C≡N stretch).

References

• Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. (2022). Frontiers in Plant Science. [Link]

• Indole-3-Acetic Acid Is Synthesized by the Endophyte Cyanodermella asteris via a Tryptophan-Dependent and -Independent Way and Mediates the Interaction with a Non-Host Plant. (2021). MDPI. [Link]

• Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. (2022). PubMed Central. [Link]

• Synthesis of Amino Acid Derivatives of Indole-3-acetic Acid. (2004). ResearchGate. [Link]

• Direct and Selective 3-Amidation of Indoles Using Electrophilic N-Benzenesulfonyloxyamides. (2018). PubMed Central. [Link]

• Amides from Carboxylic Acids-DCC and EDC Coupling. (n.d.). Chemistry Steps. [Link]

• Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update. (2023). RSC Advances. [Link]

• Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole. (1982). The Journal of Organic Chemistry. [Link]

• A New Protecting-Group Strategy for Indoles. (n.d.). ResearchGate. [Link]

• A Short Review of C7 – H Bond Functionalization of Indole/Indoline. (2023). RSIS International. [Link]

• Steglich Esterification. (n.d.). Organic Chemistry Portal. [Link]

• Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update. (2023). RSC Publishing. [Link]

• Indole-3-acetic acid. (n.d.). Wikipedia. [Link]

• Sulfenylnitrene-mediated nitrogen-atom insertion for late-stage skeletal editing of pyrroles, indoles, and imidazoles. (2024). ChemRxiv. [Link]

• Acetic Acid Promoted Redox Annulations with Dual C–H Functionalization. (2017). Organic Letters. [Link]

• Coupling reactions of indole-3-acetic acid derivatives. Synthesis of arcyriaflavin A. (1993). Journal of the Chemical Society, Perkin Transactions 1. [Link]

• DCC/DMAP-Mediated Coupling of Carboxylic Acids with Oxazolidinones and Thiazolidinethiones. (2003). ResearchGate. [Link]

• 4-Cyanoindole-based fluorophores for biological spectroscopy and microscopy. (n.d.). Squarespace. [Link]

• Cas 87-51-4,Indole-3-acetic acid. (n.d.). lookchem. [Link]

• What's the best way to protect the NH group in Heterocyclic Compounds?. (2012). ResearchGate. [Link]

• hydrolysis of nitriles. (n.d.). Chemguide. [Link]

• Synthesis of Esters Via Steglich Esterification in Acetonitrile. (2022). YouTube. [Link]

• Acid to Ester - Common Conditions. (n.d.). Organic Chemistry Portal. [Link]

• Hydrolysis of nitriles: Amide vs Carboxylic acid. (2021). Chemistry Stack Exchange. [Link]

• Carboxylic acids and Nitriles. (n.d.). Philadelphia University. [Link]

• A New Synthesis of 4-Hydroxyindole. (1988). Chemical Journal of Chinese Universities. [Link]

• What's the best way to protect the NH group in Heterocyclic Compounds?. (2012). ResearchGate. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (2009). PubMed Central. [Link]

Sources

• 1. 4-Cyanoindole-based fluorophores for biological spectroscopy and microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Imidazole - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Direct and Selective 3-Amidation of Indoles Using Electrophilic N-Benzenesulfonyloxyamides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Steglich Esterification [organic-chemistry.org]
• 6. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. reddit.com [reddit.com]
• 9. WO2002002110A1 - Use of indole-3-acetic acid derivatives in medicine - Google Patents [patents.google.com]
• 10. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Purification of Crude 4-Cyanoindole-3-Acetic Acid

Welcome to the technical support center for the purification of crude 4-cyanoindole-3-acetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this valuable synthetic auxin analog. By understanding the underlying principles of the purification process and anticipating potential pitfalls, you can significantly improve the purity, yield, and reproducibility of your results.

I. Understanding the Molecule: Key Physicochemical Properties

4-Cyanoindole-3-acetic acid, while structurally similar to the natural auxin indole-3-acetic acid (IAA), possesses unique characteristics conferred by the electron-withdrawing cyano group at the 4-position of the indole ring. These differences influence its solubility, stability, and chromatographic behavior.

• Polarity and Solubility : The cyano group increases the polarity of the molecule compared to IAA. While no comprehensive solubility data is publicly available, we can infer its general solubility profile from related compounds like 4-hydroxyindole-3-acetic acid. It is expected to be soluble in polar organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and ethanol, with limited solubility in less polar solvents and water.[1]

• Acidity : The carboxylic acid moiety imparts acidic properties, allowing for manipulation of its solubility based on pH. In basic solutions, it will form a more water-soluble carboxylate salt.

II. Troubleshooting Guide: Common Purification Challenges

This section addresses specific issues you may encounter during the purification of crude 4-cyanoindole-3-acetic acid in a question-and-answer format.

Crystallization Issues

Q1: I've synthesized crude 4-cyanoindole-3-acetic acid, but I'm having trouble with crystallization. What are the likely causes and solutions?

• Problem: No crystal formation upon cooling.

  • Cause: The solution may not be supersaturated, or nucleation is inhibited.

  • Solution:

    • Increase Concentration: If the initial volume of the crystallization solvent was too large, carefully evaporate a portion of the solvent to increase the concentration of the compound.

    • Slow Cooling: Allow the solution to cool slowly to room temperature, and then transfer it to an ice bath or refrigerator. Rapid cooling can sometimes lead to the formation of oils or amorphous solids.

    • Induce Nucleation:

      • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches on the glass can provide nucleation sites.

      • Seeding: If you have a small amount of pure 4-cyanoindole-3-acetic acid, add a single, tiny crystal (a "seed crystal") to the solution to initiate crystallization.

• Problem: The product "oils out" instead of crystallizing.

  • Cause: The melting point of the compound may be lower than the temperature of the crystallization solution, or significant impurities are present that are depressing the melting point. The solvent may also be too nonpolar.

  • Solution:

    • Solvent Selection: Try a different crystallization solvent or a solvent system (a mixture of a "good" solvent and a "poor" solvent).

    • Lower the Temperature Slowly: Allow the solution to cool very slowly to encourage the formation of an ordered crystal lattice.

    • Redissolve and Recrystallize: If an oil has formed, try to gently heat the mixture to redissolve it and then cool it more slowly. You may need to add a small amount of additional solvent.

• Problem: The resulting crystals are highly colored.

  • Cause: Colored impurities from the synthesis are co-crystallizing with your product. These are often polar, polymeric, or degradation products.

  • Solution:

    • Activated Charcoal Treatment: Dissolve the crude product in a suitable solvent and add a small amount of activated charcoal (typically 1-2% by weight). Heat the mixture gently with stirring for 10-15 minutes. The charcoal will adsorb many colored impurities. Crucially, perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize.[2] Be aware that charcoal can also adsorb some of your product, potentially reducing the yield.

    • Recrystallization: A second crystallization from a different solvent system may be necessary to remove impurities with similar solubility to your product in the initial solvent.

Chromatography Issues

Q2: I'm using column chromatography to purify my crude product, but the separation is poor. What can I do?

• Problem: Poor separation of the product from impurities.

  • Cause: The chosen mobile phase (eluent) does not have the optimal polarity to effectively separate the components on the stationary phase (e.g., silica gel).

  • Solution:

    • Thin-Layer Chromatography (TLC) Optimization: Before running a column, optimize the solvent system using TLC. The ideal eluent should provide a retention factor (Rf) for your product of around 0.3-0.4 and show good separation from impurities.

    • Adjust Eluent Polarity:

      • If the product and impurities are moving too slowly (low Rf), increase the polarity of the eluent (e.g., by increasing the proportion of ethyl acetate in a hexane/ethyl acetate mixture).

      • If the product and impurities are moving too quickly (high Rf), decrease the polarity of the eluent.

    • Use a Different Solvent System: Experiment with different solvent systems. For indole derivatives, mixtures of hexanes (or heptane) and ethyl acetate, or dichloromethane and methanol, are common starting points.

• Problem: The product band is tailing on the column.

  • Cause: This is often due to the acidic nature of the carboxylic acid group interacting strongly with the slightly acidic silica gel.

  • Solution:

    • Add an Acid Modifier: Add a small amount of a volatile acid, such as acetic acid (typically 0.1-1%), to the eluent. This will protonate the silica surface and the carboxylate, reducing the strong interaction and leading to sharper bands.

    • Use a Different Stationary Phase: Consider using a less acidic stationary phase, such as alumina (neutral or basic), or a C18-functionalized silica gel (reverse-phase chromatography).

III. Recommended Purification Protocol: A Step-by-Step Guide

This section provides a general, two-step purification workflow for crude 4-cyanoindole-3-acetic acid, starting with an acid-base extraction followed by recrystallization.

Step 1: Acid-Base Extraction

This technique is highly effective for separating acidic compounds from neutral or basic impurities.

Rationale: 4-Cyanoindole-3-acetic acid, being a carboxylic acid, will be deprotonated by a weak base to form a water-soluble carboxylate salt. Neutral organic impurities will remain in the organic phase.

Procedure:

• Dissolution: Dissolve the crude 4-cyanoindole-3-acetic acid in an appropriate organic solvent, such as ethyl acetate or dichloromethane.

• Aqueous Base Wash: Transfer the organic solution to a separatory funnel and wash it with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The acidic product will move into the aqueous layer as its sodium salt. Repeat the wash 2-3 times to ensure complete extraction.

• Combine Aqueous Layers: Combine all the aqueous layers containing the sodium 4-cyanoindole-3-acetate.

• Back-Wash (Optional): Wash the combined aqueous layers with a fresh portion of the organic solvent to remove any remaining neutral impurities.

• Acidification: Cool the aqueous layer in an ice bath and slowly acidify it with a dilute acid, such as 1 M hydrochloric acid (HCl), until the solution is acidic (pH ~2-3, check with pH paper). The purified 4-cyanoindole-3-acetic acid will precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration, wash it with cold deionized water, and dry it under vacuum.

Step 2: Recrystallization

This is a final polishing step to remove any remaining impurities.

Rationale: The solubility of a compound generally increases with temperature. By dissolving the crude product in a minimal amount of a hot solvent and then allowing it to cool, the compound will crystallize out in a purer form, leaving the impurities behind in the solution.

Procedure:

• Solvent Selection: Based on solubility tests, choose a suitable solvent or solvent pair. Good options to test include ethanol, methanol, ethyl acetate, or mixtures like ethanol/water or ethyl acetate/hexanes.

• Dissolution: Place the crude, extracted 4-cyanoindole-3-acetic acid in an Erlenmeyer flask and add a small amount of the chosen solvent. Heat the mixture to boiling while stirring. Continue to add small portions of the hot solvent until the solid just dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the pure crystals by vacuum filtration, wash them with a small amount of the cold crystallization solvent, and dry them thoroughly under vacuum.

IV. Purity Assessment

It is crucial to assess the purity of the final product.

• Thin-Layer Chromatography (TLC): A quick and easy way to check for the presence of impurities. A pure compound should ideally show a single spot.

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity. For indole-3-acetic acid and its derivatives, a reverse-phase C18 or C8 column is typically used with a mobile phase consisting of a mixture of acetonitrile or methanol and water, often with an acidic modifier like acetic acid or trifluoroacetic acid.[3][4] Detection can be done using a UV detector (indoles have strong absorbance around 280 nm) or a fluorescence detector for higher sensitivity.[3][4][5]

• Melting Point: A sharp melting point range close to the literature value is a good indicator of high purity. Impurities will typically broaden the melting range and depress the melting point.

V. Visualization of the Purification Workflow

The following diagram illustrates the decision-making process and workflow for the purification of crude 4-cyanoindole-3-acetic acid.

Caption: Purification workflow for 4-cyanoindole-3-acetic acid.

VI. Frequently Asked Questions (FAQs)

Q: What are the most likely impurities in my crude 4-cyanoindole-3-acetic acid?

A: While the exact impurities depend on the synthetic route, common contaminants in the synthesis of indole derivatives can include:

• Unreacted starting materials: Such as 4-cyanoindole or reagents used to introduce the acetic acid side chain.

• Side products: Including products of over-reaction, dimerization, or oxidation of the indole ring.

• Catalyst residues: If a metal catalyst was used in the synthesis.

• Solvent residues: Residual solvents from the reaction or workup.

Q: What is a good starting point for a recrystallization solvent?

A: A good starting point would be a polar protic solvent like ethanol or isopropanol. You can also try ethyl acetate. If the compound is too soluble in these solvents at room temperature, you can create a solvent system by adding a less polar co-solvent (a "poor" solvent) like hexanes or water dropwise to the hot solution until it becomes slightly cloudy, then add a drop or two of the "good" solvent to clarify it before cooling.

Q: My final product is a fine powder that is difficult to filter. How can I improve the crystal size?

A: Fine powders often result from rapid crystallization. To obtain larger crystals, ensure the solution cools as slowly as possible. You can insulate the flask with glass wool or place it in a large beaker of hot water and allow it to cool to room temperature overnight before transferring it to a colder environment.

Q: How should I store my purified 4-cyanoindole-3-acetic acid?

A: Based on the stability of related indole compounds, it is best to store it in a tightly sealed container, protected from light (e.g., in an amber vial), and in a cool, dry place. For long-term storage, refrigeration is recommended.

References

• Kim, T., Park, J. H., Jeong, C., Park, E., Kim, J. M., Kim, Y.-J., Heo, J.-N., & Cheon, C.-H. (2024). Synthesis of All Regioisomers of 2-Arylazaindole-3-acetic Acid Derivatives. Synthesis, 56(06), 860–870. [Link]

• Chen, Y.-C., & Gee, K. R. (n.d.). 4-Cyanoindole-based fluorophores for biological spectroscopy and microscopy. Retrieved from [Link]

• Health Canada. (2016). 4-Chloroindole-3-Acetic Acid. Retrieved from [Link]

• Snyder, H. R., & Pilgrim, F. J. (1955). Indole-3-acetic Acid. Organic Syntheses, 35, 68. [Link]

• Jerome, J. B. (1955). Process of producing indole-3-acetic acids. U.S.

• PubChem. (n.d.). 4-Chloroindole-3-acetic acid. Retrieved from [Link]

• Park, W. J., Kims, Y. S., & Lee, B. D. (2007). HPLC-based quantification of indole-3-acetic acid in the primary root tip of maize. Journal of the Korean Society for Applied Biological Chemistry, 50(2), 142-146. [Link]

• Royal Society of Chemistry. (2023). Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update. RSC Advances, 13(32), 22353-22384. [Link]

• Le-Tien, C., & Rascio, N. (2011). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. Analytical Methods, 3(2), 431-436. [Link]

• Martinez, E., & Gelpi, E. (1983). Liquid-chromatographic determination of indole-3-acetic acid and 5-hydroxyindole-3-acetic acid in human plasma. Clinical Chemistry, 29(7), 1350-1353. [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

Technical Support Center: Scaling Up the Synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic Acid

Welcome to the technical support center for the synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals who are looking to scale up this important synthesis. Here, we will address common challenges and provide practical, in-depth solutions in a question-and-answer format to ensure the successful and efficient production of this valuable compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for preparing 2-(4-Cyano-1H-indol-3-yl)acetic acid?

A1: There are two predominant synthetic strategies for constructing the 2-(4-Cyano-1H-indol-3-yl)acetic acid molecule. The choice between them often depends on the availability of starting materials, scale of the reaction, and desired purity profile.

• Route A: Fischer Indole Synthesis followed by functionalization. This classic approach involves the reaction of 4-cyanophenylhydrazine with a suitable ketone or aldehyde, such as levulinic acid, under acidic conditions to form the indole ring.[1][2][3] Subsequent steps would then be required to introduce the acetic acid moiety at the 3-position.

• Route B: Introduction of the acetic acid side chain onto a pre-formed 4-cyanoindole core. This method starts with 4-cyanoindole and introduces the acetic acid group, or a precursor, at the C3 position. A common approach is the gramine synthesis, followed by displacement with cyanide and subsequent hydrolysis.[4]

Q2: What are the critical safety considerations when working with cyanide-containing compounds?

A2: Working with cyanide salts (e.g., NaCN, KCN) or generating hydrogen cyanide (HCN) gas requires strict adherence to safety protocols. All manipulations should be performed in a well-ventilated fume hood. It is crucial to avoid acidic conditions when working with cyanide salts, as this will generate highly toxic HCN gas. A quench solution of sodium hypochlorite (bleach) and sodium hydroxide should always be readily available to neutralize any cyanide spills or waste.

Q3: My Fischer Indole Synthesis is giving low yields and multiple byproducts. What could be the issue?

A3: The Fischer Indole Synthesis can be sensitive to reaction conditions, and low yields are often attributed to several factors.[1][5] Electron-withdrawing groups, such as the cyano group on the phenylhydrazine, can disfavor the key[6][6]-sigmatropic rearrangement, leading to side reactions.[1]

Troubleshooting steps:

• Acid Catalyst: The choice and concentration of the acid catalyst are critical. While Brønsted acids like HCl and H2SO4 are common, Lewis acids such as ZnCl2 can sometimes improve yields for challenging substrates.[1][3]

• Temperature Control: Elevated temperatures are typically required, but excessive heat can lead to decomposition and polymerization of starting materials and products.[3][5] Careful temperature monitoring and optimization are essential.

• Solvent: The choice of solvent can influence the reaction outcome. Acetic acid is a common choice, but other high-boiling point solvents should be considered if solubility or side reactions are an issue.[5]

Q4: I'm having trouble with the hydrolysis of the nitrile group to the carboxylic acid. The reaction is sluggish or incomplete. What can I do?

A4: The hydrolysis of the nitrile group in 2-(4-cyano-1H-indol-3-yl)acetonitrile to the corresponding carboxylic acid can be challenging due to the stability of the indole ring under harsh hydrolytic conditions.[4]

Optimization Strategies:

• Basic Hydrolysis: Heating the nitrile in a mixture of ethanol and a concentrated aqueous solution of sodium hydroxide or potassium hydroxide is a common method.[4] Longer reaction times and higher temperatures may be necessary, but this also increases the risk of side reactions.

• Acidic Hydrolysis: While possible, acidic hydrolysis with strong acids like H2SO4 can sometimes lead to degradation of the indole ring. Careful control of temperature and reaction time is crucial.

• Microwave-Assisted Hydrolysis: Microwave irradiation can significantly shorten reaction times and often leads to cleaner product formation by minimizing thermal decomposition.

Troubleshooting Guides

Guide 1: Low Yield in the Fischer Indole Synthesis of 4-Cyanoindole Precursors

Symptom	Potential Cause	Recommended Solution
Low conversion of starting materials	Insufficient acid catalysis or reaction temperature.	Gradually increase the concentration of the acid catalyst (e.g., from catalytic to stoichiometric amounts of a Lewis acid like ZnCl2). Incrementally increase the reaction temperature while monitoring for decomposition.
Formation of multiple, inseparable byproducts	Side reactions due to the electron-withdrawing nature of the cyano group.[1]	Consider using a milder Lewis acid catalyst. If using a Brønsted acid, ensure anhydrous conditions to prevent side reactions with water.
Product decomposition	Excessive heat or prolonged reaction times.[5]	Optimize the reaction time by monitoring the reaction progress using TLC or HPLC. Consider using a lower boiling point solvent if feasible.

Guide 2: Incomplete Hydrolysis of the Acetonitrile Intermediate

| Symptom | Potential Cause | Recommended Solution | | :--- | :--- | | Reaction stalls with significant starting material remaining | Insufficiently harsh hydrolysis conditions. | Increase the concentration of the base (e.g., from 20% to 40% NaOH).[4] Increase the reaction temperature, potentially using a higher boiling point co-solvent like ethylene glycol. | | Formation of dark, tar-like byproducts | Decomposition of the indole ring under harsh basic or acidic conditions. | Employ milder conditions for a longer duration. Consider a two-step hydrolysis: partial hydrolysis to the amide followed by hydrolysis to the carboxylic acid. Microwave-assisted synthesis can be a valuable tool to reduce reaction time and minimize degradation. | | Difficulty in isolating the product after acidification | The product may be partially soluble in the acidic aqueous phase. | After acidification, thoroughly extract the aqueous phase with a suitable organic solvent (e.g., ethyl acetate, dichloromethane). Salting out with NaCl can improve extraction efficiency. |

Experimental Protocols & Workflows

Protocol: Hydrolysis of 2-(4-Cyano-1H-indol-3-yl)acetonitrile

This protocol provides a general guideline for the basic hydrolysis of the nitrile intermediate.

Materials:

• 2-(4-Cyano-1H-indol-3-yl)acetonitrile

• Ethanol

• Sodium Hydroxide (40% aqueous solution)

• Concentrated Hydrochloric Acid

• Deionized Water

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser, suspend 2-(4-Cyano-1H-indol-3-yl)acetonitrile (1.0 eq) in ethanol.

• Add a 40% aqueous solution of sodium hydroxide (10-20 eq).

• Heat the mixture to reflux and monitor the reaction progress by TLC or LC-MS until the starting material is consumed. This may take several hours.

• Cool the reaction mixture to room temperature and then to 0 °C in an ice bath.

• Slowly acidify the mixture with concentrated hydrochloric acid to a pH of approximately 2-3. The product should precipitate out of solution.

• Extract the mixture with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-(4-Cyano-1H-indol-3-yl)acetic acid.

• Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography.[7]

Workflow Diagram: Synthesis and Troubleshooting

Caption: Synthetic workflow and troubleshooting decision points for scaling up the synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic acid.

References

• Structures, dipole moments and excited state lifetime of isolated 4-cyanoindole in its ground and lowest electronically excited - ResearchGate. (2019-06-21). Retrieved from [Link]

• Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update. (2023-07-19). Retrieved from [Link]

• A Rapid and Simple Procedure for Purification of Indole-3-Acetic Acid Prior to GC-SIM-MS Analysis - NIH. Retrieved from [Link]

• 2-(4-Chloro-1H-indol-3-yl)acetonitrile - PMC - NIH. Retrieved from [Link]

• Indole-3-acetic Acid - Organic Syntheses Procedure. Retrieved from [Link]

• Why Do Some Fischer Indolizations Fail? - PMC - NIH. Retrieved from [Link]

• 2-(4-Bromo-1H-indol-3-yl)acetonitrile - PMC - NIH. Retrieved from [Link]

• Synthesis of Indole-Based Derivatives Containing Ammonium Salts, Diamines and Aminoureas for Organocatalysis - MDPI. Retrieved from [Link]

• (E)-2-Cyano-3-(1H-Indol-3-yl)-N-Phenylacrylamide, a Hybrid Compound Derived from Indomethacin and Paracetamol: Design, Synthesis and Evaluation of the Anti-Inflammatory Potential - MDPI. Retrieved from [Link]

• (PDF) Fischer Indole Synthesis - ResearchGate. Retrieved from [Link]

• Fischer Indole Synthesis - Organic Chemistry Portal. Retrieved from [Link]

• Structures, dipole moments and excited state lifetime of isolated 4-cyanoindole in its ground and lowest electronically excited singlet states - ResearchGate. Retrieved from [Link]

• 3,4-Dicyanofuroxan: Preparation, Isolation, and Purification - OSTI. Retrieved from [Link]

• The development and application of an analytical protocol for the isolation and quantification of indole-3-acetic acid and its d - ResearchGate. Retrieved from [Link]

• New 3H-Indole Synthesis by Fischer's Method. Part I. - MDPI. Retrieved from [Link]

• Improvement of synthetic method for 5-(4-(4-(5-cyano-1H-indol-3-yl)butyl) piperazin-1-yl)-benzofuran-2-carboxylic acid - ResearchGate. Retrieved from [Link]

• Improved Method for Preparation of 3-(1H-Indol-3-yl)benzofuran-2(3H)-ones - NIH. Retrieved from [Link]

• Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists - PubMed Central. Retrieved from [Link]

• Indole-3-acetonitrile-glycylcysteine conjugate | C15H16N4O3S | CID 123131568. Retrieved from [Link]

• Selective hydrolysis of dinitriles into cyano-carboxylic acids by Rhodococcus rhodochrous N.C.I.B. 11216 | Semantic Scholar. Retrieved from [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. A Rapid and Simple Procedure for Purification of Indole-3-Acetic Acid Prior to GC-SIM-MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting Unexpected NMR Peaks in 2-(4-Cyano-1H-indol-3-yl)acetic acid

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(4-Cyano-1H-indol-3-yl)acetic acid. This guide provides in-depth troubleshooting for unexpected Nuclear Magnetic Resonance (NMR) spectroscopy results, a common challenge in the characterization of complex organic molecules. Our goal is to equip you with the expertise and logical framework to diagnose and resolve these analytical hurdles.

Troubleshooting Guide: A Symptom-Based Approach

Encountering more peaks in an NMR spectrum than anticipated for a pure compound can be perplexing. This section is designed to walk you through a systematic process of elimination to identify the root cause of these unexpected signals.

Q1: I'm seeing more peaks in my ¹H NMR spectrum than expected for 2-(4-Cyano-1H-indol-3-yl)acetic acid. What are the likely causes?

This is a frequent observation. The appearance of extra signals can stem from several sources, ranging from simple contamination to more complex dynamic phenomena. The first step is to systematically evaluate the most probable causes.

Possible Cause #1: Residual Solvents or Impurities

• Expertise & Experience: The most common source of extraneous peaks is often the simplest: residual solvents from your reaction workup or purification, or impurities from starting materials and reagents. Even high-purity solvents can contain stabilizers that are visible in sensitive NMR experiments.

• Troubleshooting Protocol:

  • Identify Common Lab Solvents: Compare the chemical shifts of the unexpected peaks to a standard table of common NMR solvent impurities. Pay close attention to solvents used in the final purification steps (e.g., ethyl acetate, hexanes, dichloromethane, acetone).

  • Check Starting Materials: If possible, run an NMR spectrum of the starting materials used in your synthesis. This can help identify if an impurity was carried through the reaction sequence.

  • Analyze for Synthetic Byproducts: Consider potential side reactions in your synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic acid. For instance, incomplete reactions or the formation of isomers are common.[1][2][3]

Common Lab Solvents	Approximate ¹H Chemical Shift (ppm) in CDCl₃	Multiplicity
Acetone	2.17	Singlet
Dichloromethane	5.30	Singlet
Ethyl Acetate	1.26, 2.05, 4.12	Triplet, Singlet, Quartet
Hexane	0.88, 1.26	Multiplets
Water	~1.56	Broad Singlet

Possible Cause #2: Presence of Rotamers (Conformational Isomers)

• Expertise & Experience: Molecules with hindered rotation around a single bond can exist as a mixture of stable conformers, known as rotamers.[4][5] If the energy barrier to interconversion is high enough, each rotamer can give a distinct set of NMR signals, leading to a doubling or even quadrupling of peaks.[6] For indole derivatives, hindered rotation can occur, especially with bulky substituents.[7]

• Troubleshooting Protocol:

  • Variable Temperature (VT) NMR: This is the definitive experiment to identify rotamers.[4][5] As you increase the temperature of the NMR experiment, the rate of interconversion between rotamers will increase. If the extra peaks are due to rotamers, you will observe them broaden and eventually coalesce into a single set of averaged signals at higher temperatures.[6]

  • 2D NMR Spectroscopy: Techniques like EXSY (Exchange Spectroscopy) can show cross-peaks between the signals of the interconverting rotamers, confirming their relationship.

Workflow for Differentiating Impurities from Rotamers

Caption: A decision tree for troubleshooting unexpected NMR peaks.

Q2: The chemical shifts in my spectrum don't match the predicted values for 2-(4-Cyano-1H-indol-3-yl)acetic acid. Why might this be?

Discrepancies between observed and predicted chemical shifts can be influenced by several factors.

Possible Cause #1: Solvent Effects

• Expertise & Experience: The choice of deuterated solvent can have a significant impact on the chemical shifts of your compound, especially for molecules with acidic protons (like the carboxylic acid and the indole N-H) and aromatic rings.[8] Solvents can interact with the solute through hydrogen bonding and anisotropic effects, leading to shifts in electron density and, consequently, changes in resonance frequencies.[8]

• Troubleshooting Protocol:

  • Run the Spectrum in a Different Solvent: If you initially used a non-polar solvent like CDCl₃, try a more polar or hydrogen-bonding solvent like DMSO-d₆ or Methanol-d₄. This can help to resolve overlapping signals and confirm assignments.

  • D₂O Exchange: To confirm the presence of exchangeable protons (N-H and O-H), add a drop of D₂O to your NMR tube, shake well, and re-acquire the spectrum. The peaks corresponding to these protons should diminish or disappear.

Possible Cause #2: Tautomerism

• Expertise & Experience: Indole-containing molecules can potentially exist in tautomeric forms.[9] For 2-(4-Cyano-1H-indol-3-yl)acetic acid, while the indole form is overwhelmingly favored, the possibility of other tautomers, especially under specific pH or solvent conditions, should be considered. Indole-3-pyruvic acid, a related compound, is known to exhibit keto-enol tautomerism.[10][11]

• Troubleshooting Protocol:

  • Varying Solvent and Temperature: Similar to rotamers, the equilibrium between tautomers can be influenced by solvent and temperature. Running the NMR under different conditions may alter the ratio of tautomers and provide clues to their presence.

  • 2D NMR: Techniques like ¹H-¹³C HSQC and HMBC can help to establish connectivity and identify the structural framework of the major species in solution, confirming if it is the expected structure.

Frequently Asked Questions (FAQs)

Q: What are some common impurities in the synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic acid?

A: The synthesis of indole derivatives can lead to various impurities.[12] Depending on the synthetic route, common impurities could include unreacted starting materials like 4-cyanoindole, byproducts from side reactions such as over-alkylation or oxidation, or residual catalysts.[1][3] It is crucial to have a thorough understanding of the reaction mechanism to anticipate potential impurities.

Q: How does the cyano group influence the NMR spectrum of the indole ring?

A: The cyano group is an electron-withdrawing group. Its presence on the indole ring will deshield the nearby protons and carbons, causing their signals to appear at a higher chemical shift (downfield) compared to the unsubstituted indole. This effect is most pronounced for the protons and carbons closest to the cyano group.

Q: Could the unexpected peaks be due to degradation of my compound?

A: Yes, indole-3-acetic acid and its derivatives can be susceptible to degradation, particularly in the presence of light, strong acids or bases, or certain microbes.[13][14][15] Degradation products would appear as a new set of peaks in the NMR spectrum. If you suspect degradation, it is advisable to re-purify the sample and re-acquire the NMR spectrum promptly, ensuring the sample is protected from light and stored at a low temperature.

Q: My baseline is distorted and my peaks are broad. What could be the issue?

A: These are common issues in NMR spectroscopy.

• Poor Shimming: The magnetic field may not be homogeneous across your sample. Re-shimming the spectrometer is the first step.[16]

• Sample Concentration: A sample that is too concentrated can lead to broad peaks due to viscosity and intermolecular interactions. Try diluting your sample.

• Paramagnetic Impurities: The presence of even trace amounts of paramagnetic metals can cause significant line broadening. Ensure your glassware is scrupulously clean.

• Insoluble Material: If your sample is not fully dissolved, this can lead to poor shimming and broad lines.[17] Filter your sample before placing it in the NMR tube.

References

• H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpret
• 4-Cyanoindole (16136-52-0) 1H NMR spectrum - ChemicalBook. (n.d.). ChemicalBook.
• 4-Cyanoindole | C9H6N2 | CID 3817602 - PubChem. (n.d.). PubChem.
• 4-Cyanoindole 97 16136-52-0 - Sigma-Aldrich. (n.d.). Sigma-Aldrich.
• Indole-3-acetic acid - Wikipedia. (n.d.). Wikipedia.
• Microbial Degradation of Indole and Its Deriv
• Priya, et al. (2023).
• Mechanism of the solvent-free reactions between indole derivatives and 4-nitrobenzaldehyde studied by solid-state NMR and DFT calculations | Request PDF - ResearchGate. (2025).
• Indole and its tautomers. | Download Scientific Diagram - ResearchGate. (n.d.).
• Troubleshooting 1H NMR Spectroscopy - Department of Chemistry : University of Rochester. (n.d.). University of Rochester.
• Rotamers or Diastereomers? An Overlooked NMR Solution | The Journal of Organic Chemistry - ACS Publications. (n.d.).
• Degradation of indole-3-acetic acid by plant-associated microbes | bioRxiv. (2024). bioRxiv.
• Hindered Rotation in N-Carbomethoxylated Indole Derivatives - SciELO México. (n.d.). SciELO México.
• Indolizinoquinolinedione Metal Complexes: Structural Characterization, In Vitro Antibacterial, and In Silico Studies - MDPI. (n.d.). MDPI.
• Identification and synthesis of impurities formed during sertindole prepar
• Troubleshooting Acquisition Related Problems - NMR. (n.d.). University of Wisconsin-Madison.
• Analysis of the Enol–Keto Tautomers of Indole-3-pyruvic Acid - ResearchGate. (n.d.).
• Microbial Degradation of Indole and Its Derivatives - ResearchGate. (2025).
• Synthesis and Chemistry of Indole. (n.d.).
• Rotamers or Diastereomers? An Overlooked NMR Solution | Request PDF - ResearchGate. (2025).
• Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent upd
• The enol tautomer of indole-3-pyruvic acid as a biological switch in stress responses. (n.d.).
• Synthesis of indole-linked β-cyano-enones: a p
• Troubleshooting | Department of Chemistry and Biochemistry - University of Maryland. (n.d.). University of Maryland.
• NMR CASE Troubleshooting Guide. (2009).
• Investigation of Four Sets of NMR Spectra for One Racemic Compound of Pseudoresonance Structures - PMC - NIH. (n.d.). NIH.
• Enantioselective [4 + 2] Annulation Reaction of C1-Ammonium Enolate and Azadiene for 3,4-Dihydroquinolinones Synthesis - American Chemical Society. (2026).
• Synthesis and photophysical characterization of fluorescent indole nucleoside analogues - PMC - NIH. (2023). NIH.
• Identification and synthesis of impurities formed during sertindole prepar
• Indole-3-acetic Acid - Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• Rotamers or diastereomers? An overlooked NMR solution - PubMed. (2012). PubMed.
• Troubleshooting Guide for Varian/Agilent NMR Spectrometers running VnmrJ - UC Davis NMR Facility. (n.d.). UC Davis.
• 4-Cyanoindole, 99% 1 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com. (n.d.). Thermo Fisher Scientific.
• Excited state tautomerization of azaindole - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). RSC Publishing.
• 4-Cyanopyridine(100-48-1) 13C NMR spectrum - ChemicalBook. (n.d.). ChemicalBook.
• Understanding Indole's Chemical Properties and Synthesis. (n.d.).
• Bacterial catabolism of indole-3-acetic acid - PubMed. (2020). PubMed.
• Synthesis of indoles - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal.
• 4-Cyanoindole - Chem-Impex. (n.d.). Chem-Impex.
• Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. (2023).
• Unexpected ¹H NMR after harsh hydrolysis (48% HBr/AcOH, 110 °C): no benzylic CH₂, instead 3 isolated aromatic singlets (1:1:1). What product could this be? - Reddit. (2026). Reddit.
• Synthesis of 2-Vinylindole-3-Acetic Acid Derivatives via Cyanide-Catalyzed Imino-Stetter Reaction - PubMed. (2016). PubMed.
• Identification and synthesis of impurities formed during sertindole prepar

Sources

• 1. Identification and synthesis of impurities formed during sertindole preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. Rotamers or diastereomers? An overlooked NMR solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Investigation of Four Sets of NMR Spectra for One Racemic Compound of Pseudoresonance Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hindered Rotation in N-Carbomethoxylated Indole Derivatives [scielo.org.mx]
• 8. thieme-connect.de [thieme-connect.de]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. The enol tautomer of indole-3-pyruvic acid as a biological switch in stress responses - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. nmr.ucdavis.edu [nmr.ucdavis.edu]

stability issues of 4-cyanoindole-3-acetic acid under experimental conditions

Welcome to the technical support center for 4-cyanoindole-3-acetic acid (4-CN-IAA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for stability issues that may be encountered during experimental use. As a synthetic auxin, the stability of 4-CN-IAA is paramount for reproducible and accurate results. This document offers a combination of frequently asked questions for general guidance and a detailed troubleshooting section for specific experimental challenges.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, storage, and use of 4-cyanoindole-3-acetic acid, with best-practice recommendations derived from the known properties of indole-3-acetic acid (IAA) and its halogenated analogs.

Q1: How should I store solid 4-cyanoindole-3-acetic acid?

A1: Solid 4-CN-IAA should be stored in a cool, dry, and dark environment.[1][2] A desiccator at 2-8°C is ideal. The container should be tightly sealed to prevent moisture absorption and degradation.[2] For long-term storage, flushing the container with an inert gas like argon or nitrogen can further protect the compound from oxidation.

Q2: What is the recommended procedure for preparing a stock solution of 4-CN-IAA?

A2: Due to its limited solubility in water, a stock solution of 4-CN-IAA should first be prepared in an organic solvent. Dimethyl sulfoxide (DMSO) or ethanol are suitable choices.[3] Briefly, to prepare a stock solution:

• Weigh the desired amount of 4-CN-IAA in a fume hood.

• Add a small volume of the chosen organic solvent (e.g., DMSO) to dissolve the solid completely.

• Once dissolved, the solution can be brought to the final desired concentration with the same solvent or an appropriate buffer. For aqueous buffers, it is advisable to prepare a concentrated stock in an organic solvent and then dilute it into the aqueous medium to the final working concentration. Be mindful of the final solvent concentration in your experiment, as it may affect your biological system.

Q3: How should I store stock solutions of 4-CN-IAA?

A3: Stock solutions of 4-CN-IAA should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect the solutions from light by using amber vials or by wrapping the vials in aluminum foil.[1] Under these conditions, the solution should be stable for several months.

Q4: Is 4-CN-IAA sensitive to light?

A4: Yes. Like its parent compound, indole-3-acetic acid, 4-CN-IAA is expected to be sensitive to light, particularly UV radiation.[1] Exposure to light can lead to photo-oxidation and degradation of the indole ring, resulting in a loss of biological activity. Therefore, all experiments involving 4-CN-IAA should be conducted under subdued light conditions where possible, and solutions should be stored in light-protecting containers.

Q5: What is the expected stability of 4-CN-IAA in aqueous solutions at different pH values?

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common experimental problems that may be related to the instability of 4-cyanoindole-3-acetic acid.

Observed Problem	Potential Cause	Recommended Solution
Inconsistent or lower-than-expected biological activity in your assay.	Degradation of 4-CN-IAA in the stock solution or working solution.	1. Prepare a fresh stock solution of 4-CN-IAA and compare its activity to the old stock. 2. Verify the storage conditions of your stock solution (temperature, light protection). 3. Assess the stability of 4-CN-IAA in your experimental media under the exact conditions of your assay (see Protocol for Stability Assessment below).
A visible color change (e.g., yellowing or browning) in the 4-CN-IAA stock solution.	This indicates potential degradation or oxidation of the compound.	1. Discard the discolored solution. 2. Prepare a fresh stock solution from solid material. 3. Consider aliquoting the new stock solution into smaller, single-use volumes to minimize exposure to air and prevent contamination.
Precipitation is observed when diluting the organic stock solution into an aqueous buffer.	The concentration of 4-CN-IAA exceeds its solubility limit in the final aqueous solution, or the organic solvent concentration is too high, causing the compound to crash out.	1. Increase the proportion of the aqueous buffer to organic solvent in the final solution. 2. Gently warm the solution to aid in dissolution, but be cautious as heat can also promote degradation. 3. Prepare a more dilute stock solution to reduce the final concentration of the organic solvent.
Variability in results between experiments conducted on different days.	This could be due to the degradation of 4-CN-IAA in the working solution over the course of the experiment or differences in light exposure between experimental setups.	1. Prepare fresh working solutions of 4-CN-IAA for each experiment. 2. Standardize the lighting conditions for your experiments. If possible, work under a safelight or cover your experimental setup with light-blocking material.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 4-Cyanoindole-3-Acetic Acid in DMSO

• Materials:

  • 4-cyanoindole-3-acetic acid (MW: 200.19 g/mol )[4]

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Calibrated analytical balance

  • Amber glass vial or clear vial wrapped in aluminum foil

  • Pipettes and sterile tips

• Procedure:

  • In a fume hood, weigh out 2.00 mg of 4-cyanoindole-3-acetic acid.

  • Transfer the solid to a clean, dry amber vial.

  • Add 1.0 mL of anhydrous DMSO to the vial.

  • Vortex or gently agitate the vial until the solid is completely dissolved.

  • Store the 10 mM stock solution at -20°C in single-use aliquots.

Protocol 2: General Protocol for Assessing the Stability of 4-CN-IAA in an Experimental Buffer

This protocol outlines a method to determine the stability of 4-CN-IAA in your specific experimental buffer using High-Performance Liquid Chromatography (HPLC). A similar approach can be used with LC-MS/MS for higher sensitivity.[5]

• Materials:

  • Prepared stock solution of 4-CN-IAA (e.g., 10 mM in DMSO)

  • Your experimental buffer

  • HPLC system with a UV detector

  • C18 HPLC column

  • Mobile phase (e.g., acetonitrile and water with 0.1% formic acid)

  • Incubator or water bath set to your experimental temperature

• Procedure:

  • Prepare a working solution of 4-CN-IAA in your experimental buffer at the final concentration used in your assays.

  • Immediately after preparation (t=0), take an aliquot of the working solution and inject it into the HPLC system to obtain an initial concentration reading.

  • Incubate the remaining working solution under your standard experimental conditions (temperature, light/dark).

  • At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), take aliquots of the incubated solution and analyze them by HPLC.

  • Quantify the peak area of 4-CN-IAA at each time point and compare it to the initial reading at t=0 to determine the percentage of degradation over time.

Visualizations

Caption: Factors influencing the stability of 4-CN-IAA solutions.

Caption: Workflow for assessing the stability of 4-CN-IAA.

References

• Health Canada Pest Management Regulatory Agency. (2016). Proposed Registration Decision PRD2016-25, 4-Chloroindole-3-Acetic Acid. Retrieved from .

• Arco-Molina, J., et al. (2024). Synthesis and Degradation of the Phytohormone Indole-3-Acetic Acid by the Versatile Bacterium Paraburkholderia xenovorans LB400 and Its Growth Promotion of Nicotiana tabacum Plant. Plants (Basel).
• Oxford Lab Fine Chem LLP. (n.d.).
• CDH Fine Chemical. (n.d.).
• Snyder, H. R., & Pilgrim, F. J. (1950). The Preparation of Indole-3-acetic Acid. Organic Syntheses, 30, 57.
• Boonmahome, R., & Mongkolthanaruk, W. (2023). Characterization of indole-3-acetic acid biosynthesis and stability from Micrococcus luteus. Journal of Applied Biology and Biotechnology.
• Kosuge, T., Heskett, M. G., & Wilson, E. E. (1966). Microbial Synthesis and Degradation of Indole-3-acetic Acid. The Journal of Biological Chemistry, 241(16), 3738-3744.
• Fisher Scientific. (n.d.). Safety Data Sheet - 4-Chloroindole-3-acetic acid.
• Gang, S., et al. (2019). Analysis of Indole-3-acetic Acid (IAA) Production in Klebsiella by LC-MS/MS and the Salkowski Method. Bio-protocol, 9(9), e3230.
• Cayman Chemical. (2024). Safety Data Sheet - 4-Chloroindole-3-acetic Acid.
• BenchChem. (2025). 4-Cyanoindole: A Versatile Building Block in Modern Organic Synthesis.
• Ali, Q. (2024). What is the method of standard curve of IAA preparation?.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 71315044, 2-(4-Cyano-1H-indol-3-yl)acetic acid. Retrieved from [Link]

• Hernández-García, E., et al. (2025). Production of Indole-3-Acetic Acid and Degradation of 2,4-D by Yeasts Isolated from Pollinating Insects. Journal of Fungi, 11(7), 564.
• Boonmahome, R., & Mongkolthanaruk, W. (2023). Characterization of indole-3-acetic acid biosynthesis and stability from Micrococcus luteus. Journal of Applied Biology & Biotechnology.
• Fox, S. W., & Bullock, M. W. (1955). U.S. Patent No. 2,701,250. Washington, DC: U.S.
• Apollo Scientific. (2023). Safety Data Sheet - 4-Chloroindole-3-acetic acid.
• Vanmathi, J. S., et al. (2018). Optimization for production of Indole acetic acid (IAA) by plant growth promoting Streptomyces sp VSMGT1014 isolated from rice rhizosphere. Journal of Pharmacognosy and Phytochemistry, 7(1), 1339-1345.
• Le, S., et al. (2024).

• Wikipedia. (n.d.). Indole-3-acetic acid. Retrieved from [Link]

• Kim, H. J., et al. (2021). Optimization of Indole-3-Acetic Acid Concentration in a Nutrient Solution for Increasing Bioactive Compound Accumulation and Production of Agastache rugosa in a Plant Factory. Agronomy, 11(11), 2269.
• Gnanasekaran, P., et al. (2022). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. Frontiers in Chemistry, 10, 938423.
• Chen, Q., et al. (2016). Measuring Endogenous GA and IAA. Bio-protocol, 6(11), e1817.

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• 4. 2-(4-Cyano-1H-indol-3-yl)acetic acid | C11H8N2O2 | CID 71315044 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Analysis of Indole-3-acetic Acid (IAA) Production in Klebsiellaby LC-MS/MS and the Salkowski Method - PMC [pmc.ncbi.nlm.nih.gov]

minimizing impurities in 2-(4-Cyano-1H-indol-3-yl)acetic acid synthesis

Answering the user's request.## Technical Support Center: Synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic Acid

A Guide to Minimizing Impurities for Researchers and Drug Development Professionals

Introduction

Welcome to the technical support guide for the synthesis of 2-(4-Cyano-1H-indol-3-yl)acetic acid. This key heterocyclic compound serves as a valuable building block in medicinal chemistry and drug development. However, its multi-step synthesis presents several challenges where the formation of closely related impurities can compromise yield, purity, and the viability of subsequent research.

This guide is structured to provide practical, experience-driven advice. We will move beyond simple procedural lists to explain the chemical reasoning behind critical process parameters. Our goal is to empower you to not only execute the synthesis but also to troubleshoot and optimize it effectively. We will cover the most common synthetic route, address frequently encountered issues, and provide detailed protocols and analytical guidance to ensure you achieve the highest possible purity for your target compound.

Recommended Synthetic Pathway: A Three-Step Approach

A robust and common method to synthesize 2-(4-Cyano-1H-indol-3-yl)acetic acid involves three primary stages:

• Formation of the Indole Core: Building the 4-cyanoindole scaffold using the classic Fischer Indole Synthesis.

• Installation of the Acetonitrile Side Chain: Introducing the C3-substituent via a Mannich reaction followed by cyanation.

• Selective Hydrolysis: Converting the C3-acetonitrile group to the desired carboxylic acid while preserving the C4-cyano group.

Reference Data & Comparative Studies

A Comparative Analysis of 2-(4-Cyano-1H-indol-3-yl)acetic acid and Indole-3-acetic acid: A Guide for Researchers

This guide provides a comprehensive comparison of the well-established natural auxin, Indole-3-acetic acid (IAA), and its synthetic analog, 2-(4-Cyano-1H-indol-3-yl)acetic acid. While extensive research has elucidated the multifaceted roles of IAA in plant development and its applications in agriculture and biotechnology, data on the biological activity of its cyano-substituted counterpart is less prevalent. This guide aims to bridge this gap by providing a detailed overview of IAA's activity, and based on structure-activity relationships of related compounds, inferring the potential activity of 2-(4-Cyano-1H-indol-3-yl)acetic acid. This document is intended for researchers, scientists, and professionals in drug development and plant biology who are exploring novel auxin analogs for various applications.

Introduction to Auxins: The Master Regulators of Plant Growth

Indole-3-acetic acid (IAA) is the most abundant naturally occurring plant hormone of the auxin class and is considered a master regulator of plant growth and development.[1][2] It is involved in a wide array of physiological processes, including cell elongation and division, apical dominance, root initiation, and fruit development.[2][3] The cellular and physiological effects of IAA are mediated through a well-defined signaling pathway that involves its perception by specific receptors, leading to the degradation of transcriptional repressors and the subsequent activation of auxin-responsive genes.[2]

The exploration of synthetic auxin analogs is a vibrant area of research, driven by the quest for compounds with enhanced stability, selectivity, or novel activities. 2-(4-Cyano-1H-indol-3-yl)acetic acid represents one such synthetic analog, featuring a cyano (-CN) group at the 4-position of the indole ring. Understanding the impact of this substitution on auxin activity is crucial for its potential application.

Comparative Analysis of Biological Activity

Indole-3-acetic acid (IAA): The Natural Standard

• Mechanism of Action: IAA binds to the F-box protein TRANSPORT INHIBITOR RESPONSE 1 (TIR1) and its homologs, which are components of the Skp1-Cullin-F-box (SCF) E3 ubiquitin ligase complex.[2][4] This binding promotes the ubiquitination and subsequent degradation of Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressors. The degradation of Aux/IAA proteins liberates Auxin Response Factors (ARFs), which can then activate the transcription of auxin-responsive genes.[2]

• Biological Effects: IAA's effects are concentration-dependent. At optimal concentrations, it promotes cell elongation, as classically demonstrated in the Avena coleoptile test.[5][6][7] It also stimulates cell division, differentiation, and various developmental processes.[2]

• Stability: A notable characteristic of IAA is its relative instability, as it can be degraded by light and enzymatic oxidation within plant tissues.

2-(4-Cyano-1H-indol-3-yl)acetic acid: An Inferential Profile

Direct experimental data on the auxin activity of 2-(4-Cyano-1H-indol-3-yl)acetic acid is currently lacking. However, studies on other IAA analogs with substitutions at the 4-position of the indole ring can provide valuable insights. For instance, 4-chloroindole-3-acetic acid (4-Cl-IAA) has been shown to be a more potent auxin than IAA in certain bioassays.[8] This suggests that the 4-position of the indole ring is amenable to substitution without abolishing, and potentially even enhancing, auxin activity.

The cyano group is a strong electron-withdrawing group, which could influence the electronic properties of the indole ring and its interaction with the auxin receptors. It is plausible that 2-(4-Cyano-1H-indol-3-yl)acetic acid could exhibit auxin-like activity, potentially with altered potency or stability compared to IAA.

Table 1: Comparative Profile of Indole-3-acetic acid (IAA) and Inferred Properties of 2-(4-Cyano-1H-indol-3-yl)acetic acid

Feature	Indole-3-acetic acid (IAA)	2-(4-Cyano-1H-indol-3-yl)acetic acid (Inferred)
Source	Naturally occurring in plants	Synthetic
Mechanism of Action	Binds to TIR1/AFB receptors, leading to degradation of Aux/IAA repressors and activation of ARFs.[2]	Potentially similar to IAA, binding to TIR1/AFB receptors. The affinity and kinetics of binding may differ.
Auxin Activity	Well-established; promotes cell elongation, division, and differentiation.[2]	Likely possesses auxin activity. Potency relative to IAA is unknown and requires experimental validation.
Stability	Susceptible to degradation by light and enzymes.	Potentially more stable than IAA due to the electron-withdrawing nature of the cyano group, but this needs to be experimentally verified.
Supporting Evidence	Extensive body of research.	Inferred from the activity of other 4-substituted IAA analogs like 4-Cl-IAA.[8]

Experimental Protocols for Activity Assessment

To empirically determine and compare the auxin activity of 2-(4-Cyano-1H-indol-3-yl)acetic acid and IAA, the following established bioassays are recommended.

Avena Coleoptile Elongation Bioassay

This classic bioassay measures the ability of a substance to induce cell elongation in oat coleoptile segments.[9][10]

Principle: The elongation of excised coleoptile segments is directly proportional to the concentration of active auxins in the incubation medium, within a certain range.[10]

Step-by-Step Methodology:

• Seed Germination: Germinate oat (Avena sativa) seeds in the dark for approximately 72 hours at 25°C.

• Coleoptile Excision: Under a dim green safe light, harvest coleoptiles from etiolated seedlings. Discard the apical tip (approx. 3-4 mm) and the basal portion. Excise a sub-apical segment of a defined length (e.g., 10 mm).

• Incubation: Randomly distribute the coleoptile segments into petri dishes containing a basal medium (e.g., a buffered sucrose solution) and varying concentrations of IAA or 2-(4-Cyano-1H-indol-3-yl)acetic acid. A control group with only the basal medium should be included.

• Measurement: Incubate the petri dishes in the dark at 25°C for 24-48 hours. After incubation, measure the final length of the coleoptile segments.

• Data Analysis: Calculate the percentage elongation for each treatment group relative to the initial length and the control group. Plot a dose-response curve to determine the optimal concentration and compare the efficacy of the two compounds.

Causality Behind Experimental Choices:

• Darkness: Oat seedlings are grown in darkness to prevent phototropic responses and ensure that the observed elongation is due to the applied auxin.

• Apical Tip Removal: The apical tip is the primary site of endogenous auxin production. Its removal ensures that the measured elongation is a response to the exogenously applied compounds.

• Buffered Sucrose Solution: The buffer maintains a stable pH, while sucrose provides an energy source for the coleoptile segments.

DR5::GUS Reporter Gene Assay

This is a more modern and sensitive method to visualize and quantify auxin response at the cellular level.[11][12]

Principle: The DR5 promoter is a synthetic promoter containing multiple auxin response elements (AuxREs) that drive the expression of a reporter gene, typically β-glucuronidase (GUS), in response to auxin.[13] The intensity of the GUS staining or activity is proportional to the level of auxin signaling.

Step-by-Step Methodology:

• Plant Material: Use transgenic Arabidopsis thaliana or other suitable plant species carrying the DR5::GUS construct.

• Treatment: Treat seedlings or specific tissues with a range of concentrations of IAA and 2-(4-Cyano-1H-indol-3-yl)acetic acid. Include a mock-treated control.

• GUS Staining: After a defined incubation period, immerse the plant material in a GUS staining solution containing X-Gluc (5-bromo-4-chloro-3-indolyl-β-D-glucuronic acid). Incubate at 37°C until a blue color develops.

• Microscopy: Clear the chlorophyll from the tissues using an ethanol series and visualize the GUS staining pattern under a microscope.

• Quantitative Analysis (Optional): For a quantitative comparison, a fluorometric assay using 4-methylumbelliferyl-β-D-glucuronide (MUG) as a substrate can be performed on protein extracts from the treated tissues.

Causality Behind Experimental Choices:

• DR5 Promoter: This synthetic promoter provides a highly specific and sensitive readout of auxin-induced gene expression.

• GUS Reporter: The GUS enzyme produces a stable and easily detectable blue precipitate upon cleavage of X-Gluc, allowing for spatial localization of auxin response.

Visualization of Signaling and Workflows

Diagram 1: Simplified Auxin Signaling Pathway

Caption: Simplified overview of the auxin signaling pathway.

Diagram 2: Avena Coleoptile Elongation Bioassay Workflow

Caption: Workflow for the Avena coleoptile elongation bioassay.

Conclusion and Future Directions

Indole-3-acetic acid is a cornerstone of plant hormone research, with a well-characterized mechanism of action and a vast array of known biological effects. While direct experimental evidence for the auxin activity of 2-(4-Cyano-1H-indol-3-yl)acetic acid is currently unavailable, the analysis of structurally related 4-substituted IAA analogs suggests that it is a promising candidate for possessing auxin-like properties.

Future research should focus on the direct experimental evaluation of 2-(4-Cyano-1H-indol-3-yl)acetic acid using the bioassays outlined in this guide. Key areas of investigation should include:

• Dose-response analysis in classic auxin bioassays to determine its potency relative to IAA.

• Receptor binding assays to quantify its affinity for the TIR1/AFB receptors.

• Transcriptomic studies to assess its impact on the expression of auxin-responsive genes.

• Stability assays to compare its degradation profile with that of IAA under various conditions.

Such studies will be instrumental in elucidating the precise biological activity of this synthetic auxin analog and will pave the way for its potential application in research and biotechnology.

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• Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. (2022). Frontiers in Plant Science. [Link]

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A Comparative Guide to the Biological Effects of Cyanoindole Acetic Acids

In the landscape of molecular probes and therapeutic candidates, indole-3-acetic acid (IAA) and its derivatives represent a versatile scaffold with a wide spectrum of biological activities. The introduction of a cyano group to the indole ring, in particular, gives rise to compounds with distinct and often enhanced biological effects. This guide provides a comprehensive comparison of different cyanoindole acetic acids, focusing on two primary areas of activity: plant growth regulation (auxin-like activity) and enzyme inhibition, specifically targeting aldose reductase. We will delve into the underlying mechanisms of action, present comparative experimental data, and provide detailed protocols for key assays to empower researchers in their exploration of this fascinating class of molecules.

Introduction to Cyanoindole Acetic Acids

Indole-3-acetic acid (IAA) is the most common naturally occurring auxin in plants, playing a pivotal role in virtually every aspect of plant growth and development, from cell elongation and division to fruit development and senescence.[1][2][3] The chemical structure of IAA, a derivative of indole with a carboxymethyl substituent, has served as a template for the synthesis of a vast array of synthetic auxins, some of which are used as herbicides.[1] The introduction of a cyano (-C≡N) group, a potent electron-withdrawing substituent, onto the indole ring can significantly alter the molecule's electronic properties, lipophilicity, and steric profile, leading to profound changes in its biological activity.

This guide will focus on two distinct classes of cyanoindole acetic acid derivatives:

• Auxin-like Cyanoindole Acetic Acids: These compounds mimic the activity of IAA, influencing plant growth and development. While specific data on cyano-substituted IAAs is limited in publicly available literature, we will draw comparisons with well-characterized halogenated IAA analogs to infer potential activities.

• Cyano(2-oxo-2,3-dihydroindol-3-yl)acetic Acid Derivatives as Aldose Reductase Inhibitors: This class of compounds exhibits potent inhibitory activity against aldose reductase, an enzyme implicated in the pathogenesis of diabetic complications.

Comparative Biological Effects

Auxin-like Activity: Regulating Plant Growth

The biological activity of auxins is mediated by a complex signaling pathway involving the TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) family of F-box proteins, which act as auxin co-receptors.[4][5][6] In the presence of auxin, the TIR1/AFB receptor forms a complex with an Aux/IAA transcriptional repressor protein, leading to the ubiquitination and subsequent degradation of the Aux/IAA protein.[7] This relieves the repression of Auxin Response Factors (ARFs), which can then regulate the transcription of auxin-responsive genes, ultimately leading to various physiological responses like cell elongation.

Hypothetical Comparison of Auxin-like Activity:

Compound	Substitution	Expected Relative Activity (Compared to IAA)	Rationale
Indole-3-acetic acid (IAA)	None (Parent Compound)	1x	Baseline for comparison.
4-Chloro-IAA	4-Chloro	> 1x	Halogenation can increase stability and receptor affinity.
5-Cyano-IAA	5-Cyano	Potentially altered	The strong electron-withdrawing nature of the cyano group could significantly impact receptor binding and metabolic stability. Experimental validation is needed.
6-Cyano-IAA	6-Cyano	Potentially altered	Positional isomerism will likely lead to different biological activities compared to 5-cyano-IAA. Experimental validation is needed.
7-Cyano-IAA	7-Cyano	Potentially altered	Steric hindrance from the cyano group at this position could affect binding to the receptor pocket. Experimental validation is needed.

Aldose Reductase Inhibition: A Therapeutic Avenue

A distinct class of cyanoindole acetic acids, specifically cyano(2-oxo-2,3-dihydroindol-3-yl)acetic acid derivatives, has been identified as potent inhibitors of aldose reductase. Aldose reductase is the first and rate-limiting enzyme in the polyol pathway, which converts glucose to sorbitol.[8][9][10] Under hyperglycemic conditions, the increased flux through the polyol pathway leads to the accumulation of sorbitol, causing osmotic stress and contributing to diabetic complications such as neuropathy, nephropathy, and cataracts.[11][12]

Comparative Inhibitory Activity of Cyano(2-oxo-2,3-dihydroindol-3-yl)acetic Acid Derivatives:

A study by Manna et al. (2002) synthesized and evaluated a series of these compounds for their ability to inhibit aldose reductase. The results demonstrated that substitutions on the indole nucleus significantly impact inhibitory potency.

Compound	1-Position Substitution	5-Position Substitution	IC50 (µM)
39	H	H	0.85
55	4-Methylbenzyl	F	0.075
Sorbinil (Reference)	-	-	0.50
Tolrestat (Reference)	-	-	0.046

These data clearly indicate that the introduction of a halogen (fluoro group) at the 5-position and a lipophilic group (4-methylbenzyl) at the 1-position of the indole ring dramatically enhances the inhibitory activity against aldose reductase. Compound 55 exhibits potency comparable to the well-known aldose reductase inhibitor, Tolrestat.

Signaling Pathway Visualizations

Auxin Signaling Pathway

The following diagram illustrates the core components of the auxin signaling pathway leading to gene expression.

Caption: Simplified auxin signaling pathway.

Polyol Pathway and Aldose Reductase

This diagram illustrates the role of aldose reductase in the polyol pathway.

Caption: The polyol pathway and inhibition by cyanoindole acetic acid derivatives.

Experimental Protocols

Avena Coleoptile Elongation Bioassay for Auxin Activity

This classic bioassay measures the ability of a compound to induce cell elongation in oat coleoptiles.[13][14]

Materials:

• Oat seeds (Avena sativa)

• Petri dishes

• Filter paper

• Solution of the test compound at various concentrations

• Control solution (buffer)

• Ruler or caliper

• Microscope or magnifying glass

Procedure:

• Seed Germination: Germinate oat seeds on moist filter paper in Petri dishes in complete darkness for 2-3 days.[13]

• Coleoptile Excision: When the coleoptiles are approximately 20-30 mm long, excise the apical 3-4 mm to remove the endogenous auxin source. Then, cut a 10 mm segment from the remaining coleoptile.

• Incubation: Place the coleoptile segments in Petri dishes containing the test solutions of different concentrations or the control solution. Ensure the segments are fully submerged.

• Measurement: Incubate the Petri dishes in the dark for 24-48 hours. After incubation, measure the final length of each coleoptile segment.

• Data Analysis: Calculate the percentage elongation for each concentration compared to the control. Plot a dose-response curve to determine the optimal concentration for activity.

Arabidopsis thaliana Root Growth Inhibition Assay

This assay is a sensitive method to assess the effect of auxin-like compounds on root growth. High concentrations of auxins typically inhibit root elongation.[15][16]

Materials:

• Arabidopsis thaliana seeds (wild-type, e.g., Col-0)

• Agar plates with Murashige and Skoog (MS) medium

• Test compounds at various concentrations

• Control plates (MS medium with solvent)

• Growth chamber with controlled light and temperature

Procedure:

• Seed Sterilization and Plating: Surface-sterilize Arabidopsis seeds and place them on MS agar plates.

• Germination and Growth: Stratify the seeds at 4°C for 2-4 days in the dark to synchronize germination. Then, transfer the plates to a growth chamber with a long-day photoperiod (e.g., 16h light/8h dark) at 22°C.

• Transfer to Treatment Plates: After 4-5 days, when the primary root is clearly visible, transfer seedlings of uniform size to new MS plates containing the test compounds at different concentrations or to control plates.

• Root Growth Measurement: Place the plates vertically in the growth chamber to allow the roots to grow along the surface of the agar. Mark the position of the root tip at the time of transfer and then at regular intervals (e.g., every 24 hours) for 3-5 days.

• Data Analysis: Measure the root elongation from the initial mark. Calculate the percentage of root growth inhibition for each concentration compared to the control.

In Vitro Aldose Reductase Inhibition Assay

This spectrophotometric assay measures the inhibition of aldose reductase by monitoring the oxidation of NADPH.[17][18][19][20]

Materials:

• Purified or partially purified aldose reductase (from rat lens or recombinant source)

• Potassium phosphate buffer (pH 6.2)

• NADPH

• DL-glyceraldehyde (substrate)

• Test compound at various concentrations

• Control (solvent)

• UV-Vis spectrophotometer

Procedure:

• Reaction Mixture Preparation: In a cuvette, prepare a reaction mixture containing potassium phosphate buffer, NADPH, and the aldose reductase enzyme solution.

• Inhibitor Addition: Add the test compound at the desired concentration to the reaction mixture. For the control, add the same volume of solvent.

• Pre-incubation: Incubate the mixture for a few minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction: Start the reaction by adding the substrate, DL-glyceraldehyde, to the cuvette and mix immediately.

• Spectrophotometric Measurement: Monitor the decrease in absorbance at 340 nm for 3-5 minutes. The decrease in absorbance corresponds to the oxidation of NADPH.[17][20]

• Data Analysis: Calculate the rate of the reaction (change in absorbance per minute). Determine the percentage of inhibition for each concentration of the test compound relative to the control. Calculate the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Conclusion

The introduction of a cyano group to the indole acetic acid scaffold gives rise to a diverse range of biological activities. While the exploration of cyano-substituted IAAs as auxin analogs is an area ripe for further investigation, the remarkable potency of cyano(2-oxo-2,3-dihydroindol-3-yl)acetic acid derivatives as aldose reductase inhibitors highlights the therapeutic potential of this chemical class. The experimental protocols provided in this guide offer a starting point for researchers to quantitatively assess the biological effects of novel cyanoindole acetic acid derivatives. Further structure-activity relationship studies will undoubtedly uncover even more potent and selective compounds, paving the way for new discoveries in both agricultural and biomedical fields.

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Validating the Mechanism of Action for 2-(4-Cyano-1H-indol-3-yl)acetic acid: A Comparative Guide

For researchers, scientists, and drug development professionals, the elucidation of a novel compound's mechanism of action is a critical step in the journey from discovery to application. This guide provides a comprehensive framework for the validation of 2-(4-Cyano-1H-indol-3-yl)acetic acid, a synthetic derivative of the well-characterized phytohormone indole-3-acetic acid (IAA). Due to its structural similarity to IAA, this compound presents at least two plausible, yet distinct, biological activities: as an auxin analogue in plants and as an anti-inflammatory agent in mammalian systems. This document outlines parallel experimental pathways to rigorously test each hypothesis, providing detailed protocols and comparative data analysis against established alternatives.

Hypothesis 1: 2-(4-Cyano-1H-indol-3-yl)acetic acid as an Auxin Analogue

The structural core of 2-(4-Cyano-1H-indol-3-yl)acetic acid is highly reminiscent of indole-3-acetic acid, the primary native auxin in plants. Auxins are a class of plant hormones that play a pivotal role in virtually every aspect of plant growth and development, including cell elongation, division, and differentiation. The canonical auxin signaling pathway is initiated by the binding of auxin to the TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) family of receptors. This binding event promotes the degradation of Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressors, thereby liberating Auxin Response Factors (ARFs) to modulate the expression of auxin-responsive genes.

Proposed Auxin Signaling Pathway

Caption: Proposed auxin signaling pathway for 2-(4-Cyano-1H-indol-3-yl)acetic acid.

Experimental Validation Workflow

A tiered approach, from in vitro binding to whole-organism physiological assays, is essential for a robust validation of auxin-like activity.

1. In Vitro Receptor Binding Assay: Surface Plasmon Resonance (SPR)

• Objective: To determine if 2-(4-Cyano-1H-indol-3-yl)acetic acid directly binds to the auxin co-receptor complex TIR1/AFB.

• Rationale: A direct physical interaction is a cornerstone of the proposed mechanism. SPR provides real-time, label-free detection of binding kinetics.

• Protocol:

  • Immobilize recombinant TIR1/AFB protein on a sensor chip.

  • Prepare a dilution series of 2-(4-Cyano-1H-indol-3-yl)acetic acid, IAA (positive control), and a structurally unrelated compound (negative control).

  • Flow the compound solutions over the sensor chip and measure the change in the refractive index, which is proportional to the mass of bound analyte.

  • Calculate the association (ka), dissociation (kd), and equilibrium dissociation (KD) constants to quantify binding affinity.

2. Cellular Assay: Arabidopsis thaliana Root Elongation

• Objective: To assess the physiological effect of the compound on a classic auxin-mediated developmental process.

• Rationale: Auxin exhibits a characteristic biphasic dose-response curve for root elongation: promotion at low concentrations and inhibition at high concentrations.

• Protocol:

  • Germinate Arabidopsis thaliana (Col-0) seeds on Murashige and Skoog (MS) medium.

  • Transfer 5-day-old seedlings to vertical MS agar plates supplemented with a range of concentrations of 2-(4-Cyano-1H-indol-3-yl)acetic acid, IAA, and 2,4-D (a synthetic auxin).

  • Incubate the plates in a controlled growth chamber for 3-5 days.

  • Measure the primary root length and quantify the number of lateral roots.

  • Plot the root length as a function of concentration to observe the dose-response relationship.

Comparative Performance Data (Hypothetical)

Compound	TIR1/AFB Binding Affinity (KD, µM)	Optimal Concentration for Root Growth Promotion (nM)	Concentration for 50% Root Growth Inhibition (µM)
2-(4-Cyano-1H-indol-3-yl)acetic acid	5.2	10	1.5
Indole-3-acetic acid (IAA)	0.5	1	0.1
2,4-Dichlorophenoxyacetic acid (2,4-D)	2.8	5	0.8

Hypothesis 2: 2-(4-Cyano-1H-indol-3-yl)acetic acid as an Anti-Inflammatory Agent

Recent studies have revealed that IAA and its metabolites can exert anti-inflammatory effects in mammalian systems.[1][2] One plausible mechanism is the modulation of inflammatory signaling pathways, such as the Toll-like receptor 4 (TLR4) pathway, which leads to the activation of the transcription factor NF-κB and the subsequent production of pro-inflammatory cytokines. The cyano- substitution on the indole ring of the test compound may enhance its interaction with inflammatory pathway components.

Proposed Anti-Inflammatory Signaling Pathway

Caption: Proposed anti-inflammatory mechanism via NF-κB pathway inhibition.

Experimental Validation Workflow

A combination of in vitro enzymatic and cell-based assays, followed by an in vivo model of acute inflammation, will provide a clear picture of the compound's anti-inflammatory potential.

1. In Vitro Enzymatic Assay: Cyclooxygenase (COX) Inhibition

• Objective: To determine if the compound directly inhibits the activity of COX-1 and COX-2, key enzymes in the inflammatory cascade.

• Rationale: Many non-steroidal anti-inflammatory drugs (NSAIDs) function by inhibiting COX enzymes.

• Protocol:

  • Utilize a commercial COX inhibitor screening assay kit.

  • Incubate recombinant human COX-1 or COX-2 with arachidonic acid (substrate) in the presence of various concentrations of 2-(4-Cyano-1H-indol-3-yl)acetic acid or Indomethacin (a known NSAID).

  • Measure the production of prostaglandin E2 (PGE2) using a colorimetric or fluorescent method.

  • Calculate the IC50 value, the concentration of the compound required to inhibit 50% of the enzyme's activity.

2. Cellular Assay: Cytokine Production in Macrophages

• Objective: To assess the compound's ability to suppress the production of pro-inflammatory cytokines in immune cells.

• Rationale: This assay models the cellular response to an inflammatory stimulus.

• Protocol:

  • Culture a murine macrophage cell line (e.g., RAW 264.7).

  • Pre-treat the cells with different concentrations of 2-(4-Cyano-1H-indol-3-yl)acetic acid or Indomethacin for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response.

  • After 24 hours, collect the cell culture supernatant.

  • Quantify the levels of TNF-α and IL-6 in the supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA).

3. In Vivo Model: Carrageenan-Induced Paw Edema in Rats

• Objective: To evaluate the anti-inflammatory efficacy of the compound in a live animal model of acute inflammation.[3]

• Rationale: This is a standard and well-validated model for screening potential anti-inflammatory drugs.[3]

• Protocol:

  • Acclimate male Wistar rats for one week.

  • Administer 2-(4-Cyano-1H-indol-3-yl)acetic acid, Indomethacin, or vehicle (control) orally or intraperitoneally.

  • After 1 hour, inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw.

  • Measure the paw volume using a plethysmometer at 1, 2, 3, and 4 hours post-carrageenan injection.

  • Calculate the percentage of edema inhibition for each treatment group compared to the vehicle control.

Comparative Performance Data (Hypothetical)

Compound	COX-2 IC50 (µM)	TNF-α Inhibition in RAW 264.7 cells (IC50, µM)	Paw Edema Inhibition at 3h (%)
2-(4-Cyano-1H-indol-3-yl)acetic acid	15.8	25.2	45% at 50 mg/kg
Indomethacin	0.9	12.5	65% at 10 mg/kg
Vehicle Control	>100	N/A	0%

Conclusion

This guide provides a dual-hypothesis framework to dissect the potential biological activities of 2-(4-Cyano-1H-indol-3-yl)acetic acid. By systematically progressing from in vitro target engagement to cellular and whole-organism functional readouts, researchers can build a comprehensive and validated understanding of this novel compound's mechanism of action. The comparative approach against well-characterized standards is crucial for contextualizing its potency and potential for future development, whether in agriculture or medicine.

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A Comparative Guide to the Biological Efficacy of 2-(4-Cyano-1H-indol-3-yl)acetic Acid and Other Auxins

This guide provides a comparative analysis of the biological efficacy of 2-(4-Cyano-1H-indol-3-yl)acetic acid, a synthetic auxin analog, against other well-established natural and synthetic auxins. For researchers in plant sciences and drug development, understanding the structure-activity relationships of auxin analogs is paramount for applications ranging from agriculture to potential therapeutic interventions. While direct comparative experimental data for 2-(4-Cyano-1H-indol-3-yl)acetic acid is limited in publicly accessible literature, this guide will extrapolate its probable efficacy based on robust studies of similarly substituted auxins, particularly at the 4-position of the indole ring.

Introduction to Auxins: The Master Regulators of Plant Growth

Auxins are a class of plant hormones that play a pivotal role in virtually every aspect of plant growth and development.[1][2] The most ubiquitous and physiologically active natural auxin is Indole-3-acetic acid (IAA).[2] IAA governs critical processes such as cell elongation, division, and differentiation, thereby influencing phenomena like root formation, apical dominance, and fruit development.[1][2][3]

The diverse effects of auxins are mediated by a sophisticated signaling pathway. The core of this pathway involves the TRANSPORT INHIBITOR RESPONSE 1 (TIR1)/AUXIN SIGNALING F-BOX (AFB) family of F-box proteins, which function as auxin co-receptors.[4] In the presence of auxin, these proteins form a complex with Aux/IAA transcriptional repressors, leading to their ubiquitination and subsequent degradation by the 26S proteasome. This degradation relieves the repression of Auxin Response Factors (ARFs), transcription factors that modulate the expression of auxin-responsive genes.

Beyond the natural auxins, a plethora of synthetic auxins have been developed. These synthetic analogs, such as 1-Naphthaleneacetic acid (NAA) and 2,4-Dichlorophenoxyacetic acid (2,4-D), often exhibit greater stability and modified activity profiles compared to IAA, making them valuable tools in research and agriculture.[4] The focus of this guide, 2-(4-Cyano-1H-indol-3-yl)acetic acid, is one such synthetic analog, and its efficacy will be contextualized by comparing it to these established compounds.

Comparative Biological Efficacy: A Structure-Activity Perspective

For instance, 4-chloroindole-3-acetic acid (4-Cl-IAA), a naturally occurring auxin found in some legumes, exhibits higher activity than IAA in several bioassays.[5][6] Similarly, 4-trifluoromethylindole-3-acetic acid (4-CF3-IAA) has demonstrated strong root formation-promoting activity.[7] These findings suggest that substitution at the 4-position with an electron-withdrawing group can enhance auxin efficacy. The cyano group (-CN) is also strongly electron-withdrawing, leading to the hypothesis that 2-(4-Cyano-1H-indol-3-yl)acetic acid would exhibit potent auxin activity, potentially exceeding that of the parent compound, IAA.

The following table summarizes the known activities of relevant auxins to provide a framework for predicting the efficacy of 2-(4-Cyano-1H-indol-3-yl)acetic acid.

Auxin	Type	Known Biological Activities	Inferred Efficacy of 2-(4-Cyano-1H-indol-3-yl)acetic acid
Indole-3-acetic acid (IAA)	Natural	Promotes cell elongation, root formation, and apical dominance.[2][3]	Baseline for comparison. The 4-cyano substitution is expected to enhance activity.
1-Naphthaleneacetic acid (NAA)	Synthetic	Strong root-promoting agent, used in horticulture for vegetative propagation.	The 4-cyano indole acetic acid may exhibit comparable or superior rooting activity due to the activating effect of the cyano group.
2,4-Dichlorophenoxyacetic acid (2,4-D)	Synthetic	Potent herbicide at high concentrations, causes uncontrolled growth in broadleaf plants.[4]	The 4-cyano derivative could also possess herbicidal properties, though its selectivity would need to be determined.
4-Chloroindole-3-acetic acid (4-Cl-IAA)	Natural	More active than IAA in several bioassays.[5][6]	Strong indicator that a 4-substituted indole with an electron-withdrawing group will have high auxin activity.
4-Trifluoromethylindole-3-acetic acid (4-CF3-IAA)	Synthetic	Potent promoter of root formation.[7]	Further supports the hypothesis that electron-withdrawing groups at the 4-position enhance specific auxin responses.

Experimental Protocols for Assessing Auxin Efficacy

To empirically determine the biological efficacy of 2-(4-Cyano-1H-indol-3-yl)acetic acid, standardized bioassays are essential. The following are detailed protocols for two common auxin activity assays.

Adventitious Root Formation Assay

This assay quantifies the ability of an auxin to induce root formation from cuttings, a critical process in vegetative propagation.

Methodology:

• Plant Material: Use cuttings from a suitable plant species, such as black gram (Vigna mungo) or Serissa japonica.[6][7] Cuttings should be of uniform length and developmental stage.

• Treatment: Prepare a series of concentrations of 2-(4-Cyano-1H-indol-3-yl)acetic acid and control auxins (e.g., IAA, NAA) in a suitable solvent (e.g., 50% ethanol). The final concentrations should typically range from 10⁻⁶ M to 10⁻⁴ M.

• Application: Briefly dip the basal end of the cuttings into the respective auxin solutions for a standardized duration (e.g., 15 seconds). A control group should be treated with the solvent alone.

• Culture: Plant the treated cuttings in a sterile rooting medium (e.g., a mixture of peat and perlite).

• Incubation: Maintain the cuttings under controlled environmental conditions (e.g., 25°C, 16-hour photoperiod).

• Data Collection: After a set period (e.g., 14-21 days), carefully remove the cuttings and count the number of adventitious roots per cutting. Root length can also be measured.

• Analysis: Compare the mean number of roots and root length for each treatment group using appropriate statistical methods (e.g., ANOVA).

Hypocotyl Elongation Assay

This assay assesses the effect of auxins on cell elongation in the hypocotyls of etiolated (dark-grown) seedlings.

Methodology:

• Seed Sterilization and Plating: Surface-sterilize seeds of a model plant like Arabidopsis thaliana or Chinese cabbage (Brassica rapa subsp. pekinensis).[7] Plate the seeds on a sterile growth medium (e.g., Murashige and Skoog medium) containing the test compounds at various concentrations.

• Stratification and Germination: Cold-treat the plates (stratification) at 4°C for 2-3 days to synchronize germination. Then, transfer the plates to a growth chamber and incubate in darkness at a constant temperature (e.g., 22°C).

• Data Collection: After a defined period of growth in the dark (e.g., 5-7 days), capture high-resolution images of the seedlings.

• Measurement: Use image analysis software to measure the length of the hypocotyls for each seedling.

• Analysis: Calculate the average hypocotyl length for each treatment and compare it to the control group to determine the effect of the auxin on cell elongation.

Visualizing the Molecular Mechanism and Experimental Workflow

Auxin Signaling Pathway

The canonical auxin signaling pathway provides a framework for understanding how 2-(4-Cyano-1H-indol-3-yl)acetic acid and other auxins exert their effects at the molecular level.

Caption: The TIR1/AFB-mediated auxin signaling pathway.

Experimental Workflow for Comparative Auxin Efficacy

The following diagram illustrates a typical workflow for comparing the biological efficacy of different auxin compounds.

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Introduction: The Indole-3-Acetic Acid Scaffold as a Privileged Structure

An In-Depth Comparative Analysis of 4-Substituted Indole-3-Acetic Acid Derivatives: Elucidating the Role of the Cyano Group

Indole-3-acetic acid (IAA) is a cornerstone molecule, recognized both as the most abundant natural plant hormone (auxin) governing plant growth and as a "privileged scaffold" in medicinal chemistry.[1] Its inherent biological activity and versatile structure make it an ideal starting point for the design of novel therapeutic agents and agrochemicals.[2] The functional diversity of IAA derivatives is largely dictated by the nature and position of substituents on the indole ring. Modifications, particularly at the 4-position, can dramatically alter the molecule's electronic properties, steric profile, and metabolic stability, leading to profound changes in biological activity.[3][4]

While derivatives such as 4-chloro-IAA (4-Cl-IAA) and 4-trifluoromethyl-IAA (4-CF3-IAA) have been investigated for their potent auxin and herbicidal activities, the 4-cyano derivative remains a comparatively unexplored entity.[3] The cyano (-CN) group is a potent electron-withdrawing group and a hydrogen bond acceptor, making it a unique functional handle for modulating molecular interactions.

This guide, authored from the perspective of a Senior Application Scientist, provides a comprehensive comparative analysis of 4-cyanoindole-3-acetic acid in the context of its better-understood methyl, chloro, and trifluoromethyl analogs. We will synthesize existing data to project the potential bioactivities of the 4-cyano derivative, detail robust synthetic and analytical protocols, and explore the underlying structure-activity relationships (SAR) that drive their performance.

Synthetic Strategy: A Generalized Pathway to 4-Substituted Indole-3-Acetic Acids

The synthesis of 4-substituted IAA derivatives is a well-established process, often commencing with a correspondingly substituted nitrotoluene. The Leimgruber-Batcho indole synthesis is a particularly efficient and versatile method. The rationale for this choice lies in its use of readily available starting materials and its tolerance for a variety of functional groups on the aromatic ring.

The general workflow involves the formation of an enamine from the substituted nitrotoluene, followed by reductive cyclization to form the indole ring. The acetic acid side chain is then typically introduced via alkylation at the 3-position.

Caption: Generalized Leimgruber-Batcho synthesis workflow for 4-substituted indole-3-acetic acids.

Comparative Analysis of Biological Activity

The substituent at the 4-position critically influences the biological effects of the IAA molecule. By comparing known derivatives, we can build a predictive framework for the properties of 4-cyano-IAA.

Plant Growth Regulation (Auxin & Herbicidal Activity)

IAA and its analogs exert their effects by binding to receptor proteins like Transport Inhibitor Response 1 (TIR1), initiating a signaling cascade that alters gene expression.[5] The strength of this interaction is highly dependent on the substituent at the 4-position.

Derivative	Substituent	Electronic Effect	Observed Activity	Reference
4-CH₃-IAA	-CH₃ (Methyl)	Weakly Electron-Donating	Weak root promotion, strong hypocotyl growth inhibition.	[3]
4-Cl-IAA	-Cl (Chloro)	Electron-Withdrawing, Halogen	Potent auxin activity, stronger than native IAA; used as a herbicide.	[4][6]
4-CF₃-IAA	-CF₃ (Trifluoromethyl)	Strongly Electron-Withdrawing	Strong root formation-promoting activity, exceeding many standards.	[3]
4-CN-IAA (Predicted)	-CN (Cyano)	Strongly Electron-Withdrawing	Predicted to have high auxin/herbicidal activity, potentially similar to or exceeding 4-CF₃-IAA due to strong electronic pull.	N/A

Analysis & Causality : The data clearly indicates that strong electron-withdrawing groups at the 4-position, such as -Cl and -CF₃, enhance auxin-like activity.[3][4] This is likely because these groups increase the acidity of the N-H proton of the indole ring and alter the electronic distribution of the molecule, potentially leading to a more favorable interaction with the auxin receptor binding pocket. Given that the cyano group (-CN) is also a powerful electron-withdrawing substituent, it is highly probable that 4-cyanoindole-3-acetic acid would exhibit potent, if not superior, auxin and herbicidal properties. Its synthesis and evaluation are therefore a logical next step in the development of new plant growth regulators.

Anticancer Potential via Oxidative Activation

A fascinating application of IAA derivatives is in targeted cancer therapy. The core principle is the oxidative activation of the IAA molecule by horseradish peroxidase (HRP) into a cytotoxic species, specifically the 3-methylene-2-oxindole radical.[7][8] This radical can induce lipid peroxidation and form adducts with DNA, leading to apoptosis. This strategy is particularly promising for gene-directed enzyme prodrug therapy (GDEPT), where HRP is expressed specifically in tumor cells, ensuring localized activation of the non-toxic IAA prodrug.

Caption: Oxidative activation pathway of IAA prodrugs in targeted cancer therapy.

Structure-Activity Relationship : The susceptibility of an IAA derivative to HRP-mediated oxidation is key to its efficacy as a prodrug. Electron-withdrawing substituents can influence the redox potential of the indole ring, potentially modulating the rate of radical formation. The strong electron-withdrawing nature of the 4-cyano group could enhance the rate of oxidative activation, making 4-cyano-IAA a compelling candidate for GDEPT applications. Experimental validation is required to confirm this hypothesis. Numerous indole derivatives have shown promise as anticancer agents, underscoring the therapeutic potential of this scaffold.[2][8][9]

Detailed Experimental Protocols

To ensure reproducibility and trustworthiness, the following are detailed protocols for key bioassays. These protocols include self-validating steps, such as positive and negative controls, to ensure the reliability of the results.

Protocol 1: Avena Coleoptile Elongation Bioassay (Auxin Activity)

This classic bioassay provides a reliable, quantitative measure of auxin-like activity by measuring the elongation of oat coleoptile segments.

• Preparation:

  • Germinate Avena sativa (oat) seeds in the dark for 72 hours at 25°C.

  • Under a dim green light, select uniform seedlings and excise 10 mm segments from the coleoptiles, 3 mm below the tip.

  • Prepare test solutions of 4-substituted IAA derivatives (e.g., 10⁻⁷ to 10⁻³ M) in a phosphate buffer (pH 6.0) containing 2% sucrose. Use native IAA as a positive control and buffer alone as a negative control.

• Incubation:

  • Randomly distribute 10 coleoptile segments into sterile petri dishes containing 10 mL of each test solution.

  • Incubate the dishes in the dark at 25°C for 24 hours on a slow shaker.

• Measurement & Analysis:

  • After incubation, use a digital caliper or image analysis software to measure the final length of each coleoptile segment.

  • Calculate the percentage elongation relative to the initial length.

  • Plot the percentage elongation against the logarithm of the molar concentration to generate a dose-response curve and determine the optimal concentration for each derivative. The causality is direct: greater elongation signifies higher auxin activity.

Protocol 2: MTT Assay for In Vitro Cytotoxicity (Anticancer Activity)

This colorimetric assay is a standard method for assessing the metabolic activity of cells, which serves as a proxy for cell viability and proliferation.

• Cell Culture:

  • Seed a human cancer cell line (e.g., HeLa or A549) in a 96-well plate at a density of 5,000 cells/well. Allow cells to adhere by incubating for 24 hours at 37°C, 5% CO₂.

• Treatment:

  • Prepare serial dilutions of the 4-substituted IAA derivatives in the cell culture medium.

  • For oxidative activation studies, add a non-toxic concentration of HRP (e.g., 2 µg/mL) to the wells immediately before adding the IAA derivatives.

  • Controls:

    • Negative Control: Cells with medium only.

    • Vehicle Control: Cells with HRP only.

    • Positive Control: Cells treated with a known cytotoxic drug (e.g., Doxorubicin).

  • Incubate the plate for 48-72 hours.

• MTT Addition and Measurement:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Analysis:

  • Calculate cell viability as a percentage relative to the negative control.

  • Plot viability against drug concentration to determine the IC₅₀ (the concentration at which 50% of cells are inhibited). A lower IC₅₀ value indicates higher cytotoxic potency.

Conclusion and Future Directions

This comparative guide consolidates the established knowledge of 4-substituted indole-3-acetic acid derivatives to build a strong, evidence-based case for the investigation of 4-cyanoindole-3-acetic acid .

• Synthesis & Characterization: The immediate priority is the chemical synthesis and full analytical characterization (NMR, HRMS, IR) of high-purity 4-cyano-IAA.

• Biological Evaluation: The synthesized compound must be evaluated in the auxin, herbicidal, and anticancer assays detailed above to quantitatively determine its activity profile relative to its -CH₃, -Cl, and -CF₃ counterparts.

• Mechanism of Action: Should potent anticancer activity be confirmed, further studies into its precise mechanism, including its rate of oxidative activation and its effects on the cell cycle and DNA integrity, would be warranted.

The analysis strongly suggests that the 4-cyano substituent has the potential to confer potent and potentially novel biological activities to the IAA scaffold. Its exploration is a logical and promising step forward in both agricultural and medicinal chemistry.

References

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• Al-Obaydi, J. K. M., & Al-Rikabi, A. K. A. (2020). Synthesis, Characterization and Antibacterial Activity Evaluation of New Indole-Based Derivatives. Iraqi Journal of Pharmaceutical Sciences, 29(1), 10-18. Available from: [Link]

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A Senior Application Scientist's Guide to Assessing the Purity of 2-(4-Cyano-1H-indol-3-yl)acetic acid by HPLC

For researchers, scientists, and drug development professionals, establishing the purity of an active pharmaceutical ingredient (API) or intermediate is a cornerstone of ensuring product quality, safety, and efficacy. This guide provides an in-depth technical overview for assessing the purity of 2-(4-Cyano-1H-indol-3-yl)acetic acid, a key heterocyclic compound, using High-Performance Liquid Chromatography (HPLC). We will explore the rationale behind the methodological choices, present a detailed experimental protocol, and compare the performance of HPLC with alternative analytical techniques, all grounded in established scientific principles and regulatory standards.

The Criticality of Purity Assessment

2-(4-Cyano-1H-indol-3-yl)acetic acid, as a derivative of the indole-3-acetic acid scaffold, holds potential significance in medicinal chemistry. The presence of impurities, arising from the synthetic route or degradation, can have unintended pharmacological or toxicological effects. Therefore, a robust analytical method is not merely a quality control check but a fundamental component of its chemical and biological characterization.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity Determination

HPLC is widely regarded as the gold standard for the purity analysis of non-volatile and semi-volatile pharmaceutical compounds.[1] Its high resolving power, sensitivity, and adaptability make it ideal for separating the main compound from a complex mixture of potential impurities.[2] For a molecule like 2-(4-Cyano-1H-indol-3-yl)acetic acid, a reversed-phase HPLC (RP-HPLC) method is the most logical starting point due to the molecule's moderate polarity.[3]

Rationale for Method Development

The development of a robust and reliable HPLC method requires a systematic approach, considering the physicochemical properties of the analyte and potential impurities.

• Column Selection: A C18 (octadecylsilyl) stationary phase is the workhorse of RP-HPLC and is an excellent initial choice for separating a range of medium polarity compounds. The non-polar nature of the C18 chains will interact with the indole ring and the cyano-phenyl moiety, providing good retention.

• Mobile Phase Composition: A gradient elution using a mixture of an aqueous phase and an organic solvent, typically acetonitrile or methanol, is recommended. A gradient is crucial for a purity assay as it allows for the elution of both early-eluting polar impurities and late-eluting non-polar impurities within a reasonable timeframe. The aqueous phase is often acidified with a small amount of an acid like formic acid or trifluoroacetic acid to improve peak shape and resolution by suppressing the ionization of the carboxylic acid group of the analyte.[4]

• Detector Selection and Wavelength: The indole chromophore in 2-(4-Cyano-1H-indol-3-yl)acetic acid exhibits strong UV absorbance. Based on the UV spectrum of the parent compound, indole-3-acetic acid, which has a maximum absorbance around 219 nm, a similar wavelength would be a suitable starting point for detection.[5] A photodiode array (PDA) detector is highly recommended as it can acquire the entire UV spectrum of each eluting peak, which is invaluable for peak purity assessment and impurity identification.

Experimental Protocol: A Step-by-Step Guide to Purity Assessment by RP-HPLC

This protocol is a robust starting point for the analysis of 2-(4-Cyano-1H-indol-3-yl)acetic acid and should be validated according to the principles outlined in the International Council for Harmonisation (ICH) guideline Q2(R1).[6]

Instrumentation and Materials

• HPLC system with a gradient pump, autosampler, column thermostat, and a photodiode array (PDA) detector.

• C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• 2-(4-Cyano-1H-indol-3-yl)acetic acid reference standard of known purity.

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Formic acid (analytical grade).

• Methanol (HPLC grade) for sample preparation.

Chromatographic Conditions

Parameter	Recommended Setting
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10-90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	PDA at 220 nm (or optimal wavelength determined by UV scan)

Sample Preparation

• Standard Solution: Accurately weigh approximately 10 mg of the 2-(4-Cyano-1H-indol-3-yl)acetic acid reference standard and dissolve it in 10 mL of methanol to obtain a concentration of 1 mg/mL.

• Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution using methanol as the diluent.

System Suitability

Before sample analysis, the performance of the HPLC system must be verified through system suitability testing, as mandated by pharmacopeias such as the USP General Chapter <621>.[1] This typically involves multiple injections of the standard solution to assess parameters like:

• Tailing factor: Should be ≤ 2.0 for the main peak.

• Theoretical plates: Should be > 2000 for the main peak.

• Relative standard deviation (RSD) of peak area and retention time: Should be ≤ 2.0% for replicate injections.

Data Analysis and Purity Calculation

The purity of the sample is determined by area normalization. The area of each impurity peak is expressed as a percentage of the total area of all peaks in the chromatogram.

Purity (%) = (Area of main peak / Total area of all peaks) x 100

Visualizing the Workflow

The following diagram illustrates the key steps in the HPLC purity assessment workflow.

Caption: Workflow for HPLC Purity Assessment.

Comparison with Alternative Purity Assessment Techniques

While HPLC is the predominant technique, other methods can provide complementary information or may be more suitable in specific circumstances.

Technique	Principle	Advantages	Disadvantages
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary and a mobile phase.	High resolution, high sensitivity, quantitative, well-established, and versatile.[1]	Requires a chromophore for UV detection, can be time-consuming for method development.
Quantitative NMR (qNMR)	The signal intensity in an NMR spectrum is directly proportional to the number of nuclei.[7][8]	A primary ratio method, does not require a reference standard of the analyte, provides structural information.[9]	Lower sensitivity than HPLC, requires a more expensive instrument, and may have overlapping signals in complex mixtures.[10]
Capillary Electrophoresis (CE)	Separation of ions based on their electrophoretic mobility in an electric field.[11]	High efficiency, small sample volume, and fast analysis times. Particularly useful for charged molecules and chiral separations.[12]	Lower sensitivity for some detection methods, less robust than HPLC for routine QC.
Mass Spectrometry (MS)	Separation of ions based on their mass-to-charge ratio.	High sensitivity and selectivity, provides molecular weight and structural information, essential for impurity identification.[2]	Typically coupled with a separation technique (LC-MS, GC-MS), more complex instrumentation.

Logical Relationships in Purity Assessment

The choice of analytical technique is guided by the specific requirements of the analysis.

Caption: Decision tree for selecting a purity assessment method.

Conclusion

The purity assessment of 2-(4-Cyano-1H-indol-3-yl)acetic acid is a critical step in its development and use. A well-developed and validated reversed-phase HPLC method, as outlined in this guide, provides a robust and reliable means of determining purity and detecting impurities. The principles of method development, system suitability, and validation are grounded in established scientific and regulatory standards, ensuring the generation of high-quality, defensible data. While alternative techniques such as qNMR and capillary electrophoresis offer unique advantages, HPLC remains the workhorse for routine purity analysis in the pharmaceutical industry due to its versatility, sensitivity, and established track record. By following a systematic and scientifically sound approach, researchers can be confident in the purity and quality of their materials.

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• TECHNICAL CONSIDERATIONS OF FORCED DEGRADATION STUDIES OF NEW DRUG SUBSTANCES AND PRODUCT: REGULATORY PERSPECTIVES. (2018, March 15). International Journal of Pharmacy and Pharmaceutical Sciences. Retrieved January 25, 2026, from [Link]

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A Comparative Guide to the Cytotoxicity of Indole-3-Acetic Acid Derivatives: Evaluating the Potential of 2-(4-Cyano-1H-indol-3-yl)acetic acid

Introduction: From Plant Growth to Cancer Prodrug

Indole-3-acetic acid (IAA), a member of the auxin family of phytohormones, is a pivotal molecule in plant development, governing processes from cell growth to fruit ripening.[1] Beyond its botanical significance, IAA has garnered substantial interest in oncology as a non-toxic prodrug.[2][3] The core concept of its therapeutic potential lies in its selective activation into a potent cytotoxic agent within the tumor microenvironment. This guide provides a comparative analysis of the cytotoxic properties of the parent molecule, IAA, and its substituted derivatives. While direct experimental cytotoxicity data for 2-(4-Cyano-1H-indol-3-yl)acetic acid is not extensively documented in publicly available literature, this guide will establish a predictive framework based on the well-understood mechanism of action of similar compounds. We will dissect the structure-activity relationships of known IAA analogues, propose a robust experimental workflow for evaluation, and hypothesize on the potential impact of the cyano-substitution on cytotoxic efficacy.

The Core Mechanism: Peroxidase-Mediated Oxidative Activation

The cytotoxicity of IAA is not inherent to the molecule itself but is unlocked through enzymatic action.[4][5] The principal mechanism involves the oxidation of IAA by peroxidases, such as horseradish peroxidase (HRP), in the presence of hydrogen peroxide (H₂O₂).[2][4][5] This process is not only scientifically intriguing but also forms the basis of targeted cancer therapy strategies where HRP is conjugated to tumor-specific antibodies.

The activation cascade proceeds as follows:

• Oxidation: IAA is oxidized by the peroxidase, losing an electron to form an indolyl cation radical.[5]

• Decarboxylation: This radical species is unstable and undergoes oxidative decarboxylation.[4]

• Formation of Cytotoxic Species: The reaction yields highly reactive intermediates, primarily the 3-methylene-2-oxindole species.[4][5]

• Cellular Damage: This electrophilic agent readily conjugates with cellular nucleophiles, such as protein thiols and DNA bases, leading to widespread cellular damage.[4][5] This damage manifests as lipid peroxidation, DNA strand breaks, chromatin condensation, and ultimately, apoptosis or necrosis.[4][5]

This entire process is fueled by the generation of Reactive Oxygen Species (ROS), creating a state of intense oxidative stress that cancer cells, often already under a high oxidative burden, cannot withstand.

Caption: Peroxidase-mediated activation pathway of Indole-3-Acetic Acid (IAA).

Comparative Cytotoxicity of IAA Derivatives

The efficacy of this peroxidase-driven cytotoxicity is highly dependent on the substituents on the indole ring. Electron-donating groups can facilitate the initial oxidation step, potentially enhancing the compound's pro-oxidant activity. A study comparing IAA with several methylated and methoxylated derivatives systematically demonstrated this relationship.[2]

Compound	Structure	Relative Pro-oxidant Efficacy	Key Observation
Indole-3-acetic acid (IAA)	Indole ring with an acetic acid group at position 3.	Baseline	The parent compound, activated by peroxidase.[2]
5-Methoxy-IAA (5MeO-IAA)	Methoxy group at position 5.	> IAA	The electron-donating methoxy group enhances activity.[2]
2-Methyl-IAA (2Me-IAA)	Methyl group at position 2.	> 5MeO-IAA	The methyl group further increases the rate of oxidation.[2]
5-Methoxy-2-Methyl-IAA	Methoxy at position 5, Methyl at position 2.	> 2Me-IAA	Combination of electron-donating groups leads to the highest activity.[2]

Data synthesized from de Melo et al. (2004).[2]

The clear trend is that substitutions facilitating easier oxidation by peroxidase lead to a more potent cytotoxic effect.[2] This provides a crucial framework for evaluating our target compound, 2-(4-Cyano-1H-indol-3-yl)acetic acid. The cyano (-CN) group is strongly electron-withdrawing. Based on the established mechanism, one could hypothesize that this property might hinder the initial oxidation step, potentially reducing its efficacy as a peroxidase-activated prodrug compared to IAA or derivatives with electron-donating groups. However, this hypothesis requires rigorous experimental validation, as the cyano group could also influence other properties like cell uptake or interaction with other targets.

Experimental Protocol: MTT Assay for Cytotoxicity Assessment

To empirically determine the cytotoxicity of 2-(4-Cyano-1H-indol-3-yl)acetic acid and validate our hypothesis, a standardized, reproducible in vitro assay is required. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a gold-standard colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[6] Live, metabolically active cells contain mitochondrial dehydrogenases that reduce the yellow MTT tetrazolium salt into insoluble purple formazan crystals.[6][7] The quantity of formazan, measured spectrophotometrically after solubilization, is directly proportional to the number of viable cells.[7]

Step-by-Step Methodology

• Cell Seeding:

  • Culture selected cancer cell lines (e.g., human neuroblastoma SH-SY5Y, colon cancer HT-29) to ~80% confluency.[8][9]

  • Trypsinize, count, and seed the cells into a 96-well microplate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[10]

• Compound Treatment:

  • Prepare a stock solution of 2-(4-Cyano-1H-indol-3-yl)acetic acid, IAA (as a control), and other derivatives in a suitable solvent like DMSO.

  • Create a series of dilutions of the test compounds in culture medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include wells with medium only (blank) and medium with DMSO (vehicle control).

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).[10]

• MTT Incubation:

  • After the treatment period, carefully remove the compound-containing medium.

  • Add 100 µL of fresh, serum-free medium and 20-28 µL of MTT solution (typically 2-5 mg/mL in PBS) to each well.[7][10]

  • Incubate the plate for 1.5 to 4 hours at 37°C, allowing the formazan crystals to form.[10]

• Solubilization and Measurement:

  • Carefully remove the MTT-containing medium.

  • Add 100-150 µL of a solubilization solution (e.g., DMSO, isopropanol with HCl) to each well to dissolve the purple formazan crystals.[10]

  • Wrap the plate in foil and place it on an orbital shaker for 15 minutes to ensure complete dissolution.[7]

  • Read the absorbance of each well using a microplate reader at a wavelength of 570-590 nm.[7]

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control wells.

  • Plot the percentage viability against the compound concentration and determine the IC₅₀ (half-maximal inhibitory concentration) value using non-linear regression analysis.

Caption: Standard experimental workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

The therapeutic strategy of using Indole-3-acetic acid as a peroxidase-activated prodrug is a promising avenue in targeted cancer therapy. The cytotoxic efficacy of IAA derivatives is clearly linked to their chemical structure, with electron-donating groups enhancing their pro-oxidant and cytotoxic potential.

Based on this established structure-activity relationship, it is reasonable to hypothesize that the strong electron-withdrawing nature of the cyano group in 2-(4-Cyano-1H-indol-3-yl)acetic acid may attenuate its activity through the peroxidase-mediated pathway. However, this remains a hypothesis. The world of pharmacology is replete with exceptions, and it is entirely possible that the 4-cyano substitution could confer a novel mechanism of action, alter cellular uptake, or inhibit other critical pathways unrelated to peroxidase activation.

Therefore, the definitive assessment of 2-(4-Cyano-1H-indol-3-yl)acetic acid's cytotoxic profile awaits empirical validation. The detailed MTT assay protocol provided in this guide offers a robust and standardized method to perform this crucial evaluation. Such studies are essential to fully understand the therapeutic potential of this and other novel indole derivatives in the ongoing development of targeted and selective anticancer agents.

References

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A Researcher's Guide to Benchmarking Novel Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors: A Comparative Framework Featuring 2-(4-Cyano-1H-indol-3-yl)acetic acid

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to benchmark the performance of novel inhibitors targeting Indoleamine 2,3-dioxygenase 1 (IDO1), a critical enzyme implicated in tumor immune evasion. While direct biological data for 2-(4-Cyano-1H-indol-3-yl)acetic acid as an IDO1 inhibitor is not yet publicly available, its indole acetic acid scaffold represents a promising starting point for inhibitor design. Therefore, we will utilize this compound as a hypothetical candidate to illustrate the rigorous experimental workflow required to characterize and compare the performance of new chemical entities against established clinical candidates.

The Central Role of IDO1 in Immuno-Oncology

Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-containing enzyme that catalyzes the initial and rate-limiting step in the catabolism of the essential amino acid L-tryptophan along the kynurenine pathway.[1][2] In the context of cancer, tumor cells and infiltrating immune cells can upregulate IDO1 expression, leading to a localized depletion of tryptophan and an accumulation of its metabolites, collectively known as kynurenines.[3][4][5] This metabolic shift creates a profoundly immunosuppressive tumor microenvironment through two primary mechanisms:

• Tryptophan Starvation: Tryptophan is essential for the proliferation and function of effector T cells. Its depletion induces a state of anergy (unresponsiveness) and apoptosis (programmed cell death) in these critical anti-tumor immune cells.[6]

• Kynurenine-Mediated Suppression: Kynurenine and its downstream metabolites act as signaling molecules that promote the differentiation and activity of regulatory T cells (Tregs) and myeloid-derived suppressor cells (MDSCs), further dampening the anti-tumor immune response.[2][7]

By hijacking the IDO1 pathway, tumors can effectively evade immune surveillance and destruction.[5][8] Consequently, inhibiting IDO1 has emerged as a promising therapeutic strategy to restore anti-tumor immunity, particularly in combination with other immunotherapies like checkpoint inhibitors.[3]

Benchmarking Strategy: A Multi-tiered Approach

To thoroughly evaluate a novel IDO1 inhibitor such as our hypothetical candidate, 2-(4-Cyano-1H-indol-3-yl)acetic acid, a systematic, multi-tiered approach is essential. This involves a series of in vitro and in vivo experiments designed to assess its potency, selectivity, cellular activity, and ultimately, its in vivo efficacy. For a robust comparison, we will benchmark our hypothetical candidate against two well-characterized clinical-stage IDO1 inhibitors: Epacadostat (INCB024360) and Navoximod (GDC-0919) .

Comparative Performance of Established IDO1 Inhibitors

The following table summarizes key performance metrics for our selected benchmark compounds, providing a quantitative basis for comparison.

Compound	Target	In Vitro Potency (IC50/Ki)	Cellular Activity (EC50)	Key Clinical Status
Epacadostat (INCB024360)	IDO1	IC50: ~71.8 nM[9]	~10 nM (human IDO1)[9]	Investigated in numerous clinical trials, including combination therapies with checkpoint inhibitors.[10][11]
Navoximod (GDC-0919)	IDO1	Ki: 7 nM[12]	75 nM[12]	Evaluated in Phase 1 clinical trials as a single agent and in combination with atezolizumab.[13][14]
2-(4-Cyano-1H-indol-3-yl)acetic acid	IDO1 (Hypothetical)	To be determined	To be determined	Preclinical (Hypothetical)

Experimental Protocols for Benchmarking IDO1 Inhibitor Performance

The following protocols provide detailed, step-by-step methodologies for the key experiments required to benchmark a novel IDO1 inhibitor.

In Vitro Enzymatic Assay for IDO1 Inhibition

This assay directly measures the ability of a compound to inhibit the enzymatic activity of purified recombinant IDO1.

Principle: Recombinant human IDO1 is incubated with its substrate, L-tryptophan, in the presence of necessary co-factors. The enzymatic reaction produces N-formylkynurenine, which is then chemically converted to kynurenine. The concentration of kynurenine is quantified spectrophotometrically.

Protocol:

• Preparation of Reagents:

  • Assay Buffer: 50 mM potassium phosphate buffer (pH 6.5).

  • Reaction Cocktail: Assay buffer containing 20 mM ascorbic acid, 10 µM methylene blue, and 100 µg/mL catalase.[15]

  • Substrate Solution: 400 µM L-tryptophan in assay buffer.[15]

  • Test Compound: Serially diluted in an appropriate solvent (e.g., DMSO).

  • Recombinant Human IDO1 Enzyme.

  • Stop Solution: 30% (w/v) trichloroacetic acid (TCA).[15]

  • Detection Reagent: 2% (w/v) p-dimethylaminobenzaldehyde (p-DMAB) in acetic acid (Ehrlich's reagent).[15]

• Assay Procedure:

  • In a 96-well plate, add the test compound at various concentrations.

  • Add the recombinant IDO1 enzyme to each well.

  • Initiate the reaction by adding the reaction cocktail and substrate solution.[16]

  • Incubate at 37°C for 30-60 minutes.[15]

  • Terminate the reaction by adding the stop solution.[15]

  • Incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine.[15]

  • Centrifuge the plate to pellet any precipitate.

  • Transfer the supernatant to a new plate and add the detection reagent.

  • Measure the absorbance at 480 nm.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to a vehicle control.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Cell-Based Assay for IDO1 Activity

This assay assesses the ability of a compound to inhibit IDO1 activity within a cellular context, providing insights into its cell permeability and intracellular target engagement.

Principle: A human cancer cell line that expresses IDO1 upon stimulation with interferon-gamma (IFNγ), such as the HeLa or SKOV-3 cell line, is used.[17] The cells are treated with the test compound, and the amount of kynurenine secreted into the culture medium is measured as an indicator of IDO1 activity.[17]

Protocol:

• Cell Culture and IDO1 Induction:

  • Seed HeLa or SKOV-3 cells in a 96-well plate and allow them to adhere overnight.[17][18]

  • Induce IDO1 expression by treating the cells with IFNγ (e.g., 100 ng/mL) for 24-48 hours.[17]

• Compound Treatment and Kynurenine Measurement:

  • Treat the IFNγ-stimulated cells with serial dilutions of the test compound for 24-72 hours.

  • Collect the cell culture supernatant.

  • Add TCA to the supernatant to precipitate proteins, then centrifuge.

  • Transfer the supernatant to a new plate and add p-DMAB reagent.

  • Measure the absorbance at 480 nm.

  • Alternatively, kynurenine levels can be quantified with higher sensitivity and specificity using HPLC or LC-MS/MS.[15]

• Data Analysis:

  • Generate a kynurenine standard curve to quantify its concentration in the samples.[17]

  • Calculate the percentage of inhibition of kynurenine production at each compound concentration.

  • Determine the EC50 value from the dose-response curve.

In Vivo Pharmacodynamic and Efficacy Studies

These studies evaluate the ability of the test compound to inhibit IDO1 activity and suppress tumor growth in a living organism.

Principle: A syngeneic mouse tumor model, where the tumor cells express IDO1 (e.g., CT26 colon carcinoma or B16F10 melanoma), is used.[19] Mice bearing these tumors are treated with the test compound, and both pharmacodynamic markers (kynurenine levels) and tumor growth are monitored.

Protocol:

• Animal Model:

  • Implant IDO1-expressing tumor cells (e.g., CT26 or engineered GL261-hIDO1) subcutaneously into syngeneic mice (e.g., BALB/c or C57BL/6).[19][20]

• Compound Administration and Monitoring:

  • Once tumors are established, administer the test compound orally or via another appropriate route at various dose levels and schedules.

  • Monitor tumor volume regularly using calipers.

  • Collect plasma and tumor tissue at specified time points for pharmacodynamic analysis.[21]

• Pharmacodynamic (PD) Analysis:

  • Measure the concentrations of tryptophan and kynurenine in plasma and tumor homogenates using LC-MS/MS.

  • Calculate the kynurenine-to-tryptophan (K/T) ratio as a key PD biomarker of IDO1 inhibition.[21]

• Data Analysis:

  • Compare tumor growth rates between treated and vehicle control groups.

  • Correlate the dose-dependent reduction in the K/T ratio with the anti-tumor efficacy.

Visualizing the Scientific Rationale and Workflow

To further clarify the underlying mechanisms and experimental designs, the following diagrams have been generated.

IDO1 Signaling Pathway and Mechanism of Inhibition

Caption: The IDO1 pathway promotes immune evasion by depleting tryptophan and producing kynurenine.

Experimental Workflow for Benchmarking a Novel IDO1 Inhibitor

Caption: A multi-tiered workflow for the comprehensive evaluation of novel IDO1 inhibitors.

Conclusion and Future Directions

The framework outlined in this guide provides a robust and scientifically rigorous approach to benchmarking the performance of novel IDO1 inhibitors. By systematically evaluating a new chemical entity, such as the hypothetical candidate 2-(4-Cyano-1H-indol-3-yl)acetic acid, against established compounds like Epacadostat and Navoximod, researchers can gain a clear understanding of its potential as a research tool and a therapeutic candidate. This comparative approach, grounded in validated experimental protocols, is crucial for making informed decisions in the drug discovery and development process. Future studies should also consider assessing selectivity against the related enzyme Tryptophan 2,3-dioxygenase (TDO) and exploring synergistic effects in combination with other immunomodulatory agents.

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• MDPI. (n.d.). Special Issue: Innovative Strategies in Cancer Therapy. Retrieved January 25, 2026, from [Link]

• Nayak-Kapoor, A., et al. (2018). Phase I Study of the Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitor Navoximod (GDC-0919) Administered with PD-L1 Inhibitor (Atezolizumab) in Advanced Solid Tumors. Clinical Cancer Research, 24(17), 4160–4169. Available at: [Link]

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• Eleftheriadis, T., et al. (2018). What May Constrain the Success of Indoleamine 2,3-Dioxygenase 1 Inhibitors in Cancer Immunotherapy? Frontiers in Immunology, 9, 1813. Available at: [Link]

• Macchiarulo, A., et al. (2023). Selective inhibition of indoleamine and tryptophan 2,3-dioxygenases. Journal of Medicinal Chemistry, 66(20), 13785–13812. Available at: [Link]

• Beatty, G. L., et al. (2017). First-in-Human Phase I Study of the Oral Inhibitor of Indoleamine 2,3-Dioxygenase-1 Epacadostat (INCB024360) in Patients with Advanced Solid Malignancies. Clinical Cancer Research, 23(13), 3269–3276. Available at: [Link]

• Al-Hussaini, M., et al. (2023). IDO and TDO inhibitors in cancer immunotherapy: mechanisms, clinical development, and future directions. Frontiers in Immunology, 14, 1222271. Available at: [Link]

• Yue, E. W., et al. (2017). INCB24360 (Epacadostat), a Highly Potent and Selective Indoleamine-2,3-dioxygenase 1 (IDO1) Inhibitor for Immuno-oncology. ACS Medicinal Chemistry Letters, 8(5), 486–491. Available at: [Link]

• ResearchGate. (n.d.). INCB24360 (Epacadostat), a Highly Potent and Selective Indoleamine-2,3-dioxygenase 1 (IDO1) Inhibitor for Immuno-oncology. Retrieved January 25, 2026, from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(4-Cyano-1H-indol-3-yl)acetic acid

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 2-(4-Cyano-1H-indol-3-yl)acetic acid. As a niche and potentially hazardous compound, adherence to rigorous safety and disposal procedures is paramount to ensure the safety of laboratory personnel and environmental protection. This document synthesizes established chemical safety principles with specific considerations for the compound's structure, which includes an indole ring, an acetic acid group, and a critical cyano (nitrile) functional group.

Immediate Safety Profile & Hazard Identification

• Indole Acetic Acid Moiety : The parent compound, Indole-3-acetic acid, is classified as a skin, eye, and respiratory irritant.[1][2][3][4]

• Cyano Functional Group : This is the primary driver of the compound's significant hazard profile. Organic nitriles are toxic. The most critical danger is the potential for the release of extremely toxic hydrogen cyanide (HCN) gas if the compound comes into contact with strong acids.[5][6]

• Acidic Nature : As an acetic acid derivative, it is a weak acid. However, it should not be mixed with incompatible waste streams, particularly bases, without a formal neutralization procedure.

Table 1: Hazard Assessment Summary

Hazard Type	Description	Primary Precaution
Acute Toxicity	Harmful if swallowed or inhaled. Causes skin irritation and serious eye damage.[2][3]	Avoid all personal contact, including inhalation of dust.[7] Handle exclusively within a chemical fume hood.
Reactivity	CRITICAL: Contact with acids will liberate highly toxic hydrogen cyanide (HCN) gas.	NEVER mix with acidic waste. Store separately from all acids.[5][6]

| Environmental | Potentially toxic to aquatic life. Should not be released into the environment.[3] | Do not dispose of down the drain or in regular trash.[8] |

Required Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure. All handling and disposal procedures must be conducted within a certified chemical fume hood.

Table 2: Mandatory Personal Protective Equipment

Body Part	Required PPE	Rationale and Specifications
Eyes/Face	Chemical safety goggles and a face shield	Provides protection from splashes and airborne particles. Standard EN 166 or equivalent.[2]
Hands	Double gloves (e.g., nitrile inner, chemical-resistant outer like butyl rubber)	Inspect gloves for integrity before use.[2] Change gloves immediately if contaminated.
Body	Chemical-resistant laboratory coat	Protects skin and personal clothing from contamination.

| Respiratory | Not required if handled in a fume hood. For emergencies or spill cleanup outside a hood, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is necessary.[2] | |

Waste Segregation: The Cornerstone of Safe Disposal

Proper segregation is the most critical step to prevent dangerous chemical reactions.[8] 2-(4-Cyano-1H-indol-3-yl)acetic acid waste must be segregated into a dedicated waste stream.

• Waste Classification : This compound is classified as Hazardous Waste, Organic, Cyanide-Containing .

• Incompatible Materials : Keep this waste stream strictly separated from:

  • Acids and acidic solutions

  • Strong oxidizing agents[1][3]

  • Bases (unless part of a specific neutralization protocol)

The logical flow for handling waste from this compound is illustrated in the workflow diagram below.

Caption: Disposal Workflow for 2-(4-Cyano-1H-indol-3-yl)acetic acid.

Step-by-Step Disposal Protocol

This protocol must be followed precisely. Never deviate or mix waste streams.

1. Container Selection and Preparation:

• Obtain a designated hazardous waste container compatible with organic acids and nitriles (e.g., a high-density polyethylene (HDPE) carboy or bottle).[8][9]
• Ensure the container is clean, dry, and has a secure, leak-proof screw cap. The original reagent bottle is often a suitable choice for its own waste.[8][9]
• Pre-label the container with the information detailed in the next step.

2. Waste Collection and Labeling:

• Solid Waste : Carefully transfer solid 2-(4-Cyano-1H-indol-3-yl)acetic acid waste, or materials contaminated with it (e.g., weighing paper, stir bars), into the designated solid waste container.
• Liquid Waste : Collect all solutions containing the compound in the designated liquid waste container.
• Contaminated Materials : Any disposable items like gloves, wipes, or pipette tips that are contaminated must be placed in the solid hazardous waste container.[6][8]
• Labeling : Immediately upon adding the first quantity of waste, ensure the container is clearly and accurately labeled with:[8]
• The words "HAZARDOUS WASTE "
• The full chemical name: "2-(4-Cyano-1H-indol-3-yl)acetic acid " and any other solvents or reagents in the mixture. Do not use abbreviations.
• A clear warning: "CYANIDE COMPOUND - DO NOT MIX WITH ACID "[6]
• The date waste accumulation began (the "accumulation start date").[8]

3. Storage:

• Keep the waste container securely sealed at all times, except when adding waste.[9] A funnel should never be left in the opening.
• Store the sealed container in a designated and clearly marked "Satellite Accumulation Area" (SAA) that is located at or near the point of waste generation.[8]
• Ensure the SAA is a secondary containment tray or cabinet to contain potential leaks.
• The storage area must be away from incompatible materials, especially acids.[5]

4. Final Disposal:

• DO NOT attempt to neutralize this waste unless you are following a specific, validated, and institutionally approved protocol for cyanide destruction.
• DO NOT dispose of this chemical down the drain or in the regular trash.[8]
• Once the container is full or you are finished with the process, arrange for a waste pickup through your institution's Environmental Health and Safety (EHS) office.[6]

Spill Management Procedures

In the event of a spill, immediate and correct action is vital.

For Small Spills (contained within a fume hood):

• Ensure your PPE is intact.

• Absorb the spill with a chemical absorbent material (e.g., vermiculite or sand). Do not use combustible materials like paper towels as the primary absorbent.

• Carefully sweep or scoop the absorbed material into the designated solid hazardous waste container.

• Decontaminate the spill area with a suitable solvent (e.g., ethanol or acetone), followed by soap and water.

• Place all cleanup materials, including contaminated wipes and gloves, into the hazardous waste container.[1]

For Large Spills (or any spill outside a fume hood):

• Evacuate the immediate area. Alert all personnel in the vicinity.

• If safe to do so, close the door to the laboratory to contain any potential vapors.

• Contact your institution's EHS or emergency response team immediately.

• Do not attempt to clean up a large spill or a spill of unknown magnitude yourself.

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can ensure the safe handling and disposal of 2-(4-Cyano-1H-indol-3-yl)acetic acid, maintaining a secure laboratory environment and upholding their commitment to environmental stewardship.

References

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• Fisher Scientific. (2023, September 25). SAFETY DATA SHEET: 2-(1H-indol-3-yl)acetic acid. Fisher Scientific.
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